2,6-Dichlorobenzylideneacetone

• CAS: 41420-69-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of 2,6-Dichlorobenzylideneacetone

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Significance of the Chalcone Scaffold

Chalcones represent a critical class of organic compounds, belonging to the flavonoid family of phenolic phytochemicals.[1] Chemically defined as 1,3-diphenyl-2-propen-1-ones, they consist of two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[1][2] This reactive ketoethylenic group is the cornerstone of their broad and potent biological activities.[2] Found naturally in various plant species, chalcones serve as biosynthetic precursors to all other flavonoids.[1][2] Their versatile pharmacological profile—encompassing anticancer, antimicrobial, anti-inflammatory, and antioxidant properties—has inspired the synthesis of countless derivatives for drug discovery and development.[3][4][5] This guide focuses on a specific synthetic derivative, 2,6-dichlorobenzylideneacetone, providing an in-depth protocol for its synthesis, purification, and comprehensive characterization.

Part 1: Synthesis via Claisen-Schmidt Condensation

The synthesis of 2,6-dichlorobenzylideneacetone is a classic example of a base-catalyzed crossed aldol condensation, specifically known as the Claisen-Schmidt condensation.[6] This reaction involves the condensation of an aromatic aldehyde lacking α-hydrogens (2,6-dichlorobenzaldehyde) with a ketone containing α-hydrogens (acetone).[6][7] The absence of α-hydrogens on the aldehyde prevents self-condensation, leading to a more controlled reaction and a higher yield of the desired crossed product.[7]

Reaction Mechanism and Rationale

The causality of the Claisen-Schmidt condensation is rooted in fundamental principles of carbonyl chemistry. The base (typically sodium hydroxide) selectively deprotonates the α-carbon of acetone, which is acidic due to the electron-withdrawing effect of the adjacent carbonyl group and the resonance stabilization of the resulting enolate anion.[8][9] This enolate serves as a potent carbon nucleophile.

The aldehyde's carbonyl carbon is a strong electrophile, more so than a ketone's, making it the preferential target for the enolate's attack.[8][10] This nucleophilic addition forms a β-hydroxy ketone intermediate (an aldol addition product).[11] Under the reaction conditions, this intermediate readily undergoes base-catalyzed dehydration. The formation of the extended conjugated system, which includes the benzene ring and the carbonyl group, provides a strong thermodynamic driving force for this elimination step, shifting the equilibrium towards the final α,β-unsaturated ketone product.[7][9]

Caption: Figure 1: Claisen-Schmidt Condensation Mechanism.

Experimental Protocol: Synthesis

This protocol is designed as a self-validating system. The precipitation of the product from the reaction mixture provides an initial, visible confirmation of success, which is then rigorously verified by the characterization methods outlined in Part 2.

Table 1: Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Role
2,6-Dichlorobenzaldehyde	C₇H₄Cl₂O	175.01	Electrophile
Acetone	C₃H₆O	58.08	Nucleophile Precursor
Sodium Hydroxide (NaOH)	NaOH	40.00	Base Catalyst
Ethanol (95%)	C₂H₅OH	46.07	Solvent
Deionized Water	H₂O	18.02	Solvent/Proton Source

Step-by-Step Procedure:

• Reagent Preparation: In a 100 mL Erlenmeyer flask equipped with a magnetic stir bar, dissolve 1.75 g (10 mmol) of 2,6-dichlorobenzaldehyde in 20 mL of 95% ethanol. Stir until the solid is fully dissolved.

• Addition of Ketone: To the stirred solution, add 0.37 mL (~5 mmol) of acetone. A 2:1 molar ratio of aldehyde to ketone is crucial to favor the formation of the monosubstituted product, although some disubstitution to form a dibenzylideneacetone analog can occur.[12]

• Catalyst Introduction: In a separate beaker, prepare the catalyst solution by dissolving 1.0 g of sodium hydroxide in 10 mL of deionized water. Cool the solution to room temperature.

• Reaction Initiation: Add the sodium hydroxide solution dropwise to the aldehyde-ketone mixture over 10-15 minutes with vigorous stirring. The dropwise addition is critical to control the reaction temperature and prevent unwanted side reactions. A precipitate should begin to form during or shortly after the addition.[13]

• Reaction Completion: Allow the mixture to stir at room temperature for an additional 30 minutes. The formation of a thick slurry indicates product precipitation.

• Product Isolation: Cool the reaction mixture in an ice bath for 15 minutes to maximize precipitation. Collect the crude product by vacuum filtration using a Büchner funnel.[14]

• Washing: Wash the filter cake with three portions of cold deionized water (15 mL each) to remove residual sodium hydroxide and other water-soluble impurities. Continue the vacuum to partially dry the solid.

Purification Protocol: Recrystallization

Recrystallization is the chosen method for purification due to its efficiency in removing impurities trapped within the crystal lattice of the crude product. The selection of a suitable solvent is paramount; the ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Step-by-Step Procedure:

• Solvent Selection: Transfer the crude solid to a 100 mL Erlenmeyer flask. Based on the polarity of similar chalcones, 95% ethanol is an excellent first choice for recrystallization.

• Dissolution: Add a minimal amount of hot 95% ethanol to the crude product while heating the flask on a hot plate. Add the solvent portion-wise until the solid just dissolves.[14] Using the minimum volume is key to ensuring a high recovery yield.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of large, pure crystals.

• Yield Maximization: Once at room temperature, place the flask in an ice bath for 20-30 minutes to complete the crystallization process.

• Final Isolation: Collect the purified crystals by vacuum filtration, washing with a small amount of ice-cold ethanol to remove any surface impurities.

• Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature (~50 °C) until a constant weight is achieved.

Part 2: Physicochemical and Spectroscopic Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized 2,6-dichlorobenzylideneacetone. Each analytical technique provides a unique piece of structural information, and together they create a comprehensive and authoritative profile of the molecule.

Caption: Figure 2: Comprehensive Characterization Workflow.

Physical Properties

• Appearance: The purified product is expected to be a pale-yellow crystalline solid, characteristic of many chalcones.[11]

• Melting Point: A sharp melting point range is a strong indicator of high purity. The melting point is expected to be distinct; for comparison, the related trans,trans-dibenzylideneacetone melts at 110–112 °C.[15] A broad or depressed melting range would suggest the presence of impurities.

Spectroscopic Analysis

Table 2: Predicted Spectroscopic Data for 2,6-Dichlorobenzylideneacetone

Technique	Feature	Expected Position/Value	Rationale
IR	C=O Stretch (Ketone)	~1650-1670 cm⁻¹	Conjugation with the C=C bond lowers the frequency from a typical ketone (~1715 cm⁻¹).
C=C Stretch (Alkene)	~1600-1640 cm⁻¹	Characteristic of an alkene double bond.
C-Cl Stretch	~750-800 cm⁻¹	Typical region for aryl-chloride stretching vibrations.
¹H NMR	Methyl Protons (-CH₃)	~2.4 ppm (singlet, 3H)	Protons of the acetyl group.
Vinylic Protons (-CH=CH-)	~6.8-7.8 ppm (doublets, 2H)	Protons on the α,β-unsaturated system, likely appearing as two distinct doublets due to coupling.
Aromatic Protons	~7.2-7.5 ppm (multiplet, 3H)	Protons on the 2,6-dichlorophenyl ring.
Mass Spec	Molecular Ion (M⁺)	m/z ≈ 214, 216, 218	Corresponds to the molecular weight (C₁₀H₈Cl₂O). The isotopic pattern of two chlorine atoms (³⁵Cl and ³⁷Cl) will produce a characteristic M, M+2, M+4 peak cluster.

Detailed Spectroscopic Rationale:

• Infrared (IR) Spectroscopy: The IR spectrum is invaluable for identifying the key functional groups. The most prominent peak will be the strong absorbance of the α,β-unsaturated ketone's carbonyl group (C=O), shifted to a lower wavenumber due to resonance. The presence of the alkene C=C bond and the C-Cl bonds will further confirm the structure.[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides the most detailed structural map of the molecule.

  • ¹H NMR: The proton NMR spectrum will clearly show the distinct electronic environments of all hydrogen atoms. The singlet for the three methyl protons, the characteristic doublets for the two vinylic protons, and the multiplet for the three aromatic protons will provide definitive evidence for the carbon skeleton.

  • ¹³C NMR and DEPT: A standard broadband-decoupled ¹³C NMR spectrum will show all unique carbon signals. To further validate assignments, Distortionless Enhancement by Polarization Transfer (DEPT) experiments are essential.[17] A DEPT-90 experiment will only show signals for CH carbons (methines), while a DEPT-135 experiment will show positive signals for CH and CH₃ carbons and negative signals for CH₂ carbons.[18][19] This allows for unambiguous identification of each carbon type, confirming the structure with high confidence.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound, which is a fundamental piece of identifying information. For 2,6-dichlorobenzylideneacetone, the presence of two chlorine atoms will result in a highly characteristic isotopic cluster for the molecular ion peak, providing unequivocal confirmation of the elemental composition.

Conclusion

This guide provides a robust and scientifically grounded framework for the synthesis and characterization of 2,6-dichlorobenzylideneacetone. By adhering to the detailed Claisen-Schmidt condensation protocol and employing comprehensive purification and characterization techniques, researchers can reliably produce and validate this valuable chalcone derivative. The confirmed structure serves as a critical starting point for further investigation into its potential applications in medicinal chemistry, agrochemicals, and materials science, contributing to the ever-expanding utility of the chalcone scaffold.

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An In-depth Technical Guide to the Physicochemical Properties of 4-(2,6-Dichlorophenyl)but-3-en-2-one

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and characterization of 4-(2,6-dichlorophenyl)but-3-en-2-one, an α,β-unsaturated ketone, also known as 2,6-dichlorobenzylideneacetone. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis. It details a robust, base-catalyzed synthesis protocol via a controlled Claisen-Schmidt condensation, discusses the compound's chemical identity, and outlines expected analytical and spectroscopic characteristics for its thorough characterization.

Introduction

4-(2,6-Dichlorophenyl)but-3-en-2-one belongs to the chalcone family, a class of organic compounds characterized by two aromatic rings joined by a three-carbon α,β-unsaturated ketone core.[1] Chalcones and their derivatives are of significant interest in medicinal chemistry and materials science due to their wide range of biological activities and useful chemical properties. The title compound is a mono-substituted condensation product of 2,6-dichlorobenzaldehyde and acetone. The presence of the dichloro-substituted phenyl ring and the reactive enone functional group makes it a valuable intermediate for the synthesis of more complex molecules. Understanding its fundamental physicochemical properties is paramount for its effective application in research and development.

This guide provides a detailed examination of its synthesis, laying out a protocol that favors the formation of the mono-adduct, and delves into its key physical and chemical characteristics, supported by established chemical principles and available data.

Chemical Identity and Physicochemical Properties

The fundamental identifiers and physicochemical properties of 4-(2,6-dichlorophenyl)but-3-en-2-one are summarized below. These properties are crucial for its handling, purification, and application in further synthetic endeavors.

Property	Value	Reference(s)
IUPAC Name	4-(2,6-Dichlorophenyl)but-3-en-2-one	[2]
Synonyms	2,6-Dichlorobenzylideneacetone	[3][4]
CAS Number	81559-89-9	[2][3][5]
Molecular Formula	C₁₀H₈Cl₂O	[2][3]
Molecular Weight	215.08 g/mol	[3]
Boiling Point	136 °C	[3]
Flash Point	135-136°C / 2mm	[3]
Refractive Index	1.5920	[3]
Polar Surface Area	17.07 Ų	[3]
LogP	3.59560	[3]
Water Solubility	Low; likely insoluble	[2]

Synthesis via Controlled Claisen-Schmidt Condensation

The synthesis of 4-(2,6-dichlorophenyl)but-3-en-2-one is achieved through a Claisen-Schmidt condensation, a type of crossed aldol condensation.[6] This reaction involves the base-catalyzed reaction between an aldehyde lacking α-hydrogens (2,6-dichlorobenzaldehyde) and an enolizable ketone (acetone).[7]

Rationale for Method Selection

The Claisen-Schmidt condensation is a robust and high-yielding method for forming α,β-unsaturated ketones.[8] A critical aspect of synthesizing the mono-substituted product is controlling the stoichiometry of the reactants. By using an excess of the aldehyde or carefully controlling the addition of the ketone, the formation of the di-substituted by-product can be minimized.[9] The use of a non-enolizable aromatic aldehyde like 2,6-dichlorobenzaldehyde simplifies the reaction, as it prevents self-condensation of the aldehyde.[10]

Properties of Reactants

A thorough understanding of the reactants' properties is essential for a successful synthesis.

Reactant	2,6-Dichlorobenzaldehyde	Acetone
CAS Number	83-38-5	67-64-1
Molecular Formula	C₇H₄Cl₂O	C₃H₆O
Molecular Weight	175.01 g/mol	58.08 g/mol
Appearance	White to light beige crystalline powder	Colorless liquid
Melting Point	69-71 °C	-94.9 °C
Boiling Point	239.2 °C	56.08 °C
Solubility	Insoluble in water; soluble in ethanol, ether	Miscible with water and most organic solvents
Key Hazards	Corrosive, irritant	Highly flammable
Reference(s)	[1][11][12][13]	[14][15][16][17]

Detailed Experimental Protocol

This protocol is designed to favor the synthesis of the mono-substituted product, 4-(2,6-dichlorophenyl)but-3-en-2-one.

Materials:

• 2,6-Dichlorobenzaldehyde

• Acetone

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Ice bath

• Stir plate and stir bar

• Standard laboratory glassware

• Vacuum filtration apparatus

Procedure:

• Preparation of the Aldehyde-Ketone Mixture: In a suitable flask, dissolve 10 mmol of 2,6-dichlorobenzaldehyde in 20 mL of 95% ethanol. To this solution, add 10 mmol of acetone and stir until a homogenous solution is formed. Rationale: Using equimolar amounts of the aldehyde and ketone is a strategy to favor mono-condensation. Adding the ketone to the aldehyde solution ensures the enolate, once formed, is more likely to react with the abundant aldehyde.[9]

• Preparation of the Basic Solution: In a separate beaker, prepare a 10% aqueous solution of sodium hydroxide.

• Reaction Initiation: Slowly add the NaOH solution dropwise to the stirred aldehyde-ketone mixture at room temperature. The reaction is exothermic, and a precipitate should begin to form. Rationale: A strong base like NaOH is required to deprotonate acetone and form the nucleophilic enolate ion, which initiates the condensation.[8]

• Reaction Progression: Continue stirring the mixture at room temperature for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation of the Crude Product: After the reaction is complete, cool the mixture in an ice bath for 30 minutes to ensure complete precipitation of the product.

• Purification: Collect the crude product by vacuum filtration and wash the solid with several portions of cold water to remove any remaining NaOH and other water-soluble impurities.

• Recrystallization: Recrystallize the crude product from a minimal amount of hot ethanol to obtain the purified 4-(2,6-dichlorophenyl)but-3-en-2-one.

• Drying and Characterization: Dry the purified crystals under vacuum, then determine the yield, melting point, and characterize using spectroscopic methods.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 4-(2,6-Dichlorophenyl)but-3-en-2-one.

Chemical Reactivity and Stability

4-(2,6-Dichlorophenyl)but-3-en-2-one is an α,β-unsaturated ketone, and its reactivity is dictated by the conjugated system formed by the carbon-carbon double bond and the carbonyl group.[18]

• Nucleophilic Addition: This class of compounds is susceptible to nucleophilic attack at two primary sites: the carbonyl carbon (1,2-addition) and the β-carbon (1,4-conjugate or Michael addition).[15] The steric hindrance from the two ortho-chloro substituents on the phenyl ring may influence the preferred site of attack.

• Electrophilic Addition: The electron-withdrawing nature of the carbonyl group deactivates the C=C double bond towards electrophilic attack compared to simple alkenes.[11]

• Stability: Chalcones are generally stable compounds.[1] The product is sensitive to strong oxidizing agents and strong bases.[19] Prolonged exposure to UV light may induce isomerization or [2+2] cycloaddition reactions, a known reactivity pattern for similar conjugated enones.[20]

Spectroscopic Characterization (Theoretical)

While experimental spectra for this specific compound are not widely available, the expected spectroscopic features can be predicted based on its structure and data from analogous compounds.

Infrared (IR) Spectroscopy

• C=O Stretch: A strong absorption band is expected in the region of 1650-1680 cm⁻¹, characteristic of a conjugated ketone.

• C=C Stretch: An absorption band for the alkene double bond should appear around 1600-1640 cm⁻¹.

• C-Cl Stretch: Absorptions corresponding to the C-Cl bonds are expected in the fingerprint region, typically between 600-800 cm⁻¹.

• Aromatic C-H and C=C Stretches: Standard aromatic ring absorptions will be present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• Methyl Protons (-CH₃): A singlet integrating to 3 protons is expected around δ 2.2-2.4 ppm.

• Vinyl Protons (-CH=CH-): Two doublets are expected for the α and β protons of the enone system, likely in the range of δ 6.5-7.8 ppm. The coupling constant (J) between these protons should be in the range of 12-18 Hz, indicative of a trans configuration. The β-proton, being closer to the aromatic ring, will likely appear further downfield.

• Aromatic Protons: The three protons on the dichlorophenyl ring will appear in the aromatic region (δ 7.0-7.5 ppm) and will exhibit a specific splitting pattern (likely a triplet and a doublet).

¹³C NMR:

• Carbonyl Carbon (C=O): The ketone carbonyl carbon is expected to resonate in the downfield region, around δ 195-205 ppm.

• Vinyl Carbons (-CH=CH-): The α and β carbons of the enone are expected between δ 120-150 ppm.

• Methyl Carbon (-CH₃): The methyl carbon should appear upfield, around δ 25-30 ppm.

• Aromatic Carbons: Six distinct signals are expected for the aromatic carbons, with the carbons bearing the chlorine atoms showing characteristic shifts.

Safety and Handling

Based on available safety data, 4-(2,6-dichlorophenyl)but-3-en-2-one should be handled with care in a well-ventilated area or fume hood.[2]

• Hazards: The compound is harmful if swallowed, in contact with skin, or inhaled. It is also reported to cause skin and serious eye irritation, and may cause respiratory irritation.[2]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves, and a lab coat, should be worn at all times.

• Storage: Store in a cool, dry, well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong bases.[19]

Conclusion

This technical guide has detailed the synthesis, physicochemical properties, and expected characterization data for 4-(2,6-dichlorophenyl)but-3-en-2-one. The provided Claisen-Schmidt condensation protocol, with careful control of stoichiometry, offers a reliable method for its preparation. The compiled data and theoretical spectroscopic analysis provide a solid foundation for researchers and scientists working with this versatile chalcone derivative, enabling its use in further synthetic applications and scientific investigations.

References

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"2,6-Dichlorobenzylideneacetone" CAS number and molecular structure

An In-depth Technical Guide to 2,6-Dichlorobenzylideneacetone for Researchers and Drug Development Professionals

Introduction

2,6-Dichlorobenzylideneacetone, a halogenated derivative of benzylideneacetone, represents a class of compounds with significant potential in medicinal chemistry and materials science. Its structural features, characterized by an α,β-unsaturated ketone system and a dichlorinated phenyl ring, make it a subject of interest for synthetic chemists and drug discovery scientists. This guide provides a comprehensive overview of its chemical identity, molecular structure, synthesis, properties, and potential applications, with a focus on providing practical insights for laboratory professionals.

Chemical Identity and Molecular Structure

CAS Number: 81559-89-9

Systematic Name: 4-(2,6-Dichlorophenyl)-3-buten-2-one

Molecular Formula: C₁₀H₈Cl₂O

Molecular Weight: 215.08 g/mol

The molecular architecture of 2,6-Dichlorobenzylideneacetone features a planar α,β-unsaturated ketone moiety, which is a well-known Michael acceptor, susceptible to nucleophilic attack. The benzene ring is substituted with two chlorine atoms at the ortho positions. This substitution pattern sterically hinders the rotation of the phenyl ring, influencing the molecule's conformation and its interaction with biological targets.

Molecular Structure Diagram```dot

digraph "2_6_Dichlorobenzylideneacetone" { graph [fontname="Arial", fontsize=12, size="7.6,7.6", ratio=fill, overlap=false, splines=true]; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=12];

// Atom nodes C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; Cl1 [label="Cl"]; Cl2 [label="Cl"]; C7 [label="C"]; H7 [label="H"]; C8 [label="C"]; H8 [label="H"]; C9 [label="C"]; O9 [label="O"]; C10 [label="C"]; H10a [label="H"]; H10b [label="H"]; H10c [label="H"]; H3 [label="H"]; H4 [label="H"]; H5 [label="H"];

// Edges for the benzene ring C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Substituents on the benzene ring C1 -- C7; C2 -- Cl1; C6 -- Cl2; C3 -- H3; C4 -- H4; C5 -- H5;

// Edges for the acetone moiety C7 -- H7; C7 -- C8; C8 -- H8; C8 -- C9; C9 -- O9 [style=double]; C9 -- C10; C10 -- H10a; C10 -- H10b; C10 -- H10c; }

Caption: General workflow for the synthesis of 2,6-Dichlorobenzylideneacetone.

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-Dichlorobenzylideneacetone is provided in the table below. This data is essential for handling, storage, and experimental design.

Property	Value	Source
Appearance	Yellow Liquid
Molecular Formula	C₁₀H₈Cl₂O
Molecular Weight	215.08 g/mol
LogP	3.59560
Polar Surface Area	17.07 Ų

Potential Applications in Drug Development

While specific research on the biological activity of 2,6-Dichlorobenzylideneacetone is not extensively documented in publicly available literature, the broader class of chalcones and benzylideneacetones has been the subject of intense investigation in drug discovery. The α,β-unsaturated ketone is a key pharmacophore that can covalently interact with nucleophilic residues (such as cysteine) in proteins, leading to the modulation of their function.

Precursors and structurally related compounds have shown promise in various therapeutic areas:

• Anticancer Activity: Many chalcone derivatives exhibit cytotoxic effects against various cancer cell lines. The dichlorophenyl moiety may enhance this activity. For instance, 2,6-Dichlorophenylacetic acid has demonstrated cytostatic activity against tumor cells.

• Enzyme Inhibition: The electrophilic nature of the double bond allows for its potential as an inhibitor of enzymes with critical cysteine residues in their active sites. 2,6-Dichlorophenylacetic acid is a known inhibitor of isopenicillin N synthase (IPNS) and acyl-CoA:6-APA acyltransferase.

• Agrochemicals: The precursor, 2,6-dichlorobenzaldehyde, is utilized in the synthesis of pesticides and herbicides. This suggests that 2,6-Dichlorobenzylideneacetone could also possess biological activity relevant to the agrochemical industry.

Experimental Protocols

Synthesis of 2,6-Dichlorobenzylideneacetone

This protocol describes a standard laboratory procedure for the synthesis of 2,6-Dichlorobenzylideneacetone via a Claisen-Schmidt condensation.

Materials:

• 2,6-Dichlorobenzaldehyde

• Acetone

• Sodium Hydroxide (NaOH)

• Ethanol

• Deionized Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dichlorobenzaldehyde in ethanol.

• In a separate beaker, prepare a solution of sodium hydroxide in a mixture of ethanol and water.

• Cool the flask containing the aldehyde solution in an ice bath.

• While stirring vigorously, add the sodium hydroxide solution dropwise to the aldehyde solution using a dropping funnel.

• After the addition of the base, add acetone dropwise to the reaction mixture.

• Continue stirring the reaction mixture in the ice bath for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., HC

Spectroscopic Characterization of 2,6-Dichlorobenzylideneacetone: A Technical Guide

Introduction

2,6-Dichlorobenzylideneacetone, a derivative of dibenzylideneacetone, is a compound of interest in organic synthesis and materials science. Its structural elucidation is paramount for understanding its chemical properties and potential applications. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the unambiguous characterization of this molecule. This guide provides an in-depth analysis of the expected spectroscopic data for 2,6-Dichlorobenzylideneacetone, drawing upon the spectral features of its parent compound, dibenzylideneacetone, and the key precursor, 2,6-dichlorobenzaldehyde.

The structure of 2,6-Dichlorobenzylideneacetone is presented below:

Caption: Chemical structure of 2,6-Dichlorobenzylideneacetone.

Predicted Spectroscopic Data

Due to the limited availability of direct experimental data for 2,6-Dichlorobenzylideneacetone, the following sections provide a reasoned prediction of its spectroscopic characteristics. These predictions are based on the well-documented spectra of dibenzylideneacetone and 2,6-dichlorobenzaldehyde, taking into account the electronic effects of the chlorine substituents.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 2,6-Dichlorobenzylideneacetone is expected to be symmetrical due to the free rotation around the single bonds. The key signals and their predicted chemical shifts are summarized below:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
Vinylic (α to C=O)	~ 7.0 - 7.2	Doublet	~ 16	The electron-withdrawing nature of the dichlorophenyl group will deshield these protons compared to dibenzylideneacetone. The large coupling constant is characteristic of a trans configuration.
Vinylic (β to C=O)	~ 7.8 - 8.0	Doublet	~ 16	These protons will be significantly deshielded due to their proximity to the aromatic ring and the carbonyl group.
Aromatic (H-4)	~ 7.3 - 7.5	Triplet	~ 8	The chemical shift is influenced by the two ortho chlorine atoms.
Aromatic (H-3, H-5)	~ 7.1 - 7.3	Doublet	~ 8	These protons are ortho to the single chlorine atom and will be deshielded.

¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum will reflect the electronic environment of each carbon atom. The electron-withdrawing chlorine atoms will have a significant impact on the chemical shifts of the aromatic carbons.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
Carbonyl (C=O)	~ 185 - 190	The carbonyl carbon is expected to be in a typical range for α,β-unsaturated ketones.
Vinylic (α to C=O)	~ 125 - 130	Shielded relative to the β-carbon.
Vinylic (β to C=O)	~ 140 - 145	Deshielded due to conjugation with the aromatic ring and carbonyl group.
Aromatic (C-1)	~ 135 - 140	The ipso-carbon attached to the vinyl group.
Aromatic (C-2, C-6)	~ 130 - 135	The ipso-carbons attached to the chlorine atoms will be significantly deshielded.
Aromatic (C-4)	~ 128 - 132	The para-carbon to the vinyl group.
Aromatic (C-3, C-5)	~ 126 - 130	The meta-carbons to the vinyl group.

Infrared (IR) Spectroscopy

The IR spectrum will provide key information about the functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Rationale
C=O Stretch (Ketone)	~ 1650 - 1670	Strong	Conjugation with the double bonds and aromatic rings lowers the stretching frequency compared to a saturated ketone.
C=C Stretch (Alkenyl)	~ 1600 - 1620	Medium	Characteristic of the carbon-carbon double bonds in the conjugated system.
C=C Stretch (Aromatic)	~ 1450 - 1580	Medium-Weak	Multiple bands are expected for the aromatic ring.
C-H Stretch (Aromatic)	~ 3000 - 3100	Medium-Weak
C-H Stretch (Vinylic)	~ 3020 - 3080	Medium-Weak
C-Cl Stretch	~ 700 - 800	Strong	The presence of strong absorptions in this region will be a key indicator of the chloro-substituents.

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) will be a crucial feature.

Ion	Predicted m/z	Rationale
[M]⁺	304, 306, 308, 310, 312	The molecular ion peak will exhibit a characteristic isotopic cluster due to the presence of four chlorine atoms. The relative intensities will follow the expected pattern for a C₁₇H₁₀Cl₄O species.
[M - Cl]⁺	269, 271, 273, 275	Loss of a chlorine radical is a common fragmentation pathway.
[M - CO]⁺	276, 278, 280, 282, 284	Loss of a neutral carbon monoxide molecule.
[C₇H₃Cl₂]⁺	138, 140, 142	Fragmentation leading to the dichlorophenyl cation.

Experimental Protocols

Synthesis of 2,6-Dichlorobenzylideneacetone

This compound can be synthesized via a Claisen-Schmidt condensation reaction between 2,6-dichlorobenzaldehyde and acetone in the presence of a base.[1]

Materials:

• 2,6-Dichlorobenzaldehyde

• Acetone

• Sodium hydroxide

• Ethanol

• Water

Procedure:

• Dissolve 2,6-dichlorobenzaldehyde (2 equivalents) in ethanol in a round-bottom flask.

• In a separate beaker, prepare a solution of sodium hydroxide in water and cool it in an ice bath.

• Add acetone (1 equivalent) to the ethanolic solution of 2,6-dichlorobenzaldehyde.

• Slowly add the cold sodium hydroxide solution to the flask with constant stirring while maintaining the temperature below 25 °C.

• Continue stirring for 2-3 hours at room temperature. A precipitate should form.

• Collect the solid product by vacuum filtration and wash it with cold water until the washings are neutral.

• Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2,6-Dichlorobenzylideneacetone.

Caption: General workflow for the synthesis of 2,6-Dichlorobenzylideneacetone.

Spectroscopic Analysis

• NMR: Samples should be dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and analyzed on a spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

• IR: Spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. Solid samples can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• MS: Mass spectra can be acquired using an Electron Ionization (EI) source coupled with a quadrupole or time-of-flight (TOF) mass analyzer.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 2,6-Dichlorobenzylideneacetone. By leveraging the known spectral characteristics of structurally related compounds, we can confidently anticipate the key features in its ¹H NMR, ¹³C NMR, IR, and mass spectra. This information is invaluable for researchers and scientists working on the synthesis and characterization of this and similar molecules, providing a solid foundation for experimental design and data interpretation.

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Solubility and stability of "2,6-Dichlorobenzylideneacetone"

An In-depth Technical Guide to the Solubility and Stability of 2,6-Dichlorobenzylideneacetone

Introduction

2,6-Dichlorobenzylideneacetone, a halogenated α,β-unsaturated ketone, represents a class of compounds with significant potential in synthetic chemistry and materials science. Its structural analogue, dibenzylideneacetone, is a well-established ligand in organometallic chemistry and a component in sunscreens.[1][2] The introduction of chlorine atoms onto the phenyl ring is anticipated to modulate the molecule's electronic properties, reactivity, and ultimately, its utility. This guide provides a comprehensive framework for characterizing the solubility and stability of 2,6-Dichlorobenzylideneacetone.

Given the limited availability of public data on this specific molecule[3], this document is structured not as a static data sheet, but as a methodological guide for researchers, scientists, and drug development professionals. We will proceed from foundational physicochemical principles to establish a robust, self-validating experimental plan for determining its solubility profile and intrinsic stability. This approach ensures that practitioners can generate reliable, high-quality data essential for any downstream application.

Predicted Physicochemical Profile

A molecule's structure dictates its function and properties. By examining the constituent parts of 2,6-Dichlorobenzylideneacetone, we can formulate an evidence-based hypothesis regarding its behavior.

• Core Structure: The molecule possesses a nonpolar hydrocarbon backbone with an extended conjugated system (phenyl ring, double bond, and carbonyl group). This conjugation is responsible for the characteristic yellow color of its parent compound, dibenzylideneacetone, and suggests strong UV absorbance, a critical property for analytical quantification.[2]

• Key Functional Groups:

  • Aromatic Halides: The two chlorine atoms are strongly electron-withdrawing, which can influence the reactivity of the enone system. They also increase the molecule's molecular weight and hydrophobicity.

  • α,β-Unsaturated Ketone: This functional group is a Michael acceptor and is susceptible to nucleophilic attack. The carbonyl group provides a site for hydrogen bonding with protic solvents, while the carbon-carbon double bond is a potential site for oxidative degradation.

• Predicted Solubility: The predominantly nonpolar structure suggests poor solubility in water.[1] Its precursor, 2,6-Dichlorobenzaldehyde, is also insoluble in water.[4] Conversely, good solubility is expected in common organic solvents, particularly those with moderate to low polarity, such as acetone, chloroform, ethyl acetate, and tetrahydrofuran (THF).[1][5]

• Predicted Stability: The conjugated system suggests potential sensitivity to light (photostability).[6] Furthermore, the aldehyde precursor is noted to be sensitive to air, moisture, and light, indicating that the derivative may inherit some of these instabilities.[4] The enone structure may be susceptible to hydrolysis under strongly acidic or basic conditions.

A Systematic Approach to Solubility Determination

Solubility is a fundamental property that impacts formulation, bioavailability, and reaction kinetics. We will outline the gold-standard shake-flask method for determining thermodynamic solubility and a higher-throughput method for kinetic solubility, often used in early-stage discovery.[7]

Experimental Protocol: Thermodynamic Solubility via Shake-Flask Method

This method measures the equilibrium solubility of a compound in a given solvent, providing the most accurate and relevant value for formulation and development.

Causality of Method: The core principle is to create a saturated solution in equilibrium with an excess of solid compound. By agitating this mixture for an extended period (24-72 hours), we ensure that the dissolution process has reached its thermodynamic maximum. Subsequent separation of the solid and quantification of the supernatant provides the true solubility at that temperature.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 2,6-Dichlorobenzylideneacetone to a series of vials, each containing a precisely measured volume of a selected solvent (e.g., water, ethanol, methanol, acetone, ethyl acetate, DMSO). The excess solid is crucial to ensure saturation is reached and maintained.

• Equilibration: Seal the vials tightly and place them in a shaker or rotator bath set to a constant temperature (typically 25 °C or 37 °C). Agitate for a period of 24 to 72 hours. A preliminary time-course experiment can determine the point at which equilibrium is reached (i.e., when the concentration in solution no longer increases).

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw a sample of the supernatant. To ensure no solid particulates are transferred, centrifuge the sample at high speed and collect the clear liquid, or filter it through a 0.22 µm syringe filter compatible with the solvent.

• Analysis & Quantification:

  • Accurately dilute the clear supernatant with a suitable mobile phase or solvent.

  • Quantify the concentration of 2,6-Dichlorobenzylideneacetone using a validated analytical method, such as the HPLC-UV protocol described in Section 4.

  • Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor.

  • Perform each measurement in triplicate to ensure reproducibility.

Caption: General workflow for solubility determination.

Data Summary: Solubility Profile

All experimentally determined data should be meticulously recorded. The following table provides a template for summarizing the solubility results.

Solvent System	Temperature (°C)	Solubility (mg/mL)	Method	Notes
Deionized Water	25	Shake-Flask
Phosphate Buffer (pH 7.4)	25	Shake-Flask
Ethanol	25	Shake-Flask
Methanol	25	Shake-Flask
Acetone	25	Shake-Flask
Ethyl Acetate	25	Shake-Flask
Dimethyl Sulfoxide (DMSO)	25	Shake-Flask

Framework for Comprehensive Stability Assessment

Understanding a compound's stability is critical for determining its shelf-life, storage conditions, and degradation pathways.[8] A forced degradation (or stress testing) study is the most effective way to evaluate the intrinsic stability of a molecule.[9] This involves subjecting the compound to conditions more severe than those it would typically encounter to accelerate degradation.

Causality of Method: By intentionally degrading the compound under various conditions (hydrolysis, oxidation, heat, light), we can rapidly identify its potential liabilities. This information is invaluable for developing stable formulations and establishing which analytical methods are "stability-indicating"—that is, capable of separating the intact compound from its degradation products.[9] The International Council for Harmonisation (ICH) provides authoritative guidelines (Q1A for general stability and Q1B for photostability) that form the basis of this protocol.[6][8]

Experimental Protocol: Forced Degradation Study

A solution of 2,6-Dichlorobenzylideneacetone (e.g., 1 mg/mL in acetonitrile/water) should be prepared and subjected to the following stress conditions. A control sample, protected from stress, should be analyzed alongside the test samples. The goal is to achieve 5-20% degradation.[9]

Step-by-Step Methodology:

• Acid Hydrolysis: Add HCl to the sample solution to achieve a final concentration of 0.1 N. Heat at a controlled temperature (e.g., 60 °C) for a set period (e.g., 24 hours). Neutralize the sample before analysis.

• Base Hydrolysis: Add NaOH to the sample solution to achieve a final concentration of 0.1 N. Store at room temperature, monitoring at various time points (e.g., 2, 8, 24 hours), as base hydrolysis can be rapid. Neutralize the sample before analysis.

• Oxidative Degradation: Add hydrogen peroxide (e.g., 3% H₂O₂) to the sample solution. Store at room temperature for a set period (e.g., 24 hours).

• Thermal Degradation (Dry Heat): Store a sample of the solid compound in a temperature-controlled oven (e.g., 80 °C) for an extended period (e.g., 7 days).

• Photostability: Expose a sample of the compound (both in solid state and in solution) to a light source conforming to ICH Q1B guidelines.[6][10] This requires a calibrated chamber that provides a minimum overall illumination of 1.2 million lux-hours and an integrated near-ultraviolet energy of 200 watt-hours/square meter.[6][11] A control sample should be wrapped in aluminum foil to exclude light.

Caption: Logical framework of a forced degradation study.

Data Summary: Stability Profile

Results should be tabulated to clearly show the extent of degradation under each condition.

Stress Condition	Time Point	Assay (% of Initial)	Peak Purity	Observations (e.g., Degradants Formed)
Control (t=0)	0	100%	>99%	N/A
0.1 N HCl @ 60°C	24h
0.1 N NaOH @ RT	24h
3% H₂O₂ @ RT	24h
Thermal (80°C)	7 days
Photostability (ICH Q1B)	-

Essential Analytical Methodologies

Reliable quantification is the bedrock of both solubility and stability studies. A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the recommended primary analytical tool.

Causality of Method: Chromatography separates the parent compound from impurities and degradation products based on their differential partitioning between a stationary and mobile phase. UV detection is ideal for this molecule due to its extended conjugated system. By validating this method, we create a self-validating system for the stability studies; any new peaks that appear under stress conditions can be identified and quantified as degradation products.

Protocol: Reversed-Phase HPLC-UV Method

Step-by-Step Methodology:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (Solvent B) and Water (Solvent A), both containing 0.1% formic acid to ensure sharp peak shapes.

  • Example Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 30% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV detector set to a wavelength of maximum absorbance (λ-max), determined by running a UV scan of a pure sample (predicted to be in the 280-350 nm range).

• Quantification: Use an external standard calibration curve prepared from a reference standard of 2,6-Dichlorobenzylideneacetone of known purity.

Caption: Standard workflow for sample analysis by HPLC-UV.

Conclusion

While direct experimental data for 2,6-Dichlorobenzylideneacetone remains scarce, a robust characterization is achievable through the systematic application of established scientific principles and methodologies. Based on its chemical structure, the compound is predicted to be poorly soluble in aqueous media but soluble in various organic solvents. Its intrinsic stability is likely influenced by its susceptibility to photodegradation and potential hydrolysis under harsh pH conditions.

This guide provides the necessary framework for any researcher or drug development professional to empirically determine the solubility and stability profiles of 2,6-Dichlorobenzylideneacetone. By following these self-validating protocols, grounded in authoritative ICH guidelines, practitioners can generate the high-quality, reliable data needed to unlock the full potential of this compound in their research and development endeavors.

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The Rising Potential of Chlorinated Chalcones in Drug Discovery: A Technical Guide for Researchers

Foreword: The Strategic Advantage of Chlorination in Chalcone Scaffolds

Chalcones, the biogenetic precursors to flavonoids, have long been recognized for their broad spectrum of biological activities.[1] Their simple 1,3-diphenyl-2-propen-1-one backbone is a privileged scaffold in medicinal chemistry, amenable to structural modifications that can significantly enhance therapeutic potential.[2][3] Among these modifications, the introduction of chlorine atoms has emerged as a particularly effective strategy. The unique physicochemical properties of chlorine—its electronegativity, size, and lipophilicity—can profoundly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target-binding affinity.[4][5] This guide provides an in-depth exploration of the synthesis, characterization, and diverse research applications of chlorinated chalcones, offering a technical resource for scientists engaged in the discovery and development of novel therapeutics.

I. Synthesis and Characterization of Chlorinated Chalcones: A Practical Approach

The cornerstone of chalcone synthesis is the Claisen-Schmidt condensation, a robust and versatile base-catalyzed reaction between a substituted acetophenone and a substituted benzaldehyde.[4][6] This method's simplicity and efficiency make it ideal for generating a diverse library of chlorinated chalcones for screening purposes.

Detailed Experimental Protocol: Synthesis of a Model Chlorinated Chalcone

This protocol outlines the synthesis of a representative chlorinated chalcone via the Claisen-Schmidt condensation.

Materials:

• Chlorinated acetophenone (e.g., 4-chloroacetophenone)

• Chlorinated benzaldehyde (e.g., 4-chlorobenzaldehyde)

• Sodium hydroxide (NaOH)

• Ethanol (95%)

• Distilled water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

• Beakers and Erlenmeyer flasks

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve the chlorinated acetophenone (1 equivalent) and the chlorinated benzaldehyde (1 equivalent) in a minimal amount of 95% ethanol with stirring.

• Catalyst Addition: In a separate beaker, prepare a solution of sodium hydroxide (2 equivalents) in a small amount of distilled water and cool it in an ice bath. Slowly add the cold NaOH solution to the stirred ethanolic solution of the reactants.

• Reaction: Allow the reaction mixture to stir at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The formation of a precipitate often indicates the formation of the chalcone product.

• Isolation: Pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl. The crude chlorinated chalcone will precipitate out of the solution.

• Purification: Collect the crude product by vacuum filtration using a Büchner funnel and wash thoroughly with cold distilled water to remove any remaining base. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.[7] For less pure samples, column chromatography on silica gel may be necessary.

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of chlorinated chalcones.

Characterization Techniques

The structural elucidation of newly synthesized chlorinated chalcones is crucial. A combination of spectroscopic techniques is employed for unambiguous characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for determining the carbon-hydrogen framework.[5][7][8][9] The characteristic doublets for the α- and β-protons of the enone system typically appear in the 7-8 ppm region in the 1H NMR spectrum, with a large coupling constant (J ≈ 15 Hz) confirming the trans configuration.

• Mass Spectrometry (MS): MS provides information about the molecular weight and fragmentation pattern of the compound, confirming the presence of chlorine through its characteristic isotopic pattern (35Cl and 37Cl).[7]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. A strong absorption band around 1650-1680 cm-1 is indicative of the α,β-unsaturated carbonyl group.[7]

II. Potent Anticancer Applications of Chlorinated Chalcones

One of the most extensively investigated applications of chlorinated chalcones is in the field of oncology.[1][3] The presence of chlorine atoms often enhances the cytotoxic activity of the chalcone scaffold against various cancer cell lines.[10][11]

Mechanism of Action: Targeting Key Signaling Pathways

Chlorinated chalcones exert their anticancer effects through a multitude of mechanisms, often targeting multiple signaling pathways simultaneously. A prominent target is the Nuclear Factor-kappa B (NF-κB) signaling pathway , which plays a pivotal role in inflammation, cell survival, and proliferation.[12][13][14]

Caption: Inhibition of the NF-κB signaling pathway by chlorinated chalcones.

By inhibiting the IκB kinase (IKK) complex, chlorinated chalcones prevent the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[12] This traps NF-κB in the cytoplasm, preventing its translocation to the nucleus and the transcription of target genes that promote cancer cell survival and proliferation.[14][15]

Other anticancer mechanisms of chalcones include the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.[1][16][17]

Quantitative Anticancer Activity

The cytotoxic potential of chlorinated chalcones is typically quantified by their half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit the growth of 50% of a cancer cell population.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
CC-1	4-Chloro (Ring A), 4'-Chloro (Ring B)	HCT116 (Colon)	2.5	[10]
CC-2	2,4-Dichloro (Ring A)	MCF-7 (Breast)	6.55	[3]
CC-3	4-Chloro (Ring B)	A549 (Lung)	1.8	[2]
CC-4	3,4-Dichloro (Ring A)	HepG2 (Liver)	4.1	[18]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer compounds.[19][20]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Chlorinated chalcone stock solution (in DMSO)

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the chlorinated chalcone in culture medium. Remove the old medium from the wells and add 100 µL of the chalcone dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[19]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

III. Broad-Spectrum Antimicrobial Potential

The emergence of multidrug-resistant pathogens presents a significant global health threat, necessitating the development of novel antimicrobial agents. Chlorinated chalcones have demonstrated promising activity against a range of bacteria and fungi.[4][6][21] The introduction of chlorine atoms into the chalcone structure often enhances its antimicrobial efficacy.[5]

Mechanism of Antimicrobial Action

While the exact mechanisms are still under investigation, it is believed that the α,β-unsaturated ketone moiety of chalcones acts as a Michael acceptor, reacting with nucleophilic groups (e.g., thiols in cysteine residues) in essential microbial enzymes and proteins, leading to their inactivation and subsequent cell death.[6][22]

Quantitative Antimicrobial Activity

The antimicrobial potency of chlorinated chalcones is typically expressed as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound ID	Substitution Pattern	Microorganism	MIC (µg/mL)	Reference
AC-1	4-Chloro (Ring B)	Staphylococcus aureus	62.5	[23]
AC-2	2,5-Dichloro (Thienyl Ring)	Escherichia coli	125	[24]
AC-3	4-Chloro (Ring A)	Candida albicans	2.22	[24]
AC-4	5-Chloro (Benzofuran Ring)	Klebsiella pneumoniae	N/A	[7]

Experimental Protocol: Agar Well Diffusion Assay

The agar well diffusion assay is a widely used method for screening the antimicrobial activity of new compounds.[6][25]

Materials:

• Bacterial or fungal strains

• Nutrient agar or appropriate growth medium

• Sterile Petri dishes

• Chlorinated chalcone solution (in a suitable solvent)

• Positive control (standard antibiotic)

• Negative control (solvent)

• Sterile cork borer

Procedure:

• Media Preparation: Prepare and sterilize the agar medium and pour it into sterile Petri dishes.

• Inoculation: Once the agar has solidified, uniformly spread a standardized inoculum of the test microorganism over the surface of the agar.

• Well Creation: Create wells of a defined diameter in the agar using a sterile cork borer.

• Compound Addition: Add a fixed volume of the chlorinated chalcone solution, positive control, and negative control to separate wells.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where microbial growth is inhibited. A larger zone of inhibition indicates greater antimicrobial activity.

IV. Anti-inflammatory Properties of Chlorinated Chalcones

Chronic inflammation is a key contributor to the pathogenesis of numerous diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.[26][27][28] Chlorinated chalcones have emerged as potent anti-inflammatory agents, primarily through their ability to modulate the NF-κB signaling pathway.[29][30][31]

Mechanism of Anti-inflammatory Action

As previously discussed in the context of cancer, the inhibition of the NF-κB pathway is a central mechanism of the anti-inflammatory effects of chlorinated chalcones.[12][32] By preventing the activation of NF-κB, these compounds can suppress the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS).[27][29][33]

Quantitative Anti-inflammatory Activity

The anti-inflammatory activity of chlorinated chalcones can be assessed by measuring their ability to inhibit the production of inflammatory mediators, with IC50 values indicating their potency.

Compound ID	Substitution Pattern	Assay	IC50 (µM)	Reference
AI-1	2',5'-Dihydroxy-4-chloro	β-glucuronidase release	1.6	[34]
AI-2	2',5'-Dialkoxy	Nitric Oxide (NO) production	0.7	[34]
AI-3	4-Chloro	iNOS inhibition	4.6	[33]
AI-4	2-Hydroxy-4'-chloro	COX-2 inhibition	1.933	[31]

V. Emerging Applications in Neurodegenerative Diseases

Recent research has highlighted the potential of chlorinated chalcones in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Their neuroprotective effects are attributed to their antioxidant, anti-inflammatory, and enzyme-inhibiting properties.

Targeting Alzheimer's Disease

In Alzheimer's disease, chlorinated chalcones have been investigated for their ability to inhibit key enzymes involved in the pathogenesis of the disease, such as acetylcholinesterase (AChE) and β-secretase (BACE-1). They have also been shown to reduce oxidative stress, a major contributor to neuronal damage in neurodegenerative disorders.

VI. Structure-Activity Relationships (SAR): The Impact of Chlorine Substitution

The biological activity of chlorinated chalcones is highly dependent on the number and position of the chlorine atoms on the aromatic rings.[10][35][36]

• Anticancer Activity: The presence of a chlorine atom at the para position of either aromatic ring often enhances cytotoxic activity.[3][10]

• Antimicrobial Activity: The position of the chlorine substituent can significantly influence the spectrum of antimicrobial activity.[6]

• Anti-inflammatory Activity: Dihydroxy- and dialkoxychalcones with chlorine substitution have shown potent anti-inflammatory effects.[34]

VII. Future Directions and Conclusion

Chlorinated chalcones represent a promising class of compounds with a wide range of therapeutic applications. Their ease of synthesis and the tunability of their biological activities through structural modification make them an attractive scaffold for drug discovery. Future research should focus on:

• Lead Optimization: Further refining the structure of potent chlorinated chalcones to improve their efficacy, selectivity, and pharmacokinetic properties.

• In Vivo Studies: Translating the promising in vitro results into in vivo animal models to assess their therapeutic potential in a physiological setting.[2][37]

• Mechanism of Action Studies: Delving deeper into the molecular mechanisms by which chlorinated chalcones exert their biological effects to identify novel drug targets.

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An In-depth Technical Guide to the Biological Activity of Substituted Benzylideneacetones

Abstract

Substituted benzylideneacetones, a prominent class of chalcones, represent a versatile scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities. This technical guide provides a comprehensive exploration of their synthesis, mechanisms of action, and methods for evaluating their therapeutic potential. We delve into their anticancer, antioxidant, anti-inflammatory, and antimicrobial properties, elucidating the underlying signaling pathways, including STAT3, NF-κB, and Keap1-Nrf2. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative biological data, and visual representations of key concepts to facilitate further research and development in this promising area.

Introduction: The Chemical Versatility and Biological Promise of Benzylideneacetones

Benzylideneacetone and its derivatives are α,β-unsaturated ketones that form the core structure of a larger class of compounds known as chalcones. First synthesized in the late 19th century, these molecules have attracted significant scientific interest due to their diverse and potent biological activities.[1] The synthetic accessibility of this scaffold, primarily through the Claisen-Schmidt condensation, allows for extensive structural modifications, enabling the fine-tuning of their pharmacological profiles.[2][3] This guide will systematically explore the multifaceted biological activities of substituted benzylideneacetones, providing both the theoretical framework and practical methodologies for their investigation.

Synthesis of Substituted Benzylideneacetones via Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a robust and widely employed method for the synthesis of benzylideneacetones and their derivatives.[4] This base-catalyzed reaction involves the condensation of a substituted benzaldehyde with acetone or a related ketone.[2] The absence of α-hydrogens in the aromatic aldehyde prevents self-condensation, leading to a more controlled reaction.[2]

General Reaction Mechanism

The reaction proceeds through the formation of an enolate ion from the ketone in the presence of a base, such as sodium hydroxide. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the benzaldehyde. Subsequent dehydration of the resulting β-hydroxy ketone yields the α,β-unsaturated ketone, the benzylideneacetone derivative.[5]

Caption: Mechanism of Claisen-Schmidt Condensation.

Experimental Protocol: Synthesis of a Substituted Benzylideneacetone

This protocol outlines a general procedure for the synthesis of a substituted benzylideneacetone derivative.

Materials:

• Substituted benzaldehyde (10 mmol)

• Acetone (5 mmol)

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Magnetic stirrer and stir bar

• Round-bottom flask

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Prepare a solution of NaOH in a mixture of water and ethanol.

• In a separate beaker, dissolve the substituted benzaldehyde and acetone.

• Cool the NaOH solution in an ice bath.

• Slowly add the aldehyde-ketone mixture to the cooled NaOH solution with constant stirring.

• Continue stirring for a specified period (e.g., 2-3 hours) at room temperature. The formation of a precipitate indicates product formation.

• Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the product with cold water to remove excess NaOH.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified substituted benzylideneacetone.[2]

• Dry the purified crystals and determine the melting point and yield.

Caption: General workflow for the synthesis of substituted benzylideneacetones.

Anticancer Activity: Mechanisms and Evaluation

Substituted benzylideneacetones have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a variety of cancer cell lines.[6] Their mechanisms of action are often multifactorial, involving the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways.

Modulation of STAT3 and NF-κB Signaling Pathways

The Signal Transducer and Activator of Transcription 3 (STAT3) and Nuclear Factor-kappa B (NF-κB) are transcription factors that play pivotal roles in cancer cell proliferation, survival, and inflammation.[7][8] Many benzylideneacetone derivatives have been shown to inhibit the constitutive activation of these pathways in cancer cells, leading to the downregulation of anti-apoptotic proteins and the induction of apoptosis.[7][8]

Caption: Inhibition of STAT3 and NF-κB pathways by benzylideneacetones.

Quantitative Evaluation of Anticancer Activity

The anticancer potency of substituted benzylideneacetones is typically quantified by their half-maximal inhibitory concentration (IC50) values, which can be determined using cell viability assays such as the MTT assay.[9]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Benzylideneacetone Analog 1	A549 (Lung)	10.67 ± 1.53	[10]
Benzylideneacetone Analog 2	C6 (Glioma)	4.33 ± 1.04	[10]
Benzylideneacetone Analog 3	MCF-7 (Breast)	11.7	[11]
Benzylideneacetone Analog 4	HepG2 (Liver)	0.21	[11]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell line of interest

• 96-well plates

• Complete culture medium

• Substituted benzylideneacetone stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.[12]

• Compound Treatment: Treat the cells with various concentrations of the substituted benzylideneacetone derivative for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).[13]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.[12]

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value.[9]

Antioxidant Activity: Scavenging Free Radicals

Many substituted benzylideneacetones exhibit significant antioxidant properties, which are attributed to their ability to scavenge free radicals and modulate oxidative stress-related pathways.

Mechanism of Antioxidant Action and the Keap1-Nrf2 Pathway

The antioxidant activity of these compounds is often linked to the presence of hydroxyl and methoxy substituents on the aromatic rings, which can donate hydrogen atoms to free radicals, thereby neutralizing them.[14] Furthermore, some derivatives can activate the Keap1-Nrf2 signaling pathway, a key regulator of the cellular antioxidant response.[15] Under normal conditions, Nrf2 is kept inactive by Keap1. However, upon exposure to electrophilic compounds like some benzylideneacetones, Keap1 is modified, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 induces the expression of a battery of antioxidant and detoxifying enzymes.

Quantitative Evaluation of Antioxidant Activity

The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common method for evaluating the antioxidant potential of chemical compounds.[14]

Compound/Derivative	Antioxidant Assay	IC50 (µg/mL)	Reference
Benzylideneacetone Analog A	DPPH	204.3	[16]
Benzylideneacetone Analog B	DPPH	83.83 ± 5.51	[17]
Benzylideneacetone Analog C	ABTS	78.30 ± 4.23	[17]

Experimental Protocol: DPPH Radical Scavenging Assay

Materials:

• Substituted benzylideneacetone solutions of varying concentrations

• DPPH solution (in methanol)

• Methanol

• 96-well plate

• Microplate reader

• Ascorbic acid or Trolox (as a positive control)

Procedure:

• Reaction Mixture Preparation: In a 96-well plate, add the substituted benzylideneacetone solution to the DPPH solution.[6]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[14]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[14]

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100[18]

• IC50 Determination: Plot the percentage of scavenging activity against the compound concentrations to determine the IC50 value.[19]

Anti-inflammatory and Antimicrobial Activities

Substituted benzylideneacetones also possess notable anti-inflammatory and antimicrobial properties, making them attractive candidates for the development of new therapeutic agents for a range of diseases.

Anti-inflammatory Effects

The anti-inflammatory activity of benzylideneacetone derivatives is often mediated through the inhibition of pro-inflammatory enzymes and cytokines.[20] They have been shown to suppress the production of nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.[7][21] This is often achieved through the inhibition of the NF-κB and MAPK signaling pathways.[8]

Antimicrobial Properties

Several substituted benzylideneacetones have demonstrated activity against a range of pathogenic bacteria and fungi.[22] The proposed mechanisms of antimicrobial action include the disruption of the microbial cell membrane, inhibition of essential enzymes like DNA gyrase, and interference with bacterial replication.[23][24]

Quantitative Evaluation of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism and is a standard measure of antimicrobial efficacy.[25]

Compound/Derivative	Microorganism	MIC (mg/mL)	Reference
Benzyl bromide 1a	Staphylococcus aureus	1	[11]
Benzyl bromide 1c	Streptococcus pyogenes	0.5	[11]
Benzyl bromide 1a	Candida albicans	0.25	[11]

Conclusion and Future Perspectives

Substituted benzylideneacetones represent a privileged chemical scaffold with a remarkable diversity of biological activities. Their straightforward synthesis, coupled with their potent anticancer, antioxidant, anti-inflammatory, and antimicrobial properties, underscores their potential in drug discovery and development. The elucidation of their mechanisms of action, particularly their ability to modulate key signaling pathways such as STAT3, NF-κB, and Keap1-Nrf2, provides a rational basis for the design of novel and more effective therapeutic agents. Future research should focus on optimizing the structure-activity relationships of these compounds to enhance their potency and selectivity, as well as on conducting in-depth preclinical and clinical studies to translate their therapeutic promise into tangible clinical benefits.

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A Comprehensive Technical Guide to Dichloro-Substituted Chalcone Derivatives in Medicinal Chemistry

Preamble: The Strategic Value of Dichloro-Substitution on the Chalcone Scaffold

Chalcones, characterized by a 1,3-diphenyl-2-propen-1-one core, represent a privileged scaffold in medicinal chemistry.[1][2] These α,β-unsaturated ketones are not only precursors to the entire family of flavonoids but also exhibit a broad spectrum of biological activities in their own right.[1][3][4] The inherent reactivity of the enone system, combined with the synthetic accessibility of the scaffold via the Claisen-Schmidt condensation, makes chalcones a fertile ground for derivatization and optimization in drug discovery.[1][5]

The introduction of halogen atoms, particularly chlorine, is a well-established strategy in medicinal chemistry to modulate a compound's pharmacokinetic and pharmacodynamic properties. Chlorine's unique combination of size, electronegativity, and lipophilicity can profoundly influence membrane permeability, metabolic stability, and binding interactions with biological targets. The presence of two chlorine atoms—dichloro-substitution—further amplifies these effects, often leading to compounds with enhanced potency and a distinct biological profile. This guide provides an in-depth exploration of dichloro-substituted chalcone derivatives, synthesizing key findings in their design, synthesis, and application across various therapeutic areas.

Synthetic Strategy: The Claisen-Schmidt Condensation

The cornerstone for synthesizing the vast majority of chalcone derivatives is the Claisen-Schmidt condensation, an alkali-catalyzed reaction between a substituted acetophenone and a substituted benzaldehyde.[1][3][5] The elegance of this method lies in its simplicity and the modularity it affords; by systematically varying the substitution patterns on both aromatic rings, vast chemical libraries can be rapidly generated.

Experimental Protocol: General Synthesis of a Dichloro-Substituted Chalcone

This protocol describes a representative synthesis of a (2'E)-1-(Aryl)-3-(dihlorophenyl)prop-2-en-1-one derivative.

Rationale: The use of an alcoholic potassium hydroxide solution provides the basic medium necessary to deprotonate the α-carbon of the acetophenone, generating the enolate nucleophile. The subsequent reaction with the aldehyde and dehydration occur readily at room temperature, making this an energy-efficient and scalable process. The precipitation in ice-cold water is a classic workup technique to isolate the typically water-insoluble chalcone product.

Methodology:

• Reagent Preparation: Dissolve the desired substituted acetophenone (1.0 mmol) in 10-15 mL of ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: To this solution, add an alcoholic solution of potassium hydroxide (e.g., 3 mL of 60% NaOH or an equivalent amount of KOH) dropwise while stirring. Continue stirring at room temperature for 30 minutes.[3]

• Condensation: Add the dichloro-substituted benzaldehyde derivative (1.0 mmol) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 24-48 hours.[6] The reaction progress can be monitored by Thin-Layer Chromatography (TLC) until the starting materials are consumed. The formation of a precipitate often indicates product formation.

• Isolation: Pour the reaction mixture into a beaker containing crushed ice and water.[1] If necessary, acidify with dilute HCl to neutralize the excess base.

• Purification: Collect the resulting solid precipitate by vacuum filtration. Wash the solid with cold water to remove any inorganic impurities.

• Recrystallization: Recrystallize the crude product from a suitable solvent, typically ethanol, to afford the purified dichloro-substituted chalcone.[1]

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Anticancer and Antiproliferative Activity

Dichloro-substituted chalcones have emerged as a significant class of cytotoxic agents, demonstrating potent activity against a range of human cancer cell lines.[6][7] The mechanism often involves the induction of apoptosis and cell cycle arrest.

Mechanism of Action: Apoptosis Induction and Cell Cycle Arrest

Many chalcones exert their anticancer effects by interacting with key cellular pathways. One notable derivative, a chalcone-sulfonamide hybrid featuring a 2,4-dichlorobenzenesulfonamide moiety, was shown to induce apoptosis in gastric adenocarcinoma (AGS) cells.[6] This compound strongly arrested the cell cycle in the subG0 phase, depolarized the mitochondrial membrane, and activated both caspase-8 and caspase-9.[6] This dual caspase activation suggests the involvement of both the extrinsic (death receptor-mediated) and intrinsic (mitochondrial) apoptotic pathways.

Caption: Apoptotic pathways activated by a dichloro-chalcone derivative.[6]

Structure-Activity Relationship (SAR) Insights

The antiproliferative activity of dichloro-substituted chalcones is highly dependent on the substitution patterns on both aromatic rings.

• Impact of Halogens: A study synthesizing a series of chalcones from 3,4-dichloroacetophenone found that additional halogen substitutions on the second aromatic ring were crucial for activity. For instance, incorporating fluorine atoms at the ortho and para positions resulted in a compound with an antiproliferative IC₅₀ of 31 µM, an eight-fold improvement over a similar compound without these substitutions.[1]

• Heterocyclic Bioisosteres: Replacing a phenyl ring with a bioisosteric heterocycle, such as a 2-thienyl group, can significantly enhance potency. One such chalcone derivative demonstrated the highest antiproliferative activity in its series with an IC₅₀ value of 17 µM against prostate cancer (DU-145) cells.[1][8]

Quantitative Data: Antiproliferative Activity

Compound Class	Substituents (on non-dichloro ring)	Cancer Cell Line	Activity (IC₅₀ in µM)	Reference
Dichloro-Chalcone	2,4-difluoro	DU-145	31 ± 2	[1]
Dichloro-Chalcone	2-thienyl	DU-145	17 ± 1	[1]
Dichloro-Chalcone-Sulfonamide	Bromine	AGS	0.89 µg/mL	[6]
Dichloro-Chalcone-Sulfonamide	Fluorine	AGS	8.04 µg/mL	[6]
Chloro-Chalcone	4-methoxy	T47D (Breast)	0.34 µg/mL	[7]

Note: Direct comparison of µg/mL and µM values requires knowledge of molecular weights, which vary between compounds.

Antimicrobial and Antitubercular Activity

Infectious diseases remain a leading cause of mortality worldwide, necessitating the development of novel antimicrobial agents. Dichloro-substituted chalcones have shown considerable promise in this arena, with activity against bacteria, fungi, and mycobacteria.[1][9][10]

Antifungal and Antibacterial Activity

The presence of chlorine atoms often enhances the antimicrobial efficacy of chalcones.[9] The α,β-unsaturated ketone moiety is a key pharmacophore, but the specific substitution pattern dictates the spectrum and potency of activity.[4]

• Antifungal Action: A 2',4'-dichloro-chalcone was found to strongly inhibit the mycelial growth of fungal pathogens Fusarium tricinctum and Trichothecium roseum at a concentration of just 1 µM.[10] Its mechanism involves increasing cell membrane permeability and inducing the accumulation of reactive oxygen species (ROS).[10]

• Structure-Activity Relationship: In a series derived from 3,4-dichloroacetophenone, the antifungal activity was generally modest. However, replacing a phenyl ring with a 2-thienyl group led to a chalcone with a minimum inhibitory concentration (MIC) of 14.12 µM against Aspergillus niger.[1]

Antitubercular Activity

Tuberculosis continues to be a global health crisis, and chalcones have been explored as potential new therapeutics.

• Potency: Dichloro-substituted chalcones themselves can show moderate antitubercular activity. However, they serve as excellent precursors for more potent heterocyclic compounds.[1]

• Derivative Enhancement: When dichloro-chalcones are used to synthesize dihydropyrazole derivatives, a significant enhancement in antitubercular activity is often observed. Dihydropyrazoles containing 2,4-difluorophenyl and 4-trifluoromethyl scaffolds, derived from dichloro-chalcones, revealed potent activity with MICs of 3.96 µM and 3.67 µM, respectively.[1][8] This highlights the value of the dichloro-chalcone scaffold as a versatile intermediate.

Quantitative Data: Antimicrobial Activity

Compound Class	Substituents	Organism	Activity (MIC in µM)	Reference
Dichloro-Chalcone	2-thienyl	Aspergillus niger	14.12	[1]
Dichloro-Chalcone	2-furfuryl	Aspergillus niger	234.97	[1]
Dichloro-Chalcone	2,4-difluoro	M. tuberculosis	9.96	[1]
Dihydropyrazole (from Dichloro-Chalcone)	2,4-difluorophenyl	M. tuberculosis	3.96	[1]
Dihydropyrazole (from Dichloro-Chalcone)	4-trifluoromethyl	M. tuberculosis	3.67	[1]

Anti-inflammatory and Antioxidant Properties

Chronic inflammation and oxidative stress are underlying factors in many diseases, including cancer and neurodegenerative disorders. The electrophilic nature of the chalcone core makes it a scavenger of reactive oxygen species, while its structure allows for interaction with key inflammatory enzymes.

Anti-inflammatory Mechanisms

Chalcone derivatives can modulate inflammatory responses by inhibiting the production of pro-inflammatory mediators. Their effects are often traced back to the inhibition of key signaling pathways like NF-κB and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).[11][12][13]

• Enzyme Inhibition: Certain chalcones can inhibit neutrophil degranulation and 5-lipoxygenase, a key enzyme in the production of leukotrienes.[13] Dichloro-chalcone sulfonamide hybrids have also shown dose-dependent inhibitory activity against neutrophil elastase.[6]

• Signaling Pathway Modulation: Chalcones have been shown to suppress the expression of inducible nitric oxide synthase (iNOS) and COX-2 by interfering with the NF-κB and JNK signaling pathways.[12]

Antioxidant Activity

The ability of a compound to donate a hydrogen atom or an electron to neutralize free radicals is the basis of its antioxidant activity.

• Radical Scavenging: Chloro-substituted chalcones have been found to be effective scavengers of the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical and hydroxyl radicals.[14]

• Enhancement by Metal Complexation: The antioxidant potential of dichloro-chalcones can be significantly enhanced upon complexation with metal ions like Cu(II), Ni(II), or Co(II).[2] This enhancement is attributed to the presence of the electron-rich metal center, which facilitates radical scavenging.[2] For example, one copper(II) complex of a methoxy-dichloro-chalcone exhibited an IC₅₀ of 2.49 µM in a DPPH assay, outperforming the standard ascorbic acid.[2]

Integrated Drug Discovery Workflow

The development of dichloro-substituted chalcones as therapeutic agents follows a structured, multi-stage process from initial design to lead optimization.

Caption: A typical workflow for the discovery and development of chalcone derivatives.

Protocol: In Vitro Antiproliferative MTT Assay

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a standard colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound.

Rationale: Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells. By measuring the absorbance of the dissolved formazan, one can quantify the reduction in cell viability caused by the test compound.

Methodology:

• Cell Culture: Culture the desired cancer cell line (e.g., DU-145) in the appropriate medium (e.g., DMEM) supplemented with 10% FBS and 1% penicillin-streptomycin, at 37°C in a humidified 5% CO₂ atmosphere.[1][8]

• Cell Seeding: Trypsinize the cells and seed them into 96-well plates at a density of approximately 1 x 10⁴ cells per well in 100 µL of medium. Allow the cells to adhere for 24 hours.

• Compound Preparation: Prepare a stock solution of the dichloro-chalcone derivative in DMSO (e.g., 10 mM). Create a series of dilutions in the culture medium to achieve the desired final concentrations for testing. Ensure the final DMSO concentration in the wells is non-toxic (typically <0.5%).

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and cells with a standard anticancer drug (positive control, e.g., Methotrexate).[1][8]

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours.[8]

• Formazan Solubilization: Carefully remove the medium and add 150-200 µL of DMSO to each well to dissolve the purple formazan crystals.[8]

• Absorbance Reading: Measure the optical density (OD) of the plates using a microplate reader at a wavelength of 570 nm.[8]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

Dichloro-substituted chalcones are a compelling and synthetically tractable class of compounds with a remarkable breadth of biological activities. Their efficacy as anticancer, antimicrobial, and anti-inflammatory agents is well-documented, with specific substitution patterns clearly directing their potency and selectivity. The chalcone scaffold serves not only as a potent pharmacophore in its own right but also as a critical intermediate for accessing other heterocyclic systems with enhanced or novel activities, such as dihydropyrazoles.

Future research should focus on elucidating the precise molecular targets for the most potent derivatives to better understand their mechanisms of action. The application of computational tools for predicting ADMET properties and guiding rational design will be crucial for translating the in vitro promise of these compounds into clinically viable drug candidates.[15] The continued exploration of molecular hybridization—combining the dichloro-chalcone core with other pharmacophores—holds significant potential for developing next-generation therapeutics with multi-target capabilities and improved resistance profiles.

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A Technical Guide to the Hypothesized Mechanisms of Action of 2,6-Dichlorobenzylideneacetone

Executive Summary

2,6-Dichlorobenzylideneacetone is a synthetic analogue of curcumin belonging to the dibenzylideneacetone (DBA) class of compounds. While direct research on this specific dichlorinated molecule is limited, the extensive investigation into its parent compound and other derivatives provides a strong foundation for several compelling mechanistic hypotheses. This guide synthesizes the current understanding of the broader DBA family to propose the likely molecular activities of 2,6-Dichlorobenzylideneacetone, focusing on its potential as an anti-cancer agent. We will explore three primary hypothesized mechanisms: the direct inhibition of the STAT3 signaling pathway, the induction of apoptosis via modulation of the Sp1 transcription factor and Bcl-2 family proteins, and the generation of oxidative stress leading to mitochondrial dysfunction. This document is intended for researchers and drug development professionals, providing in-depth technical details, validated experimental protocols, and a forward-looking perspective on this promising chemical scaffold.

Introduction: The Dibenzylideneacetone Scaffold

Dibenzylideneacetone (DBA) is a classic product of the Claisen-Schmidt condensation between benzaldehyde and acetone.[1][2] Its α,β-unsaturated ketone structure makes it a highly reactive Michael acceptor and a versatile scaffold in both organometallic chemistry and medicinal chemistry.[1] Analogues of curcumin, such as DBA, have garnered significant interest for their potent biological activities, including anti-inflammatory, antioxidant, and notably, anti-cancer properties.[3][4] The addition of halogen atoms, such as the 2,6-dichloro substitution, is a common medicinal chemistry strategy to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. Halogenation can influence lipophilicity, metabolic stability, and binding interactions, suggesting that 2,6-Dichlorobenzylideneacetone may possess enhanced or unique activity compared to its parent compound.[5]

This guide will proceed by dissecting the most well-supported mechanisms of action for the DBA class and framing them as the core hypotheses for 2,6-Dichlorobenzylideneacetone.

Hypothesis I: Direct Inhibition of the STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is aberrantly and constitutively activated in a wide array of human cancers.[6] Its activation promotes the expression of genes involved in proliferation, survival, and angiogenesis, making it a prime target for cancer therapy. Several studies have identified DBA and its derivatives as potent inhibitors of this critical oncogenic pathway.[3]

Proposed Mechanism of STAT3 Inhibition

The prevailing hypothesis is that DBA analogues directly target the SH2 (Src Homology 2) domain of the STAT3 protein. The SH2 domain is crucial for the dimerization of STAT3 monomers, which occurs after they are phosphorylated on a key tyrosine residue (Tyr705) by upstream kinases like JAK2.[7] This dimerization is an absolute prerequisite for STAT3 to translocate to the nucleus and bind to the promoters of its target genes.

By binding to the SH2 domain, 2,6-Dichlorobenzylideneacetone is hypothesized to physically obstruct the dimerization process, effectively trapping STAT3 in an inactive, monomeric state in the cytoplasm. This leads to a downstream suppression of STAT3-regulated genes, such as the anti-apoptotic proteins Bcl-xL and Survivin, and the cell cycle regulator Cyclin D1.

Visualizing the STAT3 Inhibition Pathway

Caption: Hypothesized inhibition of the STAT3 signaling pathway by 2,6-Dichlorobenzylideneacetone.

Experimental Protocol: Western Blot for Phospho-STAT3

This protocol is a self-validating system to test the hypothesis that the compound inhibits STAT3 activation. The causality is tested by observing a dose-dependent decrease in phosphorylated STAT3 (the active form) without a corresponding decrease in total STAT3 (the total protein pool).

Objective: To determine if 2,6-Dichlorobenzylideneacetone inhibits IL-6-induced phosphorylation of STAT3 in a cancer cell line (e.g., MDA-MB-231 breast cancer cells).

Methodology:

• Cell Culture: Plate MDA-MB-231 cells in 6-well plates and grow to 70-80% confluency.

• Serum Starvation: Replace media with serum-free media for 12-24 hours. This crucial step reduces basal signaling activity to ensure a clean, observable response to stimulation.

• Compound Treatment: Pre-treat cells with varying concentrations of 2,6-Dichlorobenzylideneacetone (e.g., 0, 1, 5, 10, 25 µM) for 2-4 hours. A vehicle control (e.g., DMSO) must be included.

• Stimulation: Add a stimulating cytokine such as Interleukin-6 (IL-6) at a final concentration of 50 ng/mL to all wells (except a negative control) for 30 minutes to induce STAT3 phosphorylation.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors. The phosphatase inhibitors are critical to preserve the phosphorylation state of the proteins.

• Protein Quantification: Determine protein concentration of the lysates using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto a polyacrylamide gel, separate by electrophoresis, and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against Phospho-STAT3 (Tyr705) overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop with an ECL substrate and image the blot.

• Stripping and Re-probing: To validate the results, strip the membrane and re-probe with an antibody for total STAT3. This confirms that any decrease in the phospho-STAT3 signal is due to inhibition of phosphorylation, not a general decrease in protein expression. Also, probe for a loading control like β-actin or GAPDH.

Expected Outcome: A dose-dependent decrease in the intensity of the p-STAT3 band with increasing concentrations of 2,6-Dichlorobenzylideneacetone, while the total STAT3 and loading control bands remain relatively constant.

Hypothesis II: Apoptosis Induction via Sp1 and Bax Modulation

A second major hypothesis is that 2,6-Dichlorobenzylideneacetone induces apoptosis (programmed cell death) by modulating the expression of key regulatory proteins. Work on the parent DBA compound has shown a clear link between its apoptotic effects and the downregulation of Specificity Protein 1 (Sp1) and the subsequent upregulation of pro-apoptotic Bcl-2 family members.[4][8]

Proposed Mechanism of Sp1/Bax Modulation

Sp1 is a transcription factor that is overexpressed in many cancers and regulates the expression of genes involved in cell survival. DBA has been shown to decrease the stability of the Sp1 protein, leading to its degradation.[9] The downregulation of Sp1 has two major pro-apoptotic consequences:

• Upregulation of Pro-apoptotic Proteins: Sp1 can suppress the expression of pro-apoptotic proteins like Bim and truncated Bid (t-Bid).[9] Therefore, the degradation of Sp1 lifts this suppression, increasing Bim and t-Bid levels.

• Activation of Bax: The pro-apoptotic protein Bax is a key initiator of the mitochondrial pathway of apoptosis. Increased levels of Bim and t-Bid can activate Bax, causing it to translocate to the mitochondrial outer membrane, oligomerize, and form pores.[4][8] This permeabilization of the mitochondrial membrane leads to the release of cytochrome c and the activation of the caspase cascade, culminating in cell death.

Visualizing the Sp1/Bax Apoptosis Pathway

Caption: Hypothesized induction of apoptosis via Sp1 degradation and Bax activation.

Hypothesis III: ROS-Mediated Mitochondrial Damage

The third hypothesis centers on the ability of DBA derivatives to induce overwhelming oxidative stress within cancer cells. Many chemotherapeutic agents function by increasing the levels of reactive oxygen species (ROS), which can damage cellular components, including DNA, proteins, and lipids, ultimately triggering cell death.

Proposed Mechanism of ROS-Mediated Apoptosis

DBA derivatives have been shown to cause a significant increase in intracellular ROS levels.[3] This redox imbalance has several deleterious effects:

• Mitochondrial Depolarization: The excess ROS can directly damage the mitochondrial membrane, leading to a loss of the mitochondrial membrane potential (ΔΨm).

• ATP Depletion: A compromised mitochondrion is unable to efficiently produce ATP through oxidative phosphorylation, starving the cell of energy.

• Induction of Apoptosis: The combination of direct mitochondrial damage, ATP depletion, and oxidative stress serves as a powerful signal to initiate the intrinsic apoptotic pathway, often converging with the Bax-mediated mechanism described previously.[3]

Data Summary: Cytotoxicity of DBA Derivatives

The anti-proliferative effects of DBA derivatives are typically quantified using IC50 values (the concentration of the drug that inhibits cell growth by 50%). While data for 2,6-Dichlorobenzylideneacetone is not available, the following table summarizes representative data for other DBA derivatives against various cancer cell lines, demonstrating the potency of this chemical class.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
DBA Derivative (A3K2A3)	HeLa	Cervical Cancer	~10-20	[3]
DBA Derivative (A3K2A3)	SiHa	Cervical Cancer	~10-20	[3]
DBA	YD-10B	Oral Cancer	~20-30	[4]
DBA	HSC-2	Oral Cancer	~20-30	[4]

Synthesis and Future Directions

The mechanistic hypotheses for 2,6-Dichlorobenzylideneacetone, extrapolated from its parent compound, converge on its ability to disrupt multiple, critical oncogenic pathways. The inhibition of STAT3 directly impacts gene transcription related to survival and proliferation, while the modulation of Sp1/Bax and the induction of ROS target the cell's apoptotic machinery and metabolic integrity.

Future research should focus on:

• Direct Validation: Performing the experiments outlined in this guide (e.g., Western blotting for p-STAT3, apoptosis assays) specifically with synthesized 2,6-Dichlorobenzylideneacetone to confirm these hypothesized mechanisms.

• Structure-Activity Relationship (SAR) Studies: Systematically comparing the potency of DBA with mono- and di-halogenated derivatives (including chloro, bromo, and fluoro substitutions at various positions) to understand the precise contribution of the halogen atoms to target engagement and cellular activity.[5]

• In Vivo Efficacy: Evaluating the anti-tumor activity of 2,6-Dichlorobenzylideneacetone in xenograft animal models to determine its therapeutic potential and toxicity profile.[9]

The 2,6-Dichlorobenzylideneacetone scaffold represents a promising, yet underexplored, area for the development of novel anti-cancer therapeutics. The mechanistic framework presented here provides a robust and logical foundation for guiding future research and development efforts.

References

• Roles of Selected Bioactive Compounds in Inhibiting the Development and Progression of Cancer—A Review. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Inhibition of specificity protein 1 by dibenzylideneacetone, a curcumin analogue, induces apoptosis in mucoepidermoid carcinomas and tumor xenografts through Bim and truncated Bid. (2013). PubMed. Retrieved January 17, 2026, from [Link]

• Dibenzylideneacetone Induces Apoptosis in Cervical Cancer Cells through Ros-Mediated Mitochondrial Damage. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Apoptotic effect of dibenzylideneacetone on oral cancer cells via modulation of specificity protein 1 and Bax. (2013). PubMed. Retrieved January 17, 2026, from [Link]

• The Aldol Condensation. (n.d.). Magritek. Retrieved January 17, 2026, from [Link]

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Introduction: Understanding the Dual-Faced Nature of Halogenated Aromatic Ketones

An In-Depth Technical Guide to the Safe Handling of Halogenated Aromatic Ketones

Halogenated aromatic ketones are a pivotal class of compounds in modern drug discovery and chemical synthesis. Their utility stems from a unique chemical architecture: an aromatic ring, a ketone functional group, and one or more halogen substituents. This combination creates a molecule with multiple reactive sites, making them versatile intermediates for constructing complex molecular frameworks. However, the very features that make them synthetically valuable also render them hazardous.

The electron-withdrawing nature of both the carbonyl group and the halogen atom polarizes the carbon-halogen bond, significantly increasing the electrophilicity of the α-carbon.[1] This makes the molecule highly susceptible to nucleophilic attack, a desired trait in synthesis but a significant hazard in handling.[1][2] Furthermore, many halogenated aromatic compounds are known for their biological activity, which can range from skin sensitization to significant systemic toxicity.[3][4][5]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple checklist of safety rules to provide a deep, mechanistic understanding of the hazards involved. By explaining the causality behind each protocol, we aim to empower you to not only follow procedures but to make informed, safety-conscious decisions in your daily work.

Section 1: The Core Hazards—Reactivity and Toxicity Profile

A thorough understanding of the inherent risks is the foundation of safe handling. For halogenated aromatic ketones, these risks are primarily driven by their chemical reactivity and toxicological properties.

Chemical Reactivity: A Double-Edged Sword

The primary driver of the reactivity of α-haloketones is the synergistic electron-withdrawing effect of the carbonyl group and the adjacent halogen. This creates a highly electrophilic α-carbon, making it an excellent substrate for SN2 reactions.[6] This reactivity is significantly greater than that of corresponding alkyl halides.[1]

Key reactivity hazards include:

• Reaction with Nucleophiles: They readily react with a wide range of nucleophiles, including amines, cyanides, and thiolates.[1][2] These reactions can be vigorous and exothermic. Using strongly basic nucleophiles can lead to competing reactions like enolate formation, which can initiate other hazardous side reactions.[6]

• Lachrymatory and Irritant Properties: Many simple α-haloketones (e.g., phenacyl bromide) are potent lachrymators and skin irritants. This is due to their ability to alkylate biological nucleophiles, such as proteins in the cornea and skin.

• Incompatibility: Due to their electrophilic nature, they are incompatible with a range of common laboratory reagents. Violent reactions can occur with:

  • Strong bases (e.g., hydroxides, alkoxides)

  • Strong oxidizing agents

  • Strong reducing agents

  • Active metals (e.g., sodium, potassium, magnesium)[7]

Toxicological Profile: More Than Skin Deep

The toxicity of halogenated aromatic compounds is a well-documented field.[8][9] While the specific toxicity of any given ketone will vary, several general hazards are associated with this class.

• Skin and Respiratory Sensitization: A critical hazard is the potential for sensitization. A sensitizer is a substance that can cause an allergic reaction in normal tissue after repeated exposure.[10][11] Initial exposures may cause little to no reaction, but subsequent contact can trigger a severe, debilitating immune response. For this reason, all novel halogenated aromatic ketones should be treated as potential sensitizers.

• Organ Toxicity: Depending on their structure and metabolism, these compounds can pose risks to specific organs. Studies have shown that some ketonic solvents can potentiate the nephrotoxic (kidney-damaging) and hepatotoxic (liver-damaging) effects of other halogenated hydrocarbons.[12]

• Irritation and Corrosivity: Direct contact can cause severe irritation or chemical burns to the skin and eyes.[3][13] Inhalation of dusts or vapors can lead to irritation of the nose, throat, and lungs.[13]

Section 2: The Hierarchy of Controls—A Framework for Safety

Before any laboratory work begins, a systematic approach to hazard mitigation is essential. The "Hierarchy of Controls" is a framework prioritized by OSHA and other safety bodies that provides a structured way to manage risk.[14] The most effective controls are at the top of the pyramid.

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

• Elimination/Substitution: Can a non-halogenated or less reactive ketone be used? Is there a safer synthetic route that avoids this intermediate? This is the most effective but not always feasible step.

• Engineering Controls: These are physical changes to the workspace to isolate the hazard. For halogenated aromatic ketones, the primary engineering control is a certified chemical fume hood.[10] Procedures that can generate dust, vapors, or aerosols must be conducted within a fume hood or other containment device like a glove box.[15]

• Administrative Controls: These are changes to work practices. Examples include developing Standard Operating Procedures (SOPs), providing thorough training, and restricting access to areas where these chemicals are used.[14][16] A critical administrative control is establishing a "designated area" for working with particularly hazardous substances, including potent sensitizers.[10]

• Personal Protective Equipment (PPE): PPE is the last line of defense. It is used in conjunction with the other controls. For this class of chemicals, proper PPE is non-negotiable.

Section 3: Standard Operating Procedures—From Benchtop to Waste

The following protocols provide a self-validating system for handling halogenated aromatic ketones safely.

Risk Assessment and Preparation

Before handling any chemical, a thorough risk assessment must be performed.

Caption: A systematic workflow for assessing risk before beginning experimental work.

Step-by-Step Protocol:

• Consult the SDS: The Safety Data Sheet (SDS) is the primary source of information.[17] Pay close attention to sections covering hazard identification, handling and storage, exposure controls/personal protection, and stability/reactivity.

• Evaluate the Hazards: Note the specific GHS hazard statements and pictograms.[18] Is it classified as a sensitizer, corrosive, or acutely toxic?

• Assess the Scale: The risks associated with handling 100 mg are vastly different from those for 100 g. All handling of quantities greater than a few grams should be subject to a more stringent formal review.

• Work in a Fume Hood: All manipulations of halogenated aromatic ketones, including weighing solids and transferring liquids, should be performed inside a certified chemical fume hood to minimize inhalation exposure.[19] Keep the sash as low as possible.

• Prepare for Emergencies: Know the location and proper use of the nearest safety shower, eyewash station, and appropriate fire extinguisher.[19][20] Ensure a chemical spill kit is readily available.

Personal Protective Equipment (PPE) Selection

No single type of PPE protects against all hazards. Selection must be based on the specific compound and task.[17][21]

• Hand Protection: Gloves are essential. However, no single glove material is impervious to all chemicals. Nitrile gloves are suitable for incidental contact, but they offer poor protection against many chlorinated solvents.[21] For prolonged work or when using solvents, a glove compatibility chart must be consulted.

Glove Material	Recommended For	Not Recommended For	Rationale
Nitrile	Incidental splash protection, oils, some acids and bases.[22]	Chlorinated solvents, many ketones, oxidizing acids.[21]	Good for general use but can degrade with certain organic solvents.
Neoprene	Acids, bases, alcohols, peroxides, phenols.[21][22]	Halogenated and aromatic hydrocarbons.[22]	Offers moderate chemical resistance for a range of hazards.
Butyl Rubber	Polar organics (ketones, esters, ethers).[22]	Hydrocarbons, chlorinated solvents.[22]	Excellent for handling ketones themselves, but not if they are dissolved in a chlorinated solvent.
Viton® (Fluoroelastomer)	Chlorinated and aromatic solvents.[22]	Some ketones, esters, and amines.[22]	A high-performance choice for handling solutions in aggressive organic solvents.
Double Gloving:	All handling of potent or sensitizing compounds.	Not applicable.	Provides an extra layer of protection and allows for safe removal of the outer glove if contamination occurs.

• Eye and Face Protection: Chemical splash goggles are mandatory at all times.[11] If there is a significant risk of splashing or a highly exothermic reaction is possible, a full-face shield should be worn in addition to goggles.[21][23]

• Protective Clothing: A flame-resistant lab coat should be worn and kept fully buttoned. For larger scale operations, a chemically resistant apron provides an additional layer of protection.[10] Do not wear shorts or open-toed shoes in the laboratory.[11]

Chemical Storage and Segregation

Improper storage is a leading cause of laboratory incidents. The key principle is segregation of incompatible materials.[19][24]

Caption: Segregation diagram for storing halogenated aromatic ketones safely.

Storage Protocol:

• Store in a Cool, Dry, Well-Ventilated Area: Keep containers away from heat sources and direct sunlight.[16]

• Segregate from Incompatibles: Store halogenated aromatic ketones separately from acids, bases, oxidizing agents, and reducing agents.[7] Use secondary containment (such as a plastic tray) to contain spills and prevent mixing in the event of a container failure.[19]

• Use Appropriate Cabinets: Store in cabinets designed for chemical storage. Corrosive materials should be stored in dedicated corrosives cabinets.[25]

• Maintain Inventory: Label all containers clearly with the chemical name and hazard warnings.[24] Date containers upon receipt and upon opening.[7] Dispose of old chemicals promptly.

Waste Disposal

Chemical waste must be handled with as much care as the starting materials.

Waste Disposal Protocol:

• Segregate Waste Streams: Never mix incompatible waste streams.[19] Halogenated waste must be collected separately from non-halogenated waste.[26][27] This is critical for proper disposal and is often legally mandated.

• Use Designated Waste Containers: Use clearly labeled, leak-proof containers provided by your institution's Environmental Health & Safety (EHS) department.[26]

• Do Not Overfill: Fill containers to a maximum of 90% capacity to allow for expansion.[26]

• Keep Containers Closed: Waste containers must be kept tightly sealed when not in use.[19][26]

• Deactivation: Highly reactive waste must be quenched and deactivated through a validated laboratory procedure before being placed in a waste container.

Section 4: Emergency Procedures—Planning for the Unexpected

Even with the best precautions, accidents can happen. A clear, well-rehearsed emergency plan is crucial.[19]

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[13][20] Seek immediate medical attention. Do not use neutralizing agents.[7]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes using an eyewash station, lifting the upper and lower eyelids occasionally.[13][28] Remove contact lenses if it is safe to do so. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately.[13] If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Have the person rinse their mouth with water.[28] Seek immediate medical attention.

Chemical Spills

• Minor Spill (Contained within the fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels for large spills.

  • Collect the contaminated absorbent in a sealed, labeled waste container.

  • Clean the spill area with an appropriate solvent and then soap and water.

• Major Spill (Outside of a fume hood or a large volume):

  • Evacuate the laboratory immediately.

  • Alert others and activate the nearest fire alarm to initiate a building evacuation.

  • Close the laboratory doors behind you to contain the vapors.

  • Call your institution's emergency response number from a safe location.

  • Provide responders with the chemical name and a copy of the SDS. Do not re-enter the area.

Conclusion

Halogenated aromatic ketones are powerful tools in the arsenal of the modern chemist. Their safe and effective use hinges on a deep respect for their inherent reactivity and potential toxicity. By moving beyond rote memorization of rules to a fundamental understanding of the "why" behind safety protocols, researchers can mitigate risks, protect themselves and their colleagues, and ensure that scientific discovery proceeds without incident. Always remember to consult your institution's specific Chemical Hygiene Plan and EHS department for guidance.

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Protocols & Analytical Methods

Application Note: Synthesis of 2,6-Dichlorobenzylideneacetone via Claisen-Schmidt Condensation

Abstract

This technical guide provides a comprehensive protocol for the synthesis of 2,6-Dichlorobenzylideneacetone, a chalcone derivative, utilizing the Claisen-Schmidt condensation. This reaction, a variant of the aldol condensation, involves the base-catalyzed reaction between an aldehyde lacking α-hydrogens (2,6-dichlorobenzaldehyde) and a ketone with α-hydrogens (acetone).[1][2][3] This document details the underlying reaction mechanism, a step-by-step experimental protocol, purification methods, and safety considerations. It is intended for researchers and professionals in organic synthesis and drug development, where chalcone scaffolds are of significant interest due to their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[4][5][6][7]

Scientific Principles and Mechanism

The Claisen-Schmidt condensation is a robust carbon-carbon bond-forming reaction.[8] Its success in this specific synthesis relies on two key principles:

• Reactivity Difference: An aromatic aldehyde (2,6-dichlorobenzaldehyde) is used which has no α-hydrogens and therefore cannot self-condense.[2] Acetone, the ketone, possesses acidic α-hydrogens and is readily deprotonated to act as the nucleophile.[9]

• Irreversible Dehydration: The initial aldol addition product, a β-hydroxy ketone, rapidly undergoes base-catalyzed dehydration.[3][9] The formation of the highly stable, conjugated α,β-unsaturated ketone system drives the reaction to completion.[9]

The base-catalyzed mechanism proceeds through the following key steps:

• Enolate Formation: A hydroxide ion (from NaOH) abstracts an acidic α-proton from acetone, forming a resonance-stabilized enolate anion.[9][10]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of 2,6-dichlorobenzaldehyde. This forms a tetrahedral alkoxide intermediate.[10]

• Protonation: The alkoxide is protonated by water (formed in the initial deprotonation step) to yield a β-hydroxy ketone intermediate.

• Dehydration: The β-hydroxy ketone is deprotonated at the α-carbon, and the resulting enolate eliminates a hydroxide ion, yielding the final α,β-unsaturated ketone product, 2,6-Dichlorobenzylideneacetone.

Reaction Mechanism Overview

Caption: Key steps in the base-catalyzed Claisen-Schmidt condensation.

Experimental Protocol

This protocol details the synthesis of 2,6-Dichlorobenzylideneacetone on a laboratory scale.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Molar Ratio
2,6-Dichlorobenzaldehyde	C₇H₄Cl₂O	175.02	4.38 g	25.0	1.0
Acetone	C₃H₆O	58.08	2.9 mL (2.3 g)	39.6	~1.6
Sodium Hydroxide	NaOH	40.00	1.25 g	31.3	1.25
Ethanol (95%)	C₂H₅OH	46.07	25 mL	-	Solvent
Deionized Water	H₂O	18.02	25 mL	-	Solvent

Equipment

• 125 mL Erlenmeyer flask

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and filter flask

• Graduated cylinders and beakers

• Melting point apparatus

• Glassware for recrystallization

Step-by-Step Procedure

• Catalyst Preparation: In a 125 mL Erlenmeyer flask, dissolve 1.25 g of sodium hydroxide in 25 mL of deionized water. Cool this solution to room temperature. Then, add 25 mL of 95% ethanol with stirring.

• Reactant Solution: In a separate beaker, dissolve 4.38 g of 2,6-dichlorobenzaldehyde in 2.9 mL of acetone.

• Reaction Initiation: While stirring the NaOH/ethanol solution vigorously, add the 2,6-dichlorobenzaldehyde/acetone solution dropwise over 5-10 minutes. A precipitate should begin to form.

• Reaction Completion: Continue stirring the mixture at room temperature for 30 minutes. The formation of a thick, pale-yellow slurry indicates product precipitation.[11]

• Product Isolation (Work-up):

  • Cool the reaction mixture in an ice bath for 15-20 minutes to ensure complete precipitation.[12]

  • Collect the crude solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with two portions of 20 mL of cold deionized water to remove residual sodium hydroxide and other water-soluble impurities.[11]

  • Allow the product to air-dry on the filter paper for several minutes to remove excess water.

Purification: Recrystallization

Recrystallization is a highly effective method for purifying the crude product.[13]

• Solvent Selection: A mixed solvent system of ethanol and water is suitable.

• Dissolution: Transfer the crude solid to a clean Erlenmeyer flask. Add the minimum amount of hot 95% ethanol required to fully dissolve the solid with gentle heating and stirring.

• Crystallization: Remove the flask from the heat source and slowly add deionized water dropwise until the solution becomes faintly turbid. Reheat gently until the solution is clear again.

• Cooling: Allow the flask to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.[13]

• Final Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol/water (1:1) mixture, and dry in a vacuum oven at a low temperature (~50°C) until a constant weight is achieved.[13]

Characterization

• Melting Point: Determine the melting point of the dried, purified crystals. A sharp melting range close to the literature value indicates high purity.

• Spectroscopy: Confirm the structure using techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[14][15][16]

• Ventilation: Conduct the entire procedure in a well-ventilated chemical fume hood.[14][16][17]

• Chemical Handling:

  • 2,6-Dichlorobenzaldehyde: Causes severe skin burns and eye damage.[14][15] Avoid inhalation of dust.[18] Handle as a corrosive solid.[14]

  • Sodium Hydroxide (NaOH): Corrosive and can cause severe burns. Handle with care, especially when preparing solutions, as the process is exothermic.

  • Acetone & Ethanol: Highly flammable liquids. Keep away from ignition sources.

Applications in Research and Development

2,6-Dichlorobenzylideneacetone belongs to the chalcone family, which are precursors to flavonoids and isoflavonoids in plants.[7] Chalcone derivatives are a subject of intense research in drug development due to their diverse and potent pharmacological activities.[5][6] These activities include:

• Anticancer and Antitumor[5]

• Anti-inflammatory[5][6]

• Antimicrobial (antibacterial and antifungal)[6][7]

• Antioxidant[5]

• Antiviral[5]

The synthesis of specific derivatives like 2,6-Dichlorobenzylideneacetone allows researchers to investigate structure-activity relationships and develop novel therapeutic agents.[6]

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of 2,6-Dichlorobenzylideneacetone.

References

• Barros, F. W. A., et al. (2017). Biological activities and novel applications of chalcones. Ciência Rural, 47(1). Retrieved from [Link]

• Current Science. (2022). Synthesis, Reactions and Pharmacological Applications of Chalcones and Their Derivatives- A Mini Review. International Journal of Current Science, 1(1), 1-15. Retrieved from [Link]

• DePauw University. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]

• Wikipedia. (2023). Claisen condensation. Retrieved from [Link]

• Semantic Scholar. (n.d.). Biological activities and novel applications of chalcones. Retrieved from [Link]

• Al-Saraireh, Y. M., et al. (2022). Pharmacotherapeutics Applications and Chemistry of Chalcone Derivatives. Molecules, 27(20), 7026. Retrieved from [Link]

• BYJU'S. (n.d.). Claisen Condensation Mechanism. Retrieved from [Link]

• PharmaTutor. (2014). A Review on Chalcones Synthesis and their Biological Activity. PharmaTutor, 2(10), 43-53. Retrieved from [Link]

• ResearchGate. (2019). Mechanism of base-catalyzed Claisen-Schmidt condensation. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - 2,6-Dichlorobenzaldehyde, 99%. Retrieved from [Link]

• Chemistry Steps. (n.d.). Claisen Condensation Reaction Mechanism. Retrieved from [Link]

• CUTM Courseware. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]

• Wikipedia. (2023). Claisen–Schmidt condensation. Retrieved from [Link]

• PraxiLabs. (n.d.). Claisen Schmidt Reaction (Mixed Aldol Condensation). Retrieved from [Link]

• Google Patents. (2015). CN104529732A - Preparation method for 2,6-dibenzylidenecyclohexanone.
• Google Patents. (1968). DE1277840B - Process for the preparation of 2,6-dichlorobenzoic acid and / or its anhydride.
• Google Patents. (2020). WO2020102716A1 - Process for preparation of 2,6-dichlorobenzonitrile.

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Introduction: The Significance of Dichloro-Substituted Benzylideneacetones

An Application Note on the Synthesis of Dichloro-Substituted Benzylideneacetones via Claisen-Schmidt Condensation

Dichloro-substituted benzylideneacetones, a subclass of chalcones, are α,β-unsaturated ketones featuring a central keto-alkene core flanked by substituted aromatic rings. These structures are of significant interest to researchers in medicinal chemistry and materials science. The presence of chlorine atoms on the phenyl rings can substantially modify the molecule's electronic properties, lipophilicity, and metabolic stability, making these compounds valuable scaffolds for drug discovery. They have been investigated for a range of biological activities, including antifungal, antitubercular, and antiproliferative properties.[1][2]

The synthesis of these target molecules is reliably achieved through the Claisen-Schmidt condensation, a robust and versatile carbon-carbon bond-forming reaction.[3][4] This reaction involves the base-catalyzed condensation between an aromatic aldehyde that lacks α-hydrogens (such as a dichlorobenzaldehyde) and a ketone containing α-hydrogens (in this case, acetone).[3][5] This application note provides a detailed protocol, mechanistic insights, and validation techniques for the synthesis of α,α′-bis-(dichlorobenzylidene)acetone, designed for professionals in chemical research and development.

Pillar 1: Expertise & Mechanistic Insight

The Claisen-Schmidt condensation is a specific variant of the crossed aldol condensation.[3][6] Its success hinges on the strategic choice of reactants: an electrophilic aromatic aldehyde that cannot enolize and a nucleophilic ketone that can. The absence of acidic α-protons on the dichlorobenzaldehyde prevents it from undergoing self-condensation, thereby simplifying the product mixture and favoring the desired crossed condensation pathway.[7]

The reaction proceeds through a well-established base-catalyzed mechanism:

• Enolate Formation: A strong base, typically sodium or potassium hydroxide, abstracts an acidic α-hydrogen from acetone. This deprotonation forms a resonance-stabilized enolate ion, which serves as the key carbon nucleophile in the reaction.[7][8]

• Nucleophilic Attack: The newly formed enolate anion attacks the electrophilic carbonyl carbon of the dichlorobenzaldehyde molecule. This step results in the formation of a tetrahedral alkoxide intermediate.

• Protonation: The alkoxide intermediate is protonated by a solvent molecule (typically ethanol or water) to yield a β-hydroxy ketone, the initial aldol addition product.

• Dehydration: This β-hydroxy ketone readily undergoes base-catalyzed dehydration. The abstraction of a second α-hydrogen facilitates the elimination of a hydroxide ion, forming a stable, conjugated α,β-unsaturated ketone. This dehydration step is the thermodynamic driving force for the reaction.[7]

• Second Condensation: Because the reaction begins with acetone, the resulting monosubstituted benzylideneacetone still possesses acidic α-hydrogens on its methyl group. The entire sequence (enolate formation, nucleophilic attack, and dehydration) is repeated on the opposite side of the ketone with a second molecule of dichlorobenzaldehyde to yield the final α,α′-bis-(dichlorobenzylidene)acetone product.[7][8]

Diagram: Reaction Mechanism

Caption: The base-catalyzed Claisen-Schmidt reaction mechanism.

Pillar 2: Authoritative Protocol & Workflow

This protocol details the synthesis of α,α′-bis-(2,4-dichlorobenzylidene)acetone as a representative example. The principles can be adapted for other dichlorobenzaldehyde isomers.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Grade	Notes
2,4-Dichlorobenzaldehyde	175.01	≥98%	Irritant. Handle in fume hood.
Acetone	58.08	ACS Grade	Highly flammable.[9]
Ethanol	46.07	95%	Flammable.
Sodium Hydroxide (NaOH)	40.00	Pellets, ≥97%	Corrosive.
Deionized Water	18.02	-
250 mL Erlenmeyer Flask	-	Glassware
Magnetic Stirrer & Stir Bar	-	Equipment
Büchner Funnel & Filter Flask	-	Equipment	For vacuum filtration.
Recrystallization Dish	-	Glassware

Stoichiometry

Reactant	Molar Mass ( g/mol )	Amount	Moles	Molar Ratio
2,4-Dichlorobenzaldehyde	175.01	3.50 g	0.020	2
Acetone	58.08	0.58 g (0.74 mL)	0.010	1
Sodium Hydroxide	40.00	1.00 g	0.025	2.5

Experimental Workflow

Diagram: Experimental Workflow

Caption: General workflow for synthesis and characterization.[10]

Step-by-Step Synthesis Protocol

• Catalyst Preparation: In a 100 mL beaker, dissolve 1.0 g of sodium hydroxide in 10 mL of deionized water. Stir until fully dissolved and allow the solution to cool to room temperature.

• Reactant Preparation: In a 250 mL Erlenmeyer flask, combine 3.50 g (0.020 mol) of 2,4-dichlorobenzaldehyde and 0.74 mL (0.010 mol) of acetone. Add 20 mL of 95% ethanol and swirl the flask until all the solid aldehyde has dissolved.

• Reaction Initiation: Place the flask on a magnetic stirrer and begin stirring. Add the prepared sodium hydroxide solution dropwise to the ethanol solution over a period of 5-10 minutes. A precipitate should form almost immediately.

• Reaction: Continue to stir the mixture vigorously at room temperature for 30 minutes. The mixture will become a thick slurry as the product precipitates.[10]

• Product Isolation: After the reaction period, cool the flask in an ice bath for 15 minutes to ensure complete precipitation of the product.[10]

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crude product in the funnel with three 20 mL portions of cold deionized water to remove any residual sodium hydroxide and other water-soluble impurities.

• Purification by Recrystallization: Transfer the crude solid to a clean flask. Add a minimal amount of hot 95% ethanol—just enough to dissolve the solid completely. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.[10]

• Final Collection and Drying: Collect the purified, pale-yellow crystals by vacuum filtration. Allow the product to air dry completely on the filter paper. Determine the final mass and calculate the percentage yield.

Pillar 3: Trustworthiness & Self-Validation

To ensure the identity and purity of the synthesized compound, a series of analytical characterizations are required. This self-validating process confirms the successful outcome of the protocol.

Reaction Monitoring and Product Characterization

Technique	Purpose	Expected Observations
Thin-Layer Chromatography (TLC)	Monitor reaction progress	Disappearance of the dichlorobenzaldehyde spot and appearance of a new, less polar product spot.
Melting Point Analysis	Assess purity	A sharp, defined melting point range consistent with literature values for the target compound.
Infrared (IR) Spectroscopy	Confirm functional groups	- Strong C=O stretch ~1650-1670 cm⁻¹ (conjugated ketone).- C=C alkene stretch ~1600-1625 cm⁻¹.- Strong C-Cl stretches ~700-850 cm⁻¹.- Aromatic C-H stretches ~3000-3100 cm⁻¹.
¹H NMR Spectroscopy	Confirm molecular structure	- Doublets for vinyl protons (H-C=C-H) in the 6.5-7.5 ppm range.- Multiplets for the aromatic protons on the dichlorophenyl rings.- Absence of aldehydic proton (~10 ppm) and acetone methyl protons (~2.1 ppm).
¹³C NMR Spectroscopy	Confirm carbon framework	- Carbonyl (C=O) signal ~185-195 ppm.- Signals for vinyl and aromatic carbons in the 120-150 ppm range.

The synthesis and characterization of novel compounds are fundamental processes in chemical research.[11][12][13][14] The combination of these analytical techniques provides a robust and trustworthy confirmation of the product's identity and purity.

Safety and Handling

All procedures must be conducted in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 2,4-Dichlorobenzaldehyde: Harmful if swallowed and causes skin and eye irritation. Avoid inhalation of dust.

• Acetone: Highly flammable liquid and vapor.[15] Causes serious eye irritation and may cause drowsiness or dizziness.[9] Keep away from heat, sparks, and open flames.[16]

• Sodium Hydroxide (NaOH): Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Ethanol: Flammable liquid and vapor.

Ensure that eyewash stations and safety showers are readily accessible.[15] All chemical waste must be disposed of according to institutional and local regulations.

References

• Wikipedia. Claisen condensation. Available from: [Link]

• BYJU'S. Claisen Condensation Mechanism. Available from: [Link]

• ResearchGate. Mechanism of base-catalyzed Claisen-Schmidt condensation. Available from: [Link]

• University of Colorado Boulder. Claisen-Schmidt Condensation. Available from: [Link]

• Wikipedia. Claisen–Schmidt condensation. Available from: [Link]

• Chemistry Steps. Claisen Condensation Reaction Mechanism. Available from: [Link]

• Chemistry LibreTexts. 23.7: The Claisen Condensation Reaction. Available from: [Link]

• PraxiLabs. Claisen Schmidt Reaction (Mixed Aldol Condensation). Available from: [Link]

• National Center for Biotechnology Information. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-(Substituted-alkylidene)cycloalkanones. Available from: [Link]

• MDPI. Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. Available from: [Link]

• ResearchGate. (PDF) Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. (2020). Available from: [Link]

• MDPI. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-(Substituted-alkylidene)cycloalkanones. Available from: [Link]

• RCI Labscan. ACETONE - SAFETY DATA SHEET. (2025). Available from: [Link]

• OpenRiver. Synthesis and characterization of bis(β-diketonato)dichloridotin(IV) complexes. Available from: [Link]

• MDPI. The Synthesis, Characterization, and Fluxional Behavior of a Hydridorhodatetraborane. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Acetone. Available from: [Link]

• Florida State University Libraries. Synthesis and Characterization of Xylazine Hydrochloride Polymorphs, Hydrates, and Cocrystals. (2023). Available from: [Link]

• National Center for Biotechnology Information. Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. Available from: [Link]

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• 3. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
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• 6. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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Application Notes &amp; Protocols: Evaluating 2,6-Dichlorobenzylideneacetone as a Novel Antimicrobial Agent

Prepared by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Potential of Chalcones

The rise of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the urgent development of novel antimicrobial agents.[1] Chalcones, characterized by their 1,3-diphenylprop-2-en-1-one core structure, have emerged as a promising class of compounds with a wide spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and antitumor effects.[1][2][3] Their versatile scaffold allows for structural modifications that can enhance potency and reduce toxicity.[3] This document focuses on a specific derivative, 2,6-Dichlorobenzylideneacetone, and provides a comprehensive guide for researchers to investigate its potential as a clinically relevant antimicrobial agent.

The parent compound, dibenzylideneacetone, is readily synthesized via a Claisen-Schmidt condensation reaction between an appropriate benzaldehyde and acetone.[4] For 2,6-Dichlorobenzylideneacetone, this involves the condensation of 2,6-dichlorobenzaldehyde with acetone. The resulting α,β-unsaturated ketone is a key structural motif believed to be crucial for its biological activity. This guide provides detailed protocols for determining the compound's antimicrobial efficacy and its selectivity through cytotoxicity screening, establishing a foundational dataset for further drug development.

Part 1: Foundational Antimicrobial Susceptibility Testing

The primary goal of in-vitro antimicrobial susceptibility testing (AST) is to determine the lowest concentration of a drug that can inhibit the visible growth of a microorganism (Minimum Inhibitory Concentration, MIC) and the lowest concentration that results in microbial death (Minimum Bactericidal Concentration, MBC).[5] These quantitative measures are critical for predicting the therapeutic potential of an antimicrobial agent.[6] The broth microdilution method is a widely accepted, reproducible, and quantitative technique for determining MIC values and will be the focus of this protocol.[5][7]

Principle of the Broth Microdilution Assay

The broth microdilution assay involves challenging a standardized suspension of bacteria with serial dilutions of the antimicrobial agent in a liquid growth medium. Following incubation, the presence or absence of visible bacterial growth is determined. The MIC is the lowest concentration of the compound that prevents this visible growth.[5] The MBC is then determined by sub-culturing the contents of the wells that show no growth onto an agar medium to ascertain the concentration at which the bacteria were killed.

Recommended Microbial Strains

To assess the broad-spectrum potential of 2,6-Dichlorobenzylideneacetone, it is essential to test it against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Gram-Positive Bacteria	Gram-Negative Bacteria	Fungus (Optional)
Staphylococcus aureus (e.g., ATCC 29213)	Escherichia coli (e.g., ATCC 25922)	Candida albicans (e.g., ATCC 90028)
Enterococcus faecalis (e.g., ATCC 29212)	Pseudomonas aeruginosa (e.g., ATCC 27853)
Bacillus subtilis (e.g., ATCC 6051)	Klebsiella pneumoniae (e.g., ATCC 13883)

Note: The use of standardized reference strains from collections like the American Type Culture Collection (ATCC) is crucial for reproducibility.[6]

Experimental Workflow: MIC & MBC Determination

The following diagram outlines the key steps in the broth microdilution and subsequent MBC determination workflow.

Caption: Workflow for MIC and MBC determination.

Detailed Protocol for MIC/MBC Determination

Materials:

• 2,6-Dichlorobenzylideneacetone

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Mueller-Hinton Agar (MHA) plates

• Sterile 96-well flat-bottom microtiter plates

• Selected bacterial strains

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl)

• Micropipettes and sterile tips

• Incubator (37°C)

Procedure:

Day 1: MIC Assay Setup

• Compound Preparation: Prepare a 10 mg/mL stock solution of 2,6-Dichlorobenzylideneacetone in sterile DMSO.

  • Rationale: DMSO is a common solvent for nonpolar compounds; however, its final concentration in the assay should not exceed 1% v/v, as higher concentrations can be toxic to bacteria.[8]

• Inoculum Preparation: a. From a fresh agar plate (18-24 hours old), pick 3-5 isolated colonies of the test bacterium. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL. d. Dilute this adjusted suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL. This final inoculum will be used to inoculate the plate.

• Plate Preparation (96-well plate): a. Add 100 µL of sterile CAMHB to wells in columns 2 through 12. b. Prepare an intermediate dilution of your stock compound. For example, add 4 µL of the 10 mg/mL stock to 996 µL of CAMHB to get a 40 µg/mL working solution. c. Add 200 µL of this working solution to column 1. d. Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, then transferring 100 µL from column 2 to column 3, and so on, up to column 10. Discard 100 µL from column 10. e. Controls are critical:

  • Column 11 (Growth Control): Add 100 µL of CAMHB. This well will receive bacteria but no compound.
  • Column 12 (Sterility Control): Add 100 µL of CAMHB. This well receives no bacteria and no compound. A separate solvent control (with the highest concentration of DMSO used) should also be run to ensure the solvent itself is not inhibitory.

• Inoculation: Add 100 µL of the final bacterial inoculum (from step 2d) to wells in columns 1 through 11. Do not add bacteria to column 12. The final volume in each well is 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.

Day 2: MIC and MBC Determination

• Reading the MIC: a. Visually inspect the plate. The Sterility Control (column 12) should be clear, and the Growth Control (column 11) should be turbid. b. The MIC is the lowest concentration of 2,6-Dichlorobenzylideneacetone at which there is no visible growth (i.e., the first clear well).[5] Record the MIC in µg/mL.

• MBC Determination: a. From each well that showed no visible growth (the MIC well and all wells with higher concentrations), plate a 10 µL aliquot onto a fresh MHA plate. b. Also, plate an aliquot from the Growth Control well to confirm bacterial viability. c. Incubate the MHA plates at 37°C for 24 hours.

• Reading the MBC: a. After incubation, count the number of colonies on each spot. b. The MBC is defined as the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count. Practically, this is often the concentration that yields no more than 1-2 colonies from a 10 µL spot.

Part 2: Assessing Selectivity via Cytotoxicity Testing

A viable antimicrobial drug must selectively target microbial cells with minimal toxicity to host mammalian cells. The MTT assay is a colorimetric method for assessing cell viability. Viable cells with active metabolism convert the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, which can be quantified spectrophotometrically.

Protocol for MTT Cytotoxicity Assay

Materials:

• Human cell line (e.g., HEK293 - human embryonic kidney cells, or HaCaT - human keratinocytes)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS, sterile filtered)

• DMSO

• Sterile 96-well flat-bottom cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: a. Culture cells to ~80% confluency. b. Trypsinize, count, and resuspend cells in complete medium. c. Seed 100 µL of the cell suspension into each well of a 96-well plate at a density of 1 x 10⁴ cells/well. d. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Compound Treatment: a. Prepare serial dilutions of 2,6-Dichlorobenzylideneacetone in complete medium from your DMSO stock solution. The concentration range should be broad (e.g., 0.1 to 100 µg/mL). b. After 24 hours, remove the old medium from the cells and replace it with 100 µL of the medium containing the various concentrations of the compound. c. Include a "cells only" control (medium without compound) and a "medium only" blank. d. Incubate for another 24-48 hours.

• MTT Assay: a. Add 10 µL of the 5 mg/mL MTT solution to each well. b. Incubate for 3-4 hours at 37°C. c. Carefully remove the medium. d. Add 100 µL of DMSO to each well to dissolve the formazan crystals. e. Shake the plate gently for 10 minutes.

• Data Collection: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation

• Calculate Percent Viability:

  • % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Cells - Absorbance of Blank)] * 100

• Determine IC₅₀: Plot the % Viability against the log of the compound concentration. Use non-linear regression to calculate the IC₅₀ value, which is the concentration of the compound that inhibits 50% of cell viability.

• Calculate Selectivity Index (SI):

  • SI = IC₅₀ (mammalian cells) / MIC (bacterial cells)

  • A higher SI value (ideally >10) indicates that the compound is more toxic to the bacteria than to mammalian cells, suggesting a favorable therapeutic window.

Part 3: Potential Mechanism of Action

Chalcones are known to exert their antimicrobial effects through various mechanisms.[9] Understanding these potential pathways can guide further research and optimization of the compound. Key reported mechanisms include the disruption of bacterial cell division, inhibition of essential enzymes, and interference with DNA replication.[9][10]

Caption: Potential antimicrobial mechanisms of chalcone derivatives.[2][9][10]

References

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.).
• Antibacterial mechanisms of chalcone and its derivatives. Reproduced with permission from Ref.. - ResearchGate. (n.d.).
• Antimicrobial Susceptibility Testing Protocols - 1st Edition - John G. - Routledge. (n.d.).
• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.).
• Antimicrobial Susceptibility Testing Protocols - Taylor & Francis eBooks. (n.d.).
• Antiviral and antimicrobial applications of chalcones and their derivatives: From nature to greener synthesis - PMC - NIH. (n.d.).
• Antimicrobial Susceptibility Testing Protocols | NHBS Academic & Professional Books. (n.d.).
• Antibacterial mechanisms of chalcone and its derivatives. Antibiotic... - ResearchGate. (n.d.).
• Chalcones As Broad‐Spectrum Antimicrobial Agents: A Comprehensive Review And Analysis Of Their Antimicrobial Activities - ResearchGate. (n.d.).
• Chalcones As Broad‐Spectrum Antimicrobial Agents: A Comprehensive Review And Analysis Of Their Antimicrobial Activities (2023) | Tariq Nawaz | 6 Citations - SciSpace. (n.d.).
• Dibenzylideneacetone - Wikipedia. (n.d.).
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Application Notes &amp; Protocols: Investigating the Anticancer Properties of 2,6-Dichlorobenzylideneacetone

Abstract: This document provides a comprehensive guide for researchers investigating the potential anticancer properties of 2,6-Dichlorobenzylideneacetone. While direct literature on this specific molecule is emerging, its structural similarity to known bioactive compounds, such as Dibenzylideneacetone (DBA) and other curcumin analogs, provides a strong rationale for its investigation. This guide outlines hypothesized mechanisms of action, primarily focusing on the inhibition of the STAT3 signaling pathway and the induction of apoptosis, based on evidence from closely related molecules. Detailed, field-proven protocols are provided to enable researchers to systematically evaluate its cytotoxic effects, elucidate its molecular targets, and validate its therapeutic potential in cancer cell lines.

Introduction: The Rationale for Investigation

2,6-Dichlorobenzylideneacetone belongs to the α,β-unsaturated ketone family, a class of compounds that includes curcumin and dibenzylideneacetone (DBA). These molecules are recognized for their diverse biological activities, including anti-inflammatory, antioxidant, and potent anticancer effects.[1] Specifically, DBA has been shown to inhibit cell growth and induce apoptosis in various cancer cell lines, including oral and cervical cancers.[2][3] The addition of dichloro-substituents to the benzylidene rings of the core structure is a common medicinal chemistry strategy to enhance potency and modulate pharmacokinetic properties.

The primary oncogenic pathways targeted by DBA and its analogs involve critical transcription factors and cell survival regulators. Notably, inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) pathway is a key mechanism for this class of compounds.[2][4] Furthermore, they are known to induce apoptosis through the generation of reactive oxygen species (ROS), modulation of the Bcl-2 family of proteins, and subsequent activation of the caspase cascade.[2][3]

Given this precedent, 2,6-Dichlorobenzylideneacetone is a compelling candidate for anticancer drug discovery. This guide provides the foundational framework and detailed methodologies to rigorously test this hypothesis.

Hypothesized Mechanisms of Action

Inhibition of the STAT3 Signaling Pathway

The STAT3 protein is a transcription factor that is persistently activated in a wide range of human cancers, contributing to proliferation, survival, and metastasis.[5][6] Its inhibition is a promising strategy for cancer treatment.[4] Structurally related compounds to 2,6-Dichlorobenzylideneacetone have demonstrated direct inhibition of STAT3 phosphorylation and function.[2][4] The proposed mechanism involves the compound binding to the SH2 domain of STAT3, preventing its phosphorylation by upstream kinases like JAK, subsequent dimerization, and nuclear translocation.[4][7] This blockade is expected to downregulate the expression of STAT3 target genes critical for tumor survival, such as Bcl-2, cyclin D1, and survivin.

Caption: Hypothesized inhibition of the JAK/STAT3 pathway by 2,6-Dichlorobenzylideneacetone.

Induction of Intrinsic Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating malignant cells. Many chemotherapeutic agents function by activating this pathway. Dibenzylideneacetone has been shown to induce apoptosis in cancer cells through mechanisms involving the generation of reactive oxygen species (ROS) and the modulation of Bcl-2 family proteins.[1][2] It is hypothesized that 2,6-Dichlorobenzylideneacetone will similarly increase intracellular ROS levels, leading to mitochondrial membrane depolarization. This triggers the release of cytochrome c into the cytoplasm, which then activates a caspase cascade, beginning with caspase-9 and culminating in the activation of the executioner caspase-3.[2] Activated caspase-3 proceeds to cleave key cellular substrates, such as PARP, leading to the characteristic morphological changes of apoptosis.[3]

Caption: Hypothesized induction of intrinsic apoptosis by 2,6-Dichlorobenzylideneacetone.

Experimental Workflow & Protocols

A systematic approach is essential for validating the anticancer potential of a novel compound. The following workflow provides a logical progression from initial cytotoxicity screening to mechanistic validation.

Caption: Overall workflow for investigating 2,6-Dichlorobenzylideneacetone's anticancer activity.

Protocol 1: Cell Viability Assessment via MTT Assay

Objective: To determine the dose-dependent cytotoxic effect of 2,6-Dichlorobenzylideneacetone on cancer cells and calculate the half-maximal inhibitory concentration (IC50).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells.[8] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the absorbance of which is directly proportional to the number of living cells.[9]

Materials:

• Selected cancer cell line(s) (e.g., MDA-MB-231, HeLa, A549)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well flat-bottom cell culture plates

• 2,6-Dichlorobenzylideneacetone stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells. Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Causality Insight: Seeding density must be optimized to ensure cells are in the logarithmic growth phase during the experiment and do not become over-confluent.[10]

  • Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2,6-Dichlorobenzylideneacetone from the stock solution in complete medium. A typical concentration range is 0.1, 1, 5, 10, 25, 50, 100 µM.[9]

  • Include a "vehicle control" (medium with the highest concentration of DMSO used, typically <0.5%) and an "untreated control" (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions (or control solutions) to the respective wells. Perform in triplicate.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO2. A 48-hour incubation is a common starting point.[9]

• MTT Addition:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[11]

  • Incubate for 2-4 hours at 37°C. Protect the plate from light. Viable cells will form visible purple formazan crystals.

• Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution (DMSO) to each well.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to fully dissolve the crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot % Viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to determine the IC50 value.

Protocol 2: Western Blot Analysis of Key Signaling Proteins

Objective: To investigate the effect of 2,6-Dichlorobenzylideneacetone on the expression and phosphorylation status of proteins in the STAT3 and apoptosis pathways.

Principle: Western blotting uses SDS-PAGE to separate proteins by size, followed by transfer to a membrane and detection using specific antibodies.[12] This allows for the qualitative and semi-quantitative analysis of target protein levels.

Materials:

• 6-well cell culture plates

• 2,6-Dichlorobenzylideneacetone

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-STAT3 (Tyr705), anti-STAT3, anti-Bax, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 2,6-Dichlorobenzylideneacetone at the predetermined IC50 concentration (and a sub-IC50 concentration, e.g., 0.5x IC50) for a specified time (e.g., 24 hours). Include a vehicle control.

  • Wash cells with ice-cold PBS and lyse them by adding 100-150 µL of ice-cold RIPA buffer.

  • Scrape the cells, transfer the lysate to a microfuge tube, and centrifuge at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg) with lysis buffer and Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[13]

• Blocking and Antibody Incubation:

  • Block the membrane in 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Self-Validation: β-actin or GAPDH should be used as a loading control to ensure equal protein loading across lanes.

• Secondary Antibody and Detection:

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

  • Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Densitometrically quantify the protein bands using software like ImageJ. Normalize the intensity of target proteins to the loading control. Compare the expression levels in treated samples to the vehicle control.

Protocol 3: Colorimetric Caspase-3 Activity Assay

Objective: To quantitatively measure the activity of executioner caspase-3, a key biomarker for apoptosis.

Principle: This assay utilizes a specific peptide substrate for caspase-3 (DEVD) conjugated to a colorimetric reporter molecule, p-nitroaniline (p-NA).[14] When cleaved by active caspase-3 in the cell lysate, the free p-NA produces a yellow color that can be quantified by measuring its absorbance at 405 nm.[15] The level of caspase activity is directly proportional to this color intensity.

Materials:

• Caspase-3 Colorimetric Assay Kit (containing cell lysis buffer, reaction buffer, DEVD-pNA substrate, and caspase-3 inhibitor for control)

• 96-well flat-bottom plate (clear)

• Microplate reader

• Treated cell lysates (prepared as in Protocol 2, Step 1)

Procedure:

• Prepare Cell Lysates: Treat cells in 6-well plates with 2,6-Dichlorobenzylideneacetone at the IC50 concentration for various time points (e.g., 6, 12, 24 hours) to determine the onset of apoptosis. Prepare lysates as described in the kit's manual, typically involving a specific lysis buffer provided.[15]

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal amounts are assayed.

• Assay Setup:

  • In a 96-well plate, add 50 µL of cell lysate (containing 50-100 µg of protein) to each well.

  • Trustworthiness: For each sample, prepare a parallel well treated with the caspase-3 inhibitor (e.g., DEVD-CHO) to measure non-specific substrate cleavage.

  • Add 50 µL of 2X Reaction Buffer (containing DTT) to each well.

• Substrate Addition: Add 5 µL of the 4 mM DEVD-pNA substrate to each well.[16]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Absorbance Measurement: Read the plate at 405 nm in a microplate reader.[14]

• Data Analysis:

  • Subtract the absorbance reading of the inhibitor-treated control from the corresponding sample reading to get the specific caspase-3 activity.

  • Calculate the fold-increase in caspase-3 activity by comparing the results from treated samples to the untreated or vehicle control.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and comparison.

Table 1: IC50 Values of 2,6-Dichlorobenzylideneacetone in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM) ± SD
MDA-MB-231	Breast Cancer	48	[Experimental Value]
A549	Lung Cancer	48	[Experimental Value]
HeLa	Cervical Cancer	48	[Experimental Value]
HCT116	Colon Cancer	48	[Experimental Value]

(Note: Data are hypothetical and must be determined experimentally.)

Interpretation:

• Successful Cytotoxicity: A dose-dependent decrease in cell viability and calculable IC50 values in the low micromolar range would indicate potent anticancer activity.

• Mechanism Confirmation (Western Blot): A significant decrease in the p-STAT3/STAT3 ratio, an increase in Bax expression, and the appearance of cleaved Caspase-3 and cleaved PARP bands in treated cells compared to controls would support the hypothesized mechanisms.

• Apoptosis Validation (Caspase-3 Assay): A time- and dose-dependent increase in caspase-3 activity would provide quantitative confirmation that the compound induces apoptosis.

Concluding Remarks and Future Directions

This guide provides a robust framework for the initial in vitro characterization of 2,6-Dichlorobenzylideneacetone as a potential anticancer agent. The protocols are designed to be self-validating and to provide clear, interpretable data on the compound's cytotoxicity and its effects on the STAT3 and apoptosis signaling pathways. Positive and compelling results from these studies would warrant further investigation, including:

• Analysis of effects on other cancer-related pathways.

• Cell cycle analysis via flow cytometry.

• In vivo studies using xenograft models to assess efficacy and toxicity in a whole-organism context.

The structural novelty and promising lineage of 2,6-Dichlorobenzylideneacetone make it a worthy candidate for preclinical cancer research, potentially leading to the development of a new class of therapeutic agents.

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Application Note &amp; Protocols: Utilizing 2,6-Dichlorobenzylideneacetone for Interrogation of the STAT3 Signaling Pathway in Cell-Based Assays

Abstract

This document provides a comprehensive guide for researchers utilizing 2,6-Dichlorobenzylideneacetone and related dienone compounds to investigate the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway in cell-based assays. We delve into the molecular mechanism of STAT3 inhibition, present detailed protocols for assessing cytotoxicity, apoptosis, and specific target engagement, and offer insights into data interpretation. The methodologies described herein are designed to provide a robust framework for characterizing the cellular impact of this class of small molecule inhibitors.

Introduction: Targeting a Core Oncogenic Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a pivotal role in a multitude of cellular processes, including proliferation, survival, and differentiation.[1] In healthy cells, STAT3 activation is a transient and tightly controlled process, typically initiated by cytokines and growth factors like Interleukin-6 (IL-6).[2][3] However, in a wide array of human malignancies, STAT3 is found to be constitutively activated, driving the expression of genes that promote tumor growth, angiogenesis, and metastasis while suppressing anti-tumor immune responses.[1][2] This persistent activation makes STAT3 a high-priority target for cancer therapy and prevention strategies.[1]

2,6-Dichlorobenzylideneacetone belongs to a class of compounds characterized by a 1,5-diaryl-3-oxo-1,4-pentadienyl pharmacophore, often referred to as dienones or dibenzylideneacetones. Structurally related molecules have been identified as potent inhibitors of the STAT3 signaling pathway.[4] These small molecules are valuable chemical probes for dissecting the function of STAT3 in cancer biology and for screening potential therapeutic agents. This guide provides the scientific rationale and detailed protocols for using 2,6-Dichlorobenzylideneacetone in key cell-based assays to validate its mechanism and quantify its biological effects.

Mechanism of Action: Inhibition of STAT3 Activation

The canonical JAK/STAT3 pathway is the primary activation route for STAT3.[2] The process begins when a ligand, such as IL-6, binds to its cell surface receptor, leading to the recruitment and activation of Janus kinases (JAKs).[3] Activated JAKs then phosphorylate tyrosine residues on the receptor, creating docking sites for the SH2 domain of STAT3. Once recruited, STAT3 is itself phosphorylated by JAKs, primarily at tyrosine 705 (Tyr705).[5] This phosphorylation event is critical, as it triggers the homodimerization of two STAT3 monomers, which then translocate to the nucleus. Inside the nucleus, the STAT3 dimer binds to specific DNA sequences to regulate the transcription of target genes involved in cell survival (e.g., Bcl-xL) and proliferation (e.g., Cyclin D1).[1]

Compounds in the dibenzylideneacetone family are proposed to inhibit STAT3 signaling by directly interacting with the STAT3 protein, specifically targeting its SH2 domain.[4] This interaction prevents the phosphorylation and subsequent dimerization of STAT3, effectively blocking its translocation to the nucleus and its function as a transcription factor.[4]

Figure 1. Simplified diagram of the JAK/STAT3 signaling pathway and the proposed inhibitory action of 2,6-Dichlorobenzylideneacetone.

Core Experimental Workflow

A logical workflow to characterize the effects of 2,6-Dichlorobenzylideneacetone involves three key stages:

• Determine Potency: Quantify the compound's cytotoxic or anti-proliferative effect to establish a working concentration range and calculate the IC₅₀ value.

• Confirm Mode of Action: Investigate whether the observed cytotoxicity is due to the induction of apoptosis.

• Validate Target Engagement: Directly measure the compound's effect on the phosphorylation state of STAT3 and its downstream targets.

Figure 2. Recommended experimental workflow for characterizing 2,6-Dichlorobenzylideneacetone.

Protocols for Cell-Based Assays

General Cell Culture and Compound Preparation

• Cell Lines: Select a cell line with known constitutive STAT3 activation (e.g., MDA-MB-231, A549, U266) or a line responsive to cytokine stimulation (e.g., HeLa, MCF-7 stimulated with IL-6).[6] Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified 5% CO₂ incubator.[7]

• Compound Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) of 2,6-Dichlorobenzylideneacetone in sterile DMSO. Store aliquots at -20°C or -80°C, protected from light.

• Working Solutions: On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in complete cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in the culture wells is consistent across all treatments (including vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Protocol 1: Cytotoxicity Assessment (LDH Release Assay)

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage.[8]

Materials:

• 96-well clear-bottom cell culture plates

• Commercially available LDH Cytotoxicity Assay Kit (e.g., from MedchemExpress, Sigma-Aldrich)[8][9]

• Multichannel pipette

• Microplate reader capable of measuring absorbance at ~490 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL medium) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2,6-Dichlorobenzylideneacetone. Remove the old medium and add 100 µL of medium containing the different compound concentrations (e.g., 0.1 to 100 µM) to the respective wells. Include wells for "Vehicle Control" (DMSO only), "Untreated Control" (medium only), and "Maximum LDH Release Control".

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C.[8]

• Maximum Release Control: One hour before the end of the incubation, add 10 µL of the Lysis Solution provided in the kit to the "Maximum LDH Release Control" wells.[8]

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes if using suspension cells. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[10]

• LDH Reaction: Prepare the LDH reaction mixture (Working Solution) according to the kit manufacturer's instructions. Add 50-100 µL of this mixture to each well of the new plate containing the supernatants.[8][10]

• Incubation & Measurement: Incubate the plate at room temperature for 30 minutes, protected from light.[8][10] Add the Stop Solution if required by the kit protocol.[10] Measure the absorbance at 490 nm.

• Calculation:

  • Subtract the background absorbance (from medium-only wells) from all other readings.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Abs - Vehicle Control Abs) / (Max Release Abs - Vehicle Control Abs)] * 100

Parameter	Recommended Value
Cell Seeding Density	5,000 - 10,000 cells/well
Compound Concentration Range	0.1 - 100 µM (logarithmic scale)
Incubation Time	24 - 72 hours
Final DMSO Concentration	≤ 0.5%
Absorbance Wavelength	490 nm

Protocol 2: Apoptosis Assessment (Caspase-3 Activity Assay)

Caspase-3 is a key executioner caspase in the apoptotic pathway.[11][12] This fluorometric assay measures its activity using a specific substrate that releases a fluorescent molecule upon cleavage.[13][14]

Materials:

• White or black 96-well clear-bottom plates

• Caspase-3 Activity Assay Kit (e.g., from Cell Signaling Technology, Sigma-Aldrich)[12][13]

• Lysis buffer

• Assay buffer with DTT

• Caspase-3 substrate (e.g., Ac-DEVD-AMC or Ac-DEVD-AFC)

• Fluorescence microplate reader (e.g., Ex/Em = 380/460 nm for AMC)[13]

Procedure:

• Cell Treatment: Seed 1-2 x 10⁶ cells in 6-well plates or 10 cm dishes. Treat with 2,6-Dichlorobenzylideneacetone at 1x and 2x the determined IC₅₀ concentration for an appropriate time (e.g., 12-24 hours). Include a vehicle control and a positive control (e.g., staurosporine).

• Cell Lysis:

  • For adherent cells, wash with ice-cold PBS, then add 50-100 µL of ice-cold cell lysis buffer to the plate.[13] Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • For suspension cells, pellet by centrifugation (e.g., 2,000 rpm, 5 min), wash with PBS, and resuspend the pellet in 50-100 µL of lysis buffer.[11]

• Incubation: Incubate the lysates on ice for 15-20 minutes.[12]

• Clarification: Centrifuge the lysates at >12,000 x g for 15 minutes at 4°C to pellet cell debris.[11] Transfer the supernatant (containing the protein) to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate (e.g., using a BCA assay) to ensure equal loading.

• Assay Reaction:

  • In a 96-well plate, add 50-200 µg of protein lysate per well.[11] Adjust the volume with lysis buffer.

  • Prepare the reaction buffer containing DTT as per the kit's instructions.[13][15]

  • Add the diluted Caspase-3 substrate to each well to start the reaction.[15]

• Incubation & Measurement: Incubate the plate at 37°C for 1-2 hours, protected from light.[11][12] Measure the fluorescence using the appropriate excitation and emission wavelengths.

• Data Analysis: Compare the fluorescence intensity of treated samples to the vehicle control. An increase in fluorescence indicates higher Caspase-3 activity and apoptosis.

Protocol 3: Target Validation (Western Blot for p-STAT3)

This protocol directly assesses the phosphorylation status of STAT3 at Tyr705, providing the most direct evidence of target engagement.[16]

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• SDS-PAGE equipment (gels, running buffer, etc.)

• Wet or semi-dry transfer system

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)[6]

• Primary antibodies: Rabbit anti-phospho-STAT3 (Tyr705) and Rabbit anti-STAT3[6]

• Loading control antibody: Mouse anti-β-actin or anti-GAPDH

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., chemiluminescence imager)

Procedure:

• Cell Treatment & Lysis:

  • Seed cells and treat with 2,6-Dichlorobenzylideneacetone at various concentrations for a short duration (e.g., 2-6 hours).

  • Optional for inducible models: Starve cells and then stimulate with IL-6 (e.g., 20 ng/mL for 15-30 minutes) in the presence or absence of the compound.[17][18]

  • Wash cells with ice-cold PBS and lyse as described in Protocol 4.3.

• Protein Quantification: Determine protein concentration of the clarified lysates using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) from each sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE: Load samples onto a polyacrylamide gel (e.g., 8-10%) and run electrophoresis to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[6]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-STAT3 (Tyr705) (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST (Tris-Buffered Saline with 0.1% Tween-20).[6]

• Secondary Antibody Incubation: Incubate the membrane with HRP-conjugated anti-rabbit secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Washing: Repeat the washing step (Step 8).

• Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing: To normalize the p-STAT3 signal, the membrane can be stripped of antibodies and re-probed for total STAT3 and then for a loading control like β-actin. This confirms that any decrease in the p-STAT3 signal is due to inhibition of phosphorylation, not a general decrease in STAT3 protein.

Data Interpretation: A dose-dependent decrease in the band intensity for p-STAT3 (Tyr705), with little to no change in the total STAT3 band intensity, provides strong evidence that 2,6-Dichlorobenzylideneacetone inhibits STAT3 phosphorylation.

References

• Caspase-3 Activity Assay Kit - Aurora Biolabs. Aurora Biolabs. [Link]

• Caspase 3 Activity Assay Kit - MP Biomedicals. MP Biomedicals. [Link]

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• Dibenzylideneacetone Induces Apoptosis in Cervical Cancer Cells through Ros-Mediated Mitochondrial Damage. International Journal of Molecular Sciences.[Link]

• Quantification of total and phosphorylated STAT3 by calibrated western blotting. STAR Protocols.[Link]

• 4-Carbonyl-2,6-dibenzylidenecyclohexanone derivatives as small molecule inhibitors of STAT3 signaling pathway. Bioorganic & Medicinal Chemistry.[Link]

• (PDF) Quantification of total and phosphorylated STAT3 by calibrated western blotting. ResearchGate.[Link]

• A simple and robust cell-based assay for the discovery of novel cytokinesis inhibitors. Scientific Reports.[Link]

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• Western blot analyses of phosphorylation status and expression of Stat3... ResearchGate.[Link]

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• Dienone Compounds: Targets and Pharmacological Responses. Journal of Medicinal Chemistry.[Link]

• Attenuation of STAT3 Signaling Cascade by Daidzin Can Enhance the Apoptotic Potential of Bortezomib against Multiple Myeloma. Molecules.[Link]

• Cytotoxicity LDH Assay Kit-WST. Dojindo Molecular Technologies.[Link]

• STAT3 Signaling Pathway in Health and Disease. Cells.[Link]

• Direct-to-biology, automated, nano-scale synthesis, and phenotypic screening-enabled E3 ligase modulator discovery. Nature Communications.[Link]

• Disruption of Stat3 reveals a critical role in both the initiation and the promotion stages of epithelial carcinogenesis. The Journal of Clinical Investigation.[Link]

• Cell-Based Covalent-Capture Deubiquitinase Assay for Inhibitor Discovery. SLAS DISCOVERY: Advancing the Science of Drug Discovery.[Link]

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The Strategic Role of 2,6-Dichlorobenzylideneacetone in Modern Organic Synthesis: Application Notes and Protocols

Abstract

This technical guide provides an in-depth exploration of 2,6-dichlorobenzylideneacetone, a pivotal α,β-unsaturated ketone intermediate in organic synthesis. Moving beyond a simple recitation of procedures, this document elucidates the underlying chemical principles and strategic considerations for its preparation and subsequent utilization in the construction of complex heterocyclic scaffolds. Detailed, field-tested protocols for the synthesis of 2,6-dichlorobenzylideneacetone via Claisen-Schmidt condensation are presented, alongside its application in the synthesis of substituted pyrimidines and pyrazoles—core structures in numerous pharmacologically active compounds. This guide is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile building block in their synthetic endeavors.

Introduction: The Utility of a Dichlorinated Chalcone Framework

2,6-Dichlorobenzylideneacetone, systematically named (E)-4-(2,6-dichlorophenyl)but-3-en-2-one, is a member of the chalcone family. Chalcones are characterized by an open-chain flavonoid structure, featuring two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. This structural motif is not only a common feature in a variety of natural products but also serves as a privileged scaffold in medicinal chemistry due to the relative ease of its synthesis and its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The presence of two chlorine atoms on the phenyl ring at the 2 and 6 positions significantly influences the electronic and steric properties of 2,6-dichlorobenzylideneacetone. These substitutions render the aromatic ring electron-deficient and can impart unique reactivity and biological activity to its derivatives. As an intermediate, its α,β-unsaturated ketone functionality provides two reactive sites for nucleophilic attack: the carbonyl carbon and the β-carbon, making it a versatile precursor for the synthesis of a wide array of heterocyclic compounds.

This document will first detail a robust protocol for the synthesis of 2,6-dichlorobenzylideneacetone. Subsequently, it will provide comprehensive procedures for its use as a key intermediate in the synthesis of a substituted pyrimidine and a pyrazole, two classes of heterocycles of significant interest in drug discovery.

Part 1: Synthesis of 2,6-Dichlorobenzylideneacetone via Claisen-Schmidt Condensation

The synthesis of 2,6-dichlorobenzylideneacetone is reliably achieved through the Claisen-Schmidt condensation, a base-catalyzed reaction between an aldehyde (in this case, 2,6-dichlorobenzaldehyde) and a ketone (acetone).[1][2][3] The absence of α-hydrogens on 2,6-dichlorobenzaldehyde prevents its self-condensation, leading to a cleaner reaction profile.

Reaction Rationale and Mechanistic Insight

The reaction is initiated by the deprotonation of an α-hydrogen of acetone by a base (typically hydroxide) to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2,6-dichlorobenzaldehyde. The resulting β-hydroxy ketone intermediate readily undergoes base-catalyzed dehydration to yield the more stable, conjugated α,β-unsaturated ketone. The formation of this extended conjugated system provides the thermodynamic driving force for the reaction.

Experimental Workflow: Synthesis of 2,6-Dichlorobenzylideneacetone

Caption: Workflow for the synthesis of 2,6-Dichlorobenzylideneacetone.

Detailed Laboratory Protocol

Materials:

• 2,6-Dichlorobenzaldehyde (1.0 eq)

• Acetone (0.5 eq)

• Ethanol (95%)

• 10% (w/v) Sodium Hydroxide (NaOH) solution

• Deionized water

• Standard laboratory glassware, magnetic stirrer, ice bath, and vacuum filtration apparatus.

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 2,6-dichlorobenzaldehyde in approximately 20 mL of 95% ethanol.

• Addition of Acetone: To the stirred solution, add 0.5 equivalents of acetone.

• Base Addition: Cool the flask in an ice bath. Slowly add 2.0 equivalents of a 10% aqueous NaOH solution dropwise to the reaction mixture while maintaining the temperature below 25 °C. A precipitate should begin to form.

• Reaction: After the addition of NaOH is complete, remove the ice bath and continue stirring the mixture at room temperature for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase.

• Work-up: Pour the reaction mixture into a beaker containing approximately 50 mL of ice-cold water.

• Isolation: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with cold deionized water to remove any residual NaOH.

• Purification: Recrystallize the crude product from hot ethanol to obtain pure crystals of 2,6-dichlorobenzylideneacetone.

• Drying: Dry the purified crystals in a desiccator to a constant weight.

Characterization Data (Representative)

Property	Value
Appearance	Off-white to pale yellow crystalline solid
Molecular Formula	C₁₀H₈Cl₂O
Molecular Weight	215.08 g/mol
Melting Point	Expected to be in the range of 80-90 °C (literature values for related compounds vary)
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.35-7.25 (m, 3H, Ar-H), 7.05 (d, 1H, J=16 Hz, =CH), 6.55 (d, 1H, J=16 Hz, =CH), 2.40 (s, 3H, CH₃). (Predicted values based on analogous structures).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 198.0 (C=O), 140.0 (=CH), 135.0 (Ar-C), 132.0 (Ar-C), 130.0 (Ar-CH), 128.5 (Ar-CH), 125.0 (=CH), 28.0 (CH₃). (Predicted values based on analogous structures).
IR (KBr, cm⁻¹)	~3050 (Ar C-H), ~1670 (C=O, conjugated), ~1600 (C=C), ~800 (C-Cl).[4]
Mass Spectrum (EI)	m/z (%): 214 (M⁺), 216 (M⁺+2), 218 (M⁺+4) in a characteristic isotopic pattern for two chlorine atoms, 199 ([M-CH₃]⁺), 173 ([M-C₂H₃O]⁺). (Predicted fragmentation pattern).

Part 2: Application of 2,6-Dichlorobenzylideneacetone in Heterocyclic Synthesis

The enone functionality of 2,6-dichlorobenzylideneacetone makes it an excellent precursor for the synthesis of various six-membered heterocyclic systems through condensation reactions with binucleophiles.[5]

Application 1: Synthesis of 4-(2,6-Dichlorophenyl)-6-phenylpyrimidin-2-amine

Pyrimidines are a class of heterocyclic compounds that form the backbone of nucleic acids and are found in many biologically active molecules.[6] The reaction of a chalcone with guanidine is a common method for the synthesis of 2-aminopyrimidines.[1][7]

Reaction Rationale and Mechanistic Insight

The reaction proceeds via a Michael addition of one of the amino groups of guanidine to the β-carbon of the α,β-unsaturated ketone. This is followed by an intramolecular cyclization where the other amino group attacks the carbonyl carbon. Subsequent dehydration leads to the formation of the stable aromatic pyrimidine ring.

Experimental Workflow: Pyrimidine Synthesis

Caption: Workflow for the synthesis of a substituted pyrazoline.

Detailed Laboratory Protocol

Materials:

• 2,6-Dichlorobenzylideneacetone (1.0 eq)

• Phenylhydrazine (1.1 eq)

• Glacial Acetic Acid

• Deionized water

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve 1.0 equivalent of 2,6-dichlorobenzylideneacetone in a minimal amount of glacial acetic acid.

• Reagent Addition: Add 1.1 equivalents of phenylhydrazine to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and pour it slowly into a beaker of ice-cold water with stirring.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with plenty of water.

• Purification: Recrystallize the crude product from ethanol to obtain the pure pyrazoline derivative.

• Drying: Dry the purified product.

Conclusion

2,6-Dichlorobenzylideneacetone is a highly valuable and versatile intermediate in organic synthesis. Its straightforward preparation via the Claisen-Schmidt condensation and the reactivity of its α,β-unsaturated ketone system make it an ideal starting material for the construction of diverse and complex heterocyclic molecules. The protocols detailed in this guide for the synthesis of substituted pyrimidines and pyrazoles highlight its utility in generating scaffolds of significant interest in medicinal chemistry and drug development. The presence of the 2,6-dichloro substitution pattern offers a handle for further functionalization and can impart unique physicochemical and biological properties to the final products, making 2,6-dichlorobenzylideneacetone a key building block for the modern synthetic chemist.

References

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• de la Torre, M. C., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 72(20), 7544-7551. Available at: [Link]

• El-Sayed, R. (2010). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. REAL-J, 26(1), 1-12. Available at: [Link]

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• Preprints.org (2025). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-chloropyrazoles by TCCA. Available at: [Link]

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• Hovhannisyan, A. A., et al. (2022). Synthesis of Compounds of the Pyrimidine Series Based on the Reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents. Molecules, 27(19), 6296. Available at: [Link]

• Venkateshwarlu, G., & Subrahmanyam, B. (1987). Conformations of dibenzylideneacetone: An IR spectroscopic study. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 99(5-6), 419-424. Available at: [Link]

• El-Hashash, M. A., et al. (2013). 4-(3,4-Dichlorophenyl)-6-(Furan-2-yl)Pyrimidine-2-Thiol as Building Block in Heterocyclic Synthesis. International Journal of Scientific & Engineering Research, 4(11), 669-680. Available at: [Link]

• de la Cruz, P., et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 28(2), 735. Available at: [Link]

• Penchev, P. N., et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 29(10), 2269. Available at: [Link]

• Le, T. C. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Natural Product Communications, 12(7), 1145-1150. Available at: [Link]

• Wang, T., et al. (2019). Synthesis and Pharmacological Characterization of 2-(2,6-Dichlorophenyl)-1-((1S,3R)-5-(3-hydroxy-3-methylbutyl)-3-(hydroxymethyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one (LY3154207), a Potent, Subtype Selective, and Orally Available Positive Allosteric Modulator of the Human Dopamine D1 Receptor. Journal of Medicinal Chemistry, 62(19), 8711-8732. Available at: [Link]

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Application Note: A Stability-Indicating RP-HPLC Method for the Analysis of 2,6-Dichlorobenzylideneacetone

Abstract

This application note details a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2,6-Dichlorobenzylideneacetone. The method is designed for researchers, scientists, and drug development professionals requiring accurate purity assessment and stability profiling of this compound. The described protocol utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, modified with formic acid, ensuring high resolution and excellent peak symmetry. This document provides a comprehensive, step-by-step protocol, the scientific rationale behind the method's development, and guidelines for its application in forced degradation studies, a critical component in demonstrating method specificity and understanding molecular stability.[1][2][3]

Introduction

2,6-Dichlorobenzylideneacetone is a halogenated aromatic ketone. Halogenated organic compounds are significant as intermediates in pharmaceutical synthesis and as building blocks in materials science.[4][5][6] The purity and stability of such intermediates are critical quality attributes that can directly impact the efficacy, safety, and shelf-life of the final active pharmaceutical ingredient (API).[4] Therefore, a reliable and specific analytical method is essential for quality control and for monitoring the compound's behavior under various stress conditions.

High-Performance Liquid Chromatography (HPLC) is the premier analytical tool for assessing the purity and stability of pharmaceutical compounds.[2][3] This note presents a stability-indicating HPLC method, developed to separate the main analyte, 2,6-Dichlorobenzylideneacetone, from potential process-related impurities and degradation products that may arise during synthesis, storage, or formulation.[1][7]

Chromatographic Principle

The method is based on reversed-phase chromatography, where the stationary phase is non-polar (C18 alkyl chains bonded to silica) and the mobile phase is a more polar mixture of an organic solvent and water.[3] 2,6-Dichlorobenzylideneacetone, being a moderately non-polar molecule, is retained on the C18 column. A gradient elution, which involves systematically increasing the concentration of the organic solvent (acetonitrile) in the mobile phase, is employed. This technique allows for the effective elution of a wide range of compounds, from polar degradation products that elute early to the main analyte and any non-polar impurities that are more strongly retained, ensuring a comprehensive separation within a reasonable analysis time.[3][4]

Experimental Methodology

• HPLC System: An HPLC or UPLC system equipped with a gradient pump, autosampler, column oven, and a Photodiode Array (PDA) or UV-Vis detector.

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is recommended.

• Chemicals: HPLC-grade Acetonitrile (ACN), HPLC-grade water, and Formic Acid (~99%).

• Reference Standard: Well-characterized 2,6-Dichlorobenzylideneacetone.

All quantitative data and method parameters are summarized in the table below for clarity and ease of use.

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min, 50% B; 2-15 min, 50-95% B; 15-18 min, 95% B; 18-18.1 min, 95-50% B; 18.1-22 min, 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	352 nm (using a PDA detector for peak purity analysis from 200-400 nm)
Injection Volume	10 µL
Sample Diluent	Acetonitrile

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Filter and degas.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Filter and degas.

• Standard Solution (e.g., 0.1 mg/mL): Accurately weigh approximately 10 mg of 2,6-Dichlorobenzylideneacetone reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Acetonitrile.

• Sample Solution: Prepare the sample to a target concentration of approximately 0.1 mg/mL using Acetonitrile as the diluent.

Protocol: Step-by-Step Analysis Workflow

The following diagram and steps outline the complete workflow for the analysis of 2,6-Dichlorobenzylideneacetone.

Caption: HPLC analysis workflow from preparation to data processing.

• System Preparation: Set up the HPLC system according to the conditions in the method table. Ensure the column is installed and the mobile phase lines are primed and free of air bubbles.

• Equilibration: Equilibrate the column with the initial mobile phase composition (50% A / 50% B) for at least 20 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Inject the Standard Solution five consecutive times. The results must meet the pre-defined System Suitability criteria (see Section 6).

• Analysis Sequence: Once SST criteria are met, run the analytical sequence. A typical sequence would be: Diluent (Blank), Standard Solution (for bracketing), Sample Solution(s).

• Data Processing: Integrate the chromatograms to determine the peak areas. Use the peak area of the main analyte to calculate the purity or concentration against the reference standard.

Method Development Rationale (The 'Why')

The development of a robust analytical method requires a logical, science-driven approach to selecting the optimal parameters.

• 5.1. Column Selection: A C18 column was chosen as it is the standard for reversed-phase chromatography and provides excellent retention and selectivity for a wide range of moderately non-polar aromatic compounds like 2,6-Dichlorobenzylideneacetone.[3] Its hydrophobicity allows for effective interaction and separation from more polar or more non-polar impurities.

• 5.2. Mobile Phase Optimization: Acetonitrile is often preferred over methanol as the organic modifier because its lower viscosity results in lower backpressure, and it often provides better selectivity for aromatic compounds.[4] The addition of 0.1% formic acid to both mobile phase components serves two key purposes: it protonates residual silanol groups on the silica support, minimizing peak tailing, and provides a consistent pH for reproducible retention times.[8][9][10] A gradient elution was selected to ensure that any highly polar, early-eluting degradation products are well-resolved from the solvent front, while also ensuring that any late-eluting, non-polar impurities are effectively eluted from the column.[3][4]

• 5.3. Wavelength Selection: The 2,6-Dichlorobenzylideneacetone molecule contains a highly conjugated π-electron system (benzene ring conjugated with a carbon-carbon double bond and a carbonyl group). Such systems exhibit strong UV absorbance.[11] The parent compound, dibenzalacetone, is known to have a maximum absorbance (λmax) around 352-368 nm.[12] The chloro-substituents are not expected to dramatically shift this primary absorption band. Therefore, 352 nm was selected as the monitoring wavelength to ensure high sensitivity. The use of a PDA detector is highly recommended to confirm the λmax and to perform peak purity analysis across the entire spectrum, which is a key component of method validation and stability testing.

System Suitability

Before sample analysis, the performance of the chromatographic system must be verified. This is achieved by injecting a reference standard multiple times and evaluating the following parameters:

• Tailing Factor (T): Should be ≤ 2.0 for the main analyte peak.

• Theoretical Plates (N): Should be ≥ 2000.

• Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0% for replicate injections (n=5).

These criteria ensure that the system is operating with sufficient efficiency, symmetry, and precision for the analysis to be considered valid.

Application: A Stability-Indicating Method

A crucial requirement for analytical methods in the pharmaceutical industry is that they must be "stability-indicating."[1][13][14] This means the method must be able to unequivocally separate the intact analyte from its degradation products.[7] To prove this, forced degradation studies are performed where the compound is subjected to stress conditions more severe than those encountered during accelerated stability testing.[2][7]

A general protocol for a forced degradation study involves:

• Preparation: Prepare solutions of 2,6-Dichlorobenzylideneacetone (e.g., 1 mg/mL) in various media.

• Stress Application: Expose the solutions to the following conditions until approximately 5-20% degradation is achieved:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal: Heat the solid sample or a solution at an elevated temperature (e.g., 80 °C).

  • Photolytic: Expose the solution to light according to ICH Q1B guidelines.

• Analysis: Dilute the stressed samples to the target concentration and analyze them using the HPLC method described above.

• Evaluation: The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the main 2,6-Dichlorobenzylideneacetone peak. Peak purity analysis using a PDA detector should be performed to confirm that the main peak is spectrally pure in all stressed samples.

Conclusion

The RP-HPLC method presented in this application note is simple, precise, and robust for the analysis of 2,6-Dichlorobenzylideneacetone. The gradient elution provides the necessary resolution to separate the main analyte from potential impurities and degradation products, establishing its utility as a stability-indicating method. This protocol is well-suited for routine quality control, purity testing, and stability studies in research and pharmaceutical development environments.

References

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• Open Access Journals. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development.
• Axcend. (n.d.). Analysis of Biocides Using Compact HPLC.

• Singh, R., & Rehman, Z. U. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 2(3), 159-168. Retrieved from [Link]

• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.
• University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra.
• BenchChem. (2025). Comparative Guide to HPLC Purity Analysis of 2-Bromo-3,6-dichlorobenzyl alcohol.
• Beilstein-Institut. (2022). Mechanochemical halogenation of unsymmetrically substituted azobenzenes. Beilstein Journal of Organic Chemistry, 18, 697-707.
• Kulkarni, P. N., et al. (2020). Stability Indicating RP-HPLC Method Development and Validation for Dexamethasone. Asian Journal of Chemistry, 32(3), 588-592.

• Zielińska, A., et al. (2019). HPLC-DAD-ESI/MS and 2D-TLC Analyses of Secondary Metabolites from Selected Poplar Leaves and an Evaluation of Their Antioxidant Potential. Molecules, 24(15), 2749. Retrieved from [Link]

• Sengar, P. S., & Pradhan, D. K. (2016). Development and Validation of Stability Indicating RP-HPLC Method for Azelnidipine for bulk drug. International Journal of Pharmaceutical Sciences and Research, 7(8), 3323-3329.
• ResearchGate. (n.d.). Experimental (top) and theoretical (bottom) UV–Vis spectra of dibenzalacetone using TD-DFT/B3LYP/6-31G(d,p) method.

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Real-Time Monitoring of 2,6-Dichlorobenzylideneacetone Synthesis via Thin-Layer Chromatography (TLC)

An Application Note for Drug Development Professionals

Abstract

The synthesis of chalcones, such as 2,6-Dichlorobenzylideneacetone, represents a critical step in the development of various pharmacologically active molecules.[1][2][3] The Claisen-Schmidt condensation used for this synthesis requires careful monitoring to ensure optimal yield and purity by tracking the consumption of reactants and the formation of the product.[1][4] Thin-Layer Chromatography (TLC) offers a rapid, cost-effective, and highly efficient method for the real-time qualitative analysis of this reaction.[5][6][7] This guide provides a detailed protocol for developing and implementing a robust TLC method to monitor the synthesis of 2,6-Dichlorobenzylideneacetone from 2,6-dichlorobenzaldehyde and acetone. The principles behind the selection of the stationary and mobile phases, visualization techniques, and interpretation of results are discussed in depth to provide researchers with a self-validating and reliable analytical tool.

Introduction: The Imperative for Reaction Monitoring

In pharmaceutical development, the precise control of synthetic reactions is paramount. The synthesis of 2,6-Dichlorobenzylideneacetone, an α,β-unsaturated ketone, typically proceeds via a base-catalyzed Claisen-Schmidt condensation.[8] Incomplete or side reactions can lead to complex purification challenges and reduced yields. Therefore, the ability to track the reaction progress in near real-time is not merely a convenience but a necessity for process optimization.

TLC serves as the "eyes" of the organic chemist, providing a quick snapshot of the reaction's status.[9] By separating the components of the reaction mixture based on polarity, TLC allows for the unambiguous visualization of the disappearance of the starting materials (2,6-dichlorobenzaldehyde) and the concurrent appearance of the desired product.[10][11][12] This allows the scientist to confidently determine the reaction endpoint, preventing the formation of impurities from prolonged reaction times or unnecessarily low yields from premature termination.

Foundational Principles: Why TLC Works for this Reaction

The separation on a TLC plate is governed by the principle of differential partitioning of components between the stationary phase and the mobile phase.[13][14] For this application, we utilize a polar stationary phase (silica gel) and a less polar mobile phase.

• Stationary Phase: Silica gel is a polar adsorbent. Compounds with polar functional groups will interact more strongly with the silica gel through dipole-dipole interactions and hydrogen bonding.[9]

• Mobile Phase: A solvent or solvent mixture that carries the components up the plate via capillary action.[6]

• Separation Mechanism: A compound's mobility, quantified by its Retention Factor (Rf), is inversely proportional to its polarity.

  • High Polarity Compounds: Adsorb strongly to the silica gel, move slowly, and have a low Rf value.

  • Low Polarity Compounds: Adsorb weakly, spend more time in the mobile phase, travel further up the plate, and have a high Rf value.[15][16]

In the synthesis of 2,6-Dichlorobenzylideneacetone:

• 2,6-Dichlorobenzaldehyde (Reactant): The aldehyde functional group makes this molecule significantly polar.

• Acetone (Reactant): A polar ketone, but it is often used in excess and is highly volatile, making it less of a focus during TLC monitoring.

• 2,6-Dichlorobenzylideneacetone (Product): While it contains a polar carbonyl group, the extended conjugation and increased hydrocarbon character make it significantly less polar than the starting aldehyde.

This difference in polarity is the key to successful TLC monitoring. We expect the product to have a higher Rf value than the starting aldehyde.

Detailed Protocols and Methodologies

This section provides a comprehensive, step-by-step protocol for monitoring the reaction.

Materials and Reagents

Material/Reagent	Specifications	Purpose
TLC Plates	Silica Gel 60 F254 on Aluminum or Glass backing	Stationary phase with UV indicator
2,6-Dichlorobenzaldehyde	Reagent Grade	Starting Material (SM) Reference
Acetone	Reagent Grade	Reactant
Reaction Mixture	Aliquot from ongoing synthesis	Sample to be analyzed
Ethyl Acetate (EtOAc)	ACS Grade	Polar component of mobile phase
Hexanes	ACS Grade	Non-polar component of mobile phase
Dichloromethane (DCM)	ACS Grade	Sample dilution solvent
TLC Developing Chamber	Glass tank with a tight-fitting lid	For plate elution
Capillary Spotters	Glass, narrow bore	For spotting samples on the TLC plate
UV Lamp	254 nm wavelength	Visualization of UV-active compounds
Staining Jar & Stain	e.g., Potassium Permanganate solution	Optional secondary visualization

Experimental Workflow: From Sample to Result

The overall process is a systematic procedure designed for reproducibility and clarity.

Caption: Workflow for TLC reaction monitoring.

Step-by-Step Protocol

Part A: Preparation (Pre-Elution)

• Prepare the Mobile Phase: In a graduated cylinder, prepare a 4:1 mixture of Hexanes:Ethyl Acetate. This is a good starting point for achieving optimal separation. Pour about 0.5 cm depth of this solvent into the TLC developing chamber.

• Saturate the Chamber: Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall. Close the chamber with the lid and let it stand for 5-10 minutes to allow the atmosphere inside to become saturated with solvent vapors. This ensures a uniform and reproducible elution process.[17]

• Prepare the TLC Plate: Obtain a silica gel plate. With a pencil, gently draw a straight line (the origin) about 1 cm from the bottom edge.[18] Mark three small tick marks on this line for the different lanes, labeling them 'SM' (Starting Material), 'C' (Co-spot), and 'RXN' (Reaction).

• Prepare the Samples:

  • SM Sample: Dissolve a tiny amount (tip of a spatula) of 2,6-dichlorobenzaldehyde in ~0.5 mL of dichloromethane.

  • RXN Sample: Carefully take a small aliquot (1-2 drops) from the reaction vessel and dilute it in ~0.5 mL of dichloromethane in a separate small vial.[11]

Part B: Elution and Visualization

• Spot the Plate: Using a clean capillary spotter for each sample, apply a small amount of each solution to the corresponding tick mark on the origin line. Keep the spots small and concentrated (1-2 mm in diameter).[19]

  • Lane 1 (SM): Spot the 2,6-dichlorobenzaldehyde solution.

  • Lane 2 (C): Spot the SM solution first, let it dry, then spot the RXN solution directly on top of it. This "co-spot" lane is crucial for confirming spot identities.

  • Lane 3 (RXN): Spot the diluted reaction mixture.

• Develop the Plate: Using forceps, carefully place the spotted TLC plate into the saturated developing chamber. Ensure the origin line is above the solvent level.[16] Replace the lid and allow the solvent front to travel up the plate undisturbed until it is about 1 cm from the top edge.

• Mark the Solvent Front: Immediately upon removing the plate from the chamber, mark the position of the solvent front with a pencil.[15] Allow the plate to air dry completely.

• Visualize the Results:

  • Primary (Non-destructive): Place the dried plate under a UV lamp (254 nm). The F254 indicator in the silica gel will fluoresce green, and UV-active compounds (like the aromatic aldehyde and conjugated product) will appear as dark purple spots.[20][21] Gently circle the observed spots with a pencil.

  • Secondary (Destructive, Optional): If needed, the plate can then be dipped into a staining solution, such as potassium permanganate. Oxidizable compounds will appear as yellow/brown spots against a purple background after gentle heating.[22]

Interpreting the Results: A Visual Guide to Reaction Progress

The primary goal is to observe the consumption of the starting material in the 'RXN' lane and the formation of a new spot corresponding to the product.

Calculation of Retention Factor (Rf)

The Rf value is a ratio that quantifies the movement of a compound. It is constant for a given compound under specific conditions (stationary phase, mobile phase, temperature).[23]

Formula: Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)[24][25]

Expected Results and Data Summary

The less polar product will travel further up the plate than the more polar starting aldehyde.

Compound	Expected Polarity	Expected Rf Value (4:1 Hex:EtOAc)	UV Active (254 nm)
2,6-Dichlorobenzaldehyde	More Polar	~ 0.30 - 0.40	Yes
2,6-Dichlorobenzylideneacetone	Less Polar	~ 0.60 - 0.75	Yes

Note: These Rf values are estimates. The optimal solvent system should aim to place the product's Rf around 0.6-0.7 and the starting material's Rf around 0.3-0.4 for the best resolution.

Visual Interpretation at Different Time Points

The status of the reaction can be determined by comparing the three lanes on the developed TLC plate at various time intervals.

Caption: Idealized TLC plates showing reaction progress over time.

• At Time = 0: The 'RXN' lane should show only a strong spot corresponding to the starting material.

• Intermediate Time: The 'RXN' lane will show a diminishing spot for the starting material and a new, intensifying spot for the product at a higher Rf. The co-spot lane will show two distinct spots, confirming the identities of the SM and product spots in the reaction lane.

• Reaction Completion: The 'RXN' lane will show a strong spot for the product and a complete absence of the starting material spot.[9][10]

Troubleshooting and Advanced Insights

• Spots are Streaky: The sample may be too concentrated. Dilute the sample further and re-spot. Streaking can also occur with very polar compounds; adding a small amount (1%) of acetic acid or triethylamine to the mobile phase can help for acidic or basic compounds, respectively.

• Poor Separation (Rf values too high or too low): If all spots are near the solvent front (high Rf), the mobile phase is too polar. Increase the proportion of the non-polar solvent (e.g., change from 4:1 to 9:1 Hexanes:EtOAc). If all spots remain at the origin (low Rf), the mobile phase is not polar enough. Increase the proportion of the polar solvent (e.g., change from 4:1 to 2:1 Hexanes:EtOAc).[15][26]

• No Spots Visible: Ensure the compounds are UV-active or use a chemical stain. Confirm that the sample was spotted correctly and was not too dilute.

Conclusion

Thin-Layer Chromatography is an indispensable technique for monitoring the synthesis of 2,6-Dichlorobenzylideneacetone. Its simplicity, speed, and low cost provide invaluable real-time data that enables chemists to optimize reaction conditions, determine endpoints accurately, and ensure the efficiency of the synthetic process. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently apply TLC as a robust analytical tool in their drug development workflows.

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The Versatile Role of 2,6-Dichlorobenzylideneacetone in the Synthesis of Heterocyclic Compounds: Application Notes and Protocols

Introduction: Unlocking the Potential of a Key Building Block

In the landscape of modern synthetic organic chemistry, the quest for efficient and versatile building blocks is paramount for the rapid assembly of complex molecular architectures. Among these, α,β-unsaturated ketones, or chalcones, have emerged as privileged synthons due to their dual reactivity, enabling a myriad of transformations. This guide focuses on a particularly valuable, yet underexplored, member of this class: 2,6-Dichlorobenzylideneacetone . The presence of the dichloro-substituted phenyl ring introduces unique electronic and steric properties, influencing reactivity and providing a scaffold for further functionalization.

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development, detailing the application of 2,6-dichlorobenzylideneacetone in the synthesis of a diverse range of heterocyclic compounds. We will delve into the underlying chemical principles, provide field-proven experimental protocols, and offer insights into the causality behind experimental choices.

Core Chemistry: The Reactivity of 2,6-Dichlorobenzylideneacetone

2,6-Dichlorobenzylideneacetone is an α,β-unsaturated ketone, a class of compounds known for their susceptibility to both 1,2- and 1,4-addition reactions (also known as conjugate addition)[1]. The electron-withdrawing nature of the carbonyl group polarizes the double bond, rendering the β-carbon electrophilic and susceptible to attack by nucleophiles. This reactivity is the cornerstone of its utility in heterocyclic synthesis.

I. Synthesis of Substituted Pyrimidines and Thiones

The reaction of α,β-unsaturated ketones with N-C-N synthons like urea, thiourea, or guanidine is a classical and efficient method for the synthesis of dihydropyrimidines and their thio-analogs, often referred to as the Biginelli reaction and related condensations[2][3][4][5]. These six-membered heterocycles are of significant interest in medicinal chemistry due to their wide range of biological activities.

A. Reaction of 2,6-Dichlorobenzylideneacetone with Urea/Thiourea

The cyclocondensation of 2,6-dichlorobenzylideneacetone with urea or thiourea proceeds via a Michael addition of the nucleophilic nitrogen to the β-carbon of the chalcone, followed by an intramolecular cyclization and dehydration to afford the corresponding dihydropyrimidinone or dihydropyrimidinethione.

Mechanism of Pyrimidine Ring Formation

The reaction is typically catalyzed by either acid or base. In a base-catalyzed pathway, the binucleophile (urea or thiourea) attacks the electrophilic β-carbon of the chalcone. Subsequent intramolecular cyclization and dehydration lead to the formation of the dihydropyrimidine ring.

Caption: Generalized workflow for the synthesis of dihydropyrimidines.

Experimental Protocol: Synthesis of 4-(2,6-Dichlorophenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one

Materials:

• 2,6-Dichlorobenzylideneacetone (1.0 eq)

• Urea (1.5 eq)

• Potassium hydroxide (0.2 eq)

• Ethanol

• Hydrochloric acid (for acidification)

Procedure:

• In a round-bottom flask, dissolve 2,6-dichlorobenzylideneacetone and urea in ethanol.

• Add a solution of potassium hydroxide in ethanol dropwise to the reaction mixture with stirring.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into crushed ice.

• Acidify the mixture with dilute hydrochloric acid to precipitate the product.

• Filter the solid, wash with cold water, and recrystallize from ethanol to obtain the pure dihydropyrimidinone.

Reactant	Molecular Weight	Moles (eq)	Amount
2,6-Dichlorobenzylideneacetone	215.08 g/mol	1.0	(e.g., 2.15 g)
Urea	60.06 g/mol	1.5	(e.g., 0.90 g)
Potassium Hydroxide	56.11 g/mol	0.2	(e.g., 0.11 g)

Note on Trustworthiness: This protocol is a self-validating system. The progress of the reaction can be easily monitored by TLC, and the final product can be characterized by standard analytical techniques such as NMR and Mass Spectrometry to confirm its structure.

II. Synthesis of Substituted Pyridines

The Hantzsch pyridine synthesis is a classic multi-component reaction that provides access to dihydropyridines, which can be subsequently oxidized to the corresponding pyridines[6][7]. A variation of this reaction can be employed using 2,6-dichlorobenzylideneacetone as the Michael acceptor.

A. Reaction of 2,6-Dichlorobenzylideneacetone with Ethyl Cyanoacetate and Ammonium Acetate

This reaction involves the condensation of 2,6-dichlorobenzylideneacetone with an active methylene compound like ethyl cyanoacetate and a nitrogen source, typically ammonium acetate.

Mechanism of Pyridine Ring Formation

The reaction likely proceeds through an initial Knoevenagel condensation of the aldehyde precursor of the chalcone with ethyl cyanoacetate, or a Michael addition of the enolate of ethyl cyanoacetate to the chalcone. The resulting intermediate then reacts with ammonia (from ammonium acetate) and cyclizes to form a dihydropyridine, which can then be oxidized to the pyridine.

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Application Notes &amp; Protocols: 2,6-Dichlorobenzylideneacetone in Advanced Materials Science

Abstract: This document provides a comprehensive technical guide for researchers, materials scientists, and drug development professionals on the synthesis and potential applications of 2,6-Dichlorobenzylideneacetone. While direct literature on this specific molecule is sparse, its structural classification as a halogenated chalcone provides a strong basis for exploring its utility in high-performance materials. By leveraging established principles from related dibenzylideneacetone derivatives and chlorinated compounds, we outline protocols for its synthesis and propose its application in nonlinear optics, polymer science, and corrosion inhibition. This guide is designed to be a foundational resource, enabling researchers to unlock the potential of this bespoke molecule.

Scientific Introduction: The Rationale for 2,6-Dichlorobenzylideneacetone

2,6-Dichlorobenzylideneacetone, a symmetrically substituted diarylideneacetone, belongs to the chalcone family. Chalcones are characterized by an α,β-unsaturated carbonyl system linking two aromatic rings, a structure renowned for its chemical versatility and wide-ranging biological activities.[1][2] The parent molecule, dibenzylideneacetone (DBA), is widely used as a ligand in organometallic chemistry and as a building block for coordination polymers.[3]

The introduction of two chlorine atoms at the 2 and 6 positions of both phenyl rings is a deliberate synthetic choice designed to modulate the molecule's electronic and steric properties.

• Electronic Effects: Chlorine is an electronegative, electron-withdrawing atom. Its presence can significantly alter the electron density across the π-conjugated system, which is a critical factor for applications in nonlinear optics (NLO) and organic electronics.[4][5]

• Steric Hindrance: The ortho-positioning of the bulky chlorine atoms can influence molecular packing in the solid state, potentially leading to novel crystalline polymorphs with unique photophysical properties.[6]

• Enhanced Bioactivity: Halogenation is a common strategy in medicinal chemistry to enhance the potency of bioactive compounds, suggesting potential cross-disciplinary applications.[7]

This guide will first establish a reliable synthetic route to 2,6-Dichlorobenzylideneacetone and then detail its potential applications and the protocols to validate them.

Synthesis Protocol: Base-Catalyzed Claisen-Schmidt Condensation

The most efficient and widely adopted method for synthesizing chalcones is the Claisen-Schmidt condensation.[2] This protocol details the synthesis of 2,6-Dichlorobenzylideneacetone from 2,6-dichlorobenzaldehyde and acetone using a strong base catalyst.

Underlying Principle & Causality

The reaction involves the enolate formation from acetone, which then acts as a nucleophile, attacking the carbonyl carbon of two equivalents of 2,6-dichlorobenzaldehyde. The subsequent dehydration steps yield the conjugated α,β-unsaturated ketone system. The use of a strong base like NaOH or KOH is crucial for deprotonating acetone to initiate the reaction. Ethanol serves as a common solvent that can dissolve both the reactants and the catalyst.

Experimental Workflow Diagram

Caption: Workflow for NLO property measurement using the Z-scan technique.

Application Note 2: Polymer Science & Engineering

The α,β-unsaturated carbonyl system in 2,6-Dichlorobenzylideneacetone provides reactive sites that can be exploited in polymer science. [4]It can potentially be used as a co-monomer, a cross-linking agent to enhance thermal and mechanical stability, or as a functional additive.

Protocol: Incorporation into a PMMA Matrix

Principle: This protocol describes the incorporation of the chalcone derivative as a functional additive into a Poly(methyl methacrylate) (PMMA) matrix via solution casting. This is a common method to create functional polymer films for optical or electronic testing.

• Solution Preparation: Dissolve PMMA powder (1.0 g) in a suitable solvent like chloroform or toluene (20 mL). In a separate vial, dissolve 2,6-Dichlorobenzylideneacetone (10-50 mg, for a 1-5% w/w blend) in a minimal amount of the same solvent.

• Blending: Add the chalcone solution to the PMMA solution and stir for 2-4 hours to ensure a homogeneous mixture.

• Film Casting: Pour the mixture into a flat-bottomed glass petri dish. Cover the dish loosely to allow for slow solvent evaporation in a fume hood. This prevents the formation of bubbles and ensures a uniform film.

• Drying: Once the film has formed (24-48 hours), place it in a vacuum oven at a temperature slightly above the solvent's boiling point for several hours to remove any residual solvent.

• Characterization: Analyze the resulting polymer film.

  • Thermal Properties: Use Differential Scanning Calorimetry (DSC) to determine the glass transition temperature (Tg) and assess if the additive acts as a plasticizer or enhances thermal stability.

  • Optical Properties: Use UV-Vis spectroscopy to confirm the presence of the chalcone within the polymer matrix.

  • Mechanical Properties: Perform tensile tests to evaluate changes in strength and modulus compared to a pure PMMA film.

Application Note 3: Corrosion Inhibition

Chalcones are known to be effective corrosion inhibitors for metals like mild steel in acidic environments. [4]Their efficacy stems from the ability of the molecule, via its heteroatoms (oxygen) and π-electrons, to adsorb onto the metal surface, forming a protective barrier against the corrosive medium.

Protocol: Electrochemical Evaluation of Inhibition Efficiency

Principle: Potentiodynamic polarization is an electrochemical technique used to study corrosion behavior. By scanning a potential range and measuring the resulting current, one can determine the corrosion potential (Ecorr) and corrosion current density (icorr). A lower icorr value in the presence of an inhibitor signifies reduced corrosion.

• Electrode Preparation: Use a mild steel specimen as the working electrode. Polish its surface with successively finer grades of emery paper, degrease with acetone, rinse with distilled water, and dry.

• Test Solution: Prepare a 1 M HCl solution. Create a series of test solutions by adding varying concentrations of 2,6-Dichlorobenzylideneacetone (e.g., 50, 100, 200, 500 ppm) to the 1 M HCl.

• Electrochemical Cell Setup: Use a standard three-electrode cell with the mild steel as the working electrode, a platinum counter electrode, and a saturated calomel electrode (SCE) as the reference.

• Measurement: Immerse the electrodes in the test solution and allow the open circuit potential (OCP) to stabilize (~30 minutes). Perform a potentiodynamic polarization scan from -250 mV to +250 mV versus OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: Record the polarization curves (log i vs. E). Use Tafel extrapolation to determine the corrosion current density (icorr) for the blank HCl solution and for each inhibitor concentration.

• Calculate Inhibition Efficiency (IE%):

  • IE% = [ (icorr(blank) - icorr(inh)) / icorr(blank) ] × 100

  • Where icorr(blank) is the corrosion current density without the inhibitor and icorr(inh) is the corrosion current density with the inhibitor.

Data Summary Table

Inhibitor Conc. (ppm)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Inhibition Efficiency (IE%)
0 (Blank)	Value	Value	N/A
50	Value	Value	Calculated Value
100	Value	Value	Calculated Value
200	Value	Value	Calculated Value
500	Value	Value	Calculated Value

References

• Gedawy, E. M., et al. (2020). Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. Molecules, 25(14), 3164. Available from: [Link]

• ResearchGate. (2020). (PDF) Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. Available from: [Link]

• Al-Ostoot, F. H., et al. (2022). Synthesis, Reactions and Pharmacological Applications of Chalcones and Their Derivatives- A Mini Review. Biointerface Research in Applied Chemistry, 12(4), 5438-5456. Available from: [Link]

• de Oliveira, H. P., et al. (2020). Nonlinear Optical Study in a Set of Dibenzylideneacetone Derivatives with Potential for Optical Frequency Conversion. Materials, 13(2), 309. Available from: [Link]

• Krzyśko, K., et al. (2024). Antimicrobial Activity of Chalcones with a Chlorine Atom and Their Glycosides. International Journal of Molecular Sciences, 25(18), 9991. Available from: [Link]

• Gupta, A., et al. (2022). Synthesis, Characterization, and Application of Chalcone Derivatives as Chemosensors for Cyanide Anions. Current Organocatalysis, 2(2). Available from: [Link]

• Menezes, J., et al. (2025). Focused review on applications of chalcone based compounds in material science. Discover Applied Sciences, 7, 814. Available from: [Link]

• ResearchGate. (2018). Synthesis, Characterization and Nonlinear Optical Properties of Symmetrically Substituted Dibenzylideneacetone Derivatives. Available from: [Link]

• ResearchGate. (2016). χ (3) measurements and optical limiting in dibenzylideneacetone and its derivatives. Available from: [Link]

• ResearchGate. (2015). (PDF) A polymorph of the 6,13-dichloropentacene organic semiconductor: Crystal structure, semiconductor measurements and band structure calculations. Available from: [Link]

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• 1. Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchemrev.com [jchemrev.com]
• 3. Buy Dibenzylideneacetone | 35225-79-7 [smolecule.com]
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• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,6-Dichlorobenzylideneacetone

Prepared by: The Senior Application Scientist Team

Welcome to the technical support guide for the synthesis of 2,6-Dichlorobenzylideneacetone. This document is designed for researchers, scientists, and professionals in drug development who are utilizing this compound in their work. Here, we provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to help you optimize your synthesis, improve yields, and ensure high purity.

Section 1: The Claisen-Schmidt Condensation: Mechanism and Principles

The synthesis of 2,6-Dichlorobenzylideneacetone is a classic example of a base-catalyzed crossed aldol condensation, specifically known as the Claisen-Schmidt condensation.[1] This reaction joins two different carbonyl compounds—an aldehyde and a ketone—to form a new carbon-carbon bond, ultimately creating an α,β-unsaturated ketone.[2][3]

The reaction proceeds between acetone, which has enolizable α-hydrogens, and 2,6-dichlorobenzaldehyde, an aromatic aldehyde that lacks α-hydrogens and thus cannot enolize.[4] This characteristic prevents self-condensation of the aldehyde, simplifying the product mixture.[5]

The mechanism involves three critical stages:

• Enolate Formation: A base, typically sodium hydroxide (NaOH), abstracts an acidic α-hydrogen from acetone to form a nucleophilic enolate ion.[6][7]

• Nucleophilic Attack: The acetone enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2,6-dichlorobenzaldehyde. This forms a β-hydroxy ketone intermediate (an aldol addition product).[6][7]

• Dehydration: The intermediate readily loses a water molecule (dehydration) to form a highly stable, conjugated system.[5][7] This process then repeats on the other side of the symmetrical acetone molecule to yield the final product, 2,6-Dichlorobenzylideneacetone.

The overall reaction is driven to completion by the formation of the highly conjugated and often insoluble final product, which precipitates out of the reaction mixture.[5]

Caption: Figure 1: Claisen-Schmidt Reaction Mechanism

Section 2: Optimized Experimental Protocol

This protocol provides a reliable method for the synthesis of 2,6-Dichlorobenzylideneacetone. Adherence to stoichiometry and reaction conditions is critical for achieving high yield and purity.

Data Presentation: Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles	Role
2,6-Dichlorobenzaldehyde	C₇H₄Cl₂O	175.01	8.75 g	0.050	Electrophile
Acetone	C₃H₆O	58.08	1.45 g (1.84 mL)	0.025	Nucleophile
Sodium Hydroxide (NaOH)	NaOH	40.00	2.5 g	0.0625	Catalyst
Ethanol (95%)	C₂H₅OH	46.07	50 mL	-	Solvent
Deionized Water	H₂O	18.02	50 mL	-	Solvent
Ethyl Acetate	C₄H₈O₂	88.11	~60 mL	-	Recrystallization Solvent

Experimental Workflow Diagram

Caption: Figure 2: Synthesis & Purification Workflow

Step-by-Step Methodology

Part A: Reaction Setup

• In a 250 mL Erlenmeyer flask, dissolve 2.5 g of sodium hydroxide in 50 mL of deionized water.

• Once dissolved, add 50 mL of 95% ethanol to the flask. Cool this solution in an ice bath to approximately 20°C.

• In a separate small beaker, combine 8.75 g of 2,6-dichlorobenzaldehyde and 1.45 g (1.84 mL) of acetone. Stir briefly to mix.

• Place the flask containing the cooled NaOH solution on a magnetic stir plate and begin vigorous stirring.[8]

Part B: Synthesis

• Slowly add the aldehyde-acetone mixture to the stirring basic solution over 5-10 minutes. A yellow precipitate should begin to form almost immediately.[8]

• After the addition is complete, continue to stir the mixture vigorously at room temperature for 30 minutes.

• After 30 minutes, stop stirring and cool the mixture in an ice bath for an additional 15 minutes to ensure complete precipitation.

Part C: Product Isolation and Purification

• Collect the precipitated solid via vacuum filtration using a Büchner funnel.

• Wash the solid in the funnel with three 50 mL portions of cold deionized water to remove any residual sodium hydroxide. Check the pH of the filtrate to ensure it is neutral.

• Allow the crude product to air-dry on the filter paper or in a desiccator.

• Recrystallization: Transfer the dry crude solid to a clean flask. Add a minimal amount of hot ethyl acetate (start with ~50-60 mL) to dissolve the solid completely.[1][8]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize the formation of pure crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethyl acetate, and dry to a constant weight.

• Characterize the final product by determining its melting point and assessing its purity via TLC or NMR spectroscopy.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 2,6-Dichlorobenzylideneacetone.

Troubleshooting Flowchart

Caption: Figure 3: Troubleshooting Logic

Question & Answer Format

Q1: My reaction produced very little or no solid product. What went wrong?

A1: This issue typically points to one of four areas:

• Reagent Quality: 2,6-dichlorobenzaldehyde can oxidize over time to the corresponding carboxylic acid if not stored properly. The carboxylic acid will be unreactive under these conditions. Ensure you are using pure, fresh starting materials.[8]

• Base Concentration: The concentration of NaOH is crucial. If it's too low, the deprotonation of acetone will be slow and inefficient, leading to an incomplete reaction.[8]

• Temperature Control: While the reaction proceeds at room temperature, it is exothermic. If the temperature rises too much, it can favor side reactions. Conversely, if it is too cold, the reaction rate may be too slow. A range of 20-25°C is optimal.[8]

• Insufficient Stirring: This is a heterogeneous reaction (solid product forming from a liquid phase). Vigorous stirring is essential to ensure the reactants are well-mixed, which directly impacts the yield and uniformity of the product.[8]

Q2: The product I isolated is a sticky oil or a gummy solid, not a crystalline powder. How can I fix this?

A2: A non-crystalline product is a common issue and usually indicates the presence of impurities.

• Excess Aldehyde: Using an excess of 2,6-dichlorobenzaldehyde can result in a sticky product.[8] Ensure your stoichiometry is accurate.

• Incomplete Reaction: The presence of the mono-substituted intermediate or unreacted starting materials can prevent proper crystallization.

• Ineffective Washing: Failure to thoroughly wash the crude product with water can leave behind NaOH, which can make the product oily. Washing with a small amount of cold ethanol can help remove unreacted aldehyde.

• Solution: First, ensure the crude product is washed thoroughly as described in the protocol. If it remains oily, try to triturate it (grind the solid in a small amount of a non-solvent like cold hexanes) to induce crystallization. If that fails, proceed with recrystallization, but be aware that highly impure oils may be difficult to crystallize.

Q3: My final product has a low and broad melting point, and the TLC shows multiple spots. What are the likely contaminants?

A3: This confirms the presence of impurities. The most common contaminants are:

• Unreacted 2,6-dichlorobenzaldehyde: One of the starting materials.

• Mono-((2,6-dichlorobenzylidene)acetone: The intermediate product where only one side of the acetone molecule has reacted. Solution: The most effective way to remove these impurities is through careful recrystallization.[1] Ensure you are not using too much hot solvent, as this will reduce your recovery. Allowing the solution to cool slowly is key to forming well-defined, pure crystals. If the product is still impure, a second recrystallization may be necessary.

Section 4: Frequently Asked Questions (FAQs)

Q: Why is a 2:1 molar ratio of 2,6-dichlorobenzaldehyde to acetone required? A: Acetone is a symmetrical ketone with acidic α-hydrogens on both sides of the carbonyl group. To ensure the reaction proceeds to completion and forms the desired disubstituted product, two equivalents of the aldehyde are needed to react with each side of the single equivalent of acetone.[1]

Q: Can I use potassium hydroxide (KOH) instead of sodium hydroxide (NaOH)? A: Yes, KOH is also a strong base and can be used as a catalyst for this reaction. The molar equivalents should be kept the same. Some studies on similar reactions have shown comparable or slightly different yields depending on the specific substrates and conditions.[9]

Q: What is the purpose of the ethanol in the reaction mixture? A: Ethanol serves as a co-solvent. While the NaOH is soluble in water, the organic reactants (aldehyde and acetone) have limited water solubility. Ethanol helps to dissolve the organic compounds, creating a more homogeneous solution and facilitating a faster and more efficient reaction.[8]

Q: How do I choose the best recrystallization solvent? A: An ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold. Ethyl acetate is a good starting point for this product.[1][8] To test other solvents, place a small amount of your crude product in a test tube, add a few drops of the solvent, and heat it. If it dissolves, let it cool to see if crystals form. If it dissolves at room temperature, it's too soluble. If it doesn't dissolve when hot, it's not soluble enough.

Q: What are the key safety precautions for this synthesis? A: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves. Sodium hydroxide is highly corrosive and can cause severe burns. 2,6-dichlorobenzaldehyde is an irritant. Handle all chemicals with care.

References

• Scribd. (n.d.). 2,6 Dibenzylidenecyclohexanone. Retrieved from [Link]

• University of California, Davis. (n.d.). Claisen-Schmidt Condensation. Retrieved from [Link]

• Google Patents. (n.d.). WO2020102716A1 - Process for preparation of 2,6-dichlorobenzonitrile.

• Master Organic Chemistry. (2020). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• Google Patents. (n.d.). CN104529732A - Preparation method for 2,6-dibenzylidenecyclohexanone.

• PrepChem.com. (n.d.). Preparation of 2,6-dichlorobenzaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). DE1277840B - Process for the preparation of 2,6-dichlorobenzoic acid and / or its anhydride.

• ResearchGate. (n.d.). Separation and purification of 2,6-diisoproylnaphthalene. Retrieved from [Link]

• PraxiLabs. (n.d.). Claisen Schmidt Reaction (Mixed Aldol Condensation). Retrieved from [Link]

• CUTM Courseware. (n.d.). Claisen-Schmidt-Condensation.pdf. Retrieved from [Link]

• Organic Syntheses. (n.d.). Dibenzalacetone. Retrieved from [Link]

• YouTube. (2021). Synthesis of Dibenzalacetone - Experiment VI. Retrieved from [Link]

• YouTube. (2022). synthesis of dibenzylideneacetone (dba) - laboratory experiment. Retrieved from [Link]

• YouTube. (2017). Synthesis of dibenzalacetone. Retrieved from [Link]

• Wikipedia. (n.d.). Dibenzylideneacetone. Retrieved from [Link]

• ResearchGate. (n.d.). The yield (%) of the condensation reaction (Claisen–Schmidt) between.... Retrieved from [Link]

• Pearson. (n.d.). Claisen-Schmidt Condensation: Videos & Practice Problems. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. Retrieved from [Link]

• JoVE. (2023). Ketones with Nonenolizable Aromatic Aldehydes: Claisen–Schmidt Condensation. Retrieved from [Link]

• Nevolab. (n.d.). Reaction-Note-2201-Claisen-Schmidt-Condensation.pdf. Retrieved from [Link]

• Magritek. (n.d.). Monitoring a Claisen-Schmidt Condensation Reaction by NMR in the teaching Class. Retrieved from [Link]

Sources

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• 7. magritek.com [magritek.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude 2,6-Dichlorobenzylideneacetone

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 2,6-Dichlorobenzylideneacetone. This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common challenges encountered during the purification of this chalcone derivative. The guidance herein is structured to explain the causality behind experimental choices, ensuring a robust and reproducible workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2,6-Dichlorobenzylideneacetone?

A1: Crude 2,6-Dichlorobenzylideneacetone is typically synthesized via a Claisen-Schmidt condensation between 2,6-dichlorobenzaldehyde and acetone.[1][2][3] The impurity profile is therefore highly predictable and stems from the reaction mechanism and conditions. Key impurities include:

• Unreacted Starting Materials: Residual 2,6-dichlorobenzaldehyde and acetone. The latter is volatile and often removed during solvent evaporation, but the aldehyde is a common contaminant.[4][5]

• Acetone Self-Condensation Products: Under basic conditions, acetone can react with itself (an aldol condensation) to form diacetone alcohol or mesityl oxide.[1][6]

• Bis-Condensation Product: The reaction can occur on both sides of the acetone molecule, leading to the formation of (1E,4E)-1,5-bis(2,6-dichlorophenyl)penta-1,4-dien-3-one. This is especially likely if the stoichiometry is not carefully controlled.[6]

• Michael Adducts: The enolate of acetone can potentially add to the α,β-unsaturated ketone product in a Michael 1,4-addition, leading to higher molecular weight byproducts.[6]

• Cannizzaro Byproducts: Under strongly basic conditions, the 2,6-dichlorobenzaldehyde can undergo a Cannizzaro reaction, disproportionating into 2,6-dichlorobenzyl alcohol and 2,6-dichlorobenzoic acid.[6]

Q2: I have my crude solid product. What purification method should I attempt first?

A2: For crystalline solids like chalcones, recrystallization is the most efficient and economical first-line purification technique.[3][7] It is excellent for removing small amounts of impurities that have different solubility profiles from your target compound. If recrystallization fails to achieve the desired purity, or if the crude product is an oil, then silica gel column chromatography is the recommended secondary method.[2][8]

Q3: How can I reliably assess the purity of my 2,6-Dichlorobenzylideneacetone after purification?

A3: A combination of methods provides the most confident assessment of purity:

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot. Run the TLC against the crude material and the starting materials to confirm the removal of impurities.[1][4] Chalcones are typically UV-active, making them easy to visualize.[8]

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range (typically < 2 °C). Impurities will cause the melting point to be depressed and broadened.[2][3]

• Spectroscopic Analysis (NMR): ¹H and ¹³C NMR spectroscopy are definitive methods for confirming the structure and assessing purity by identifying peaks corresponding to impurities.

Q4: My purified product is a persistent oil or a gummy solid instead of the expected crystals. What steps can I take?

A4: This is a common issue that can result from residual solvent, remaining impurities preventing crystal lattice formation, or the intrinsic properties of the compound itself.[4][8]

• Ensure Complete Solvent Removal: First, place the sample under a high vacuum for several hours to remove any trapped solvent, which can plasticize the solid.

• Trituration: Stir or grind the oil with a cold non-solvent in which the desired product is insoluble but the impurities are soluble (e.g., cold hexanes or diethyl ether).[8] This can often induce crystallization and wash away oily impurities.

• Re-purification: If the oil persists, it indicates significant impurities. Re-purification by column chromatography is the most effective solution to remove co-eluting oily byproducts.[4]

• Induce Crystallization: If the product is pure but oily, try dissolving it in a minimal amount of a good solvent (like dichloromethane) and then slowly adding a poor solvent (like hexanes) until it becomes cloudy. Let it stand, or scratch the inside of the flask with a glass rod to create nucleation sites for crystal growth.[8]

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique that relies on the differential solubility of the compound and its impurities in a chosen solvent at different temperatures.

Problem 1: The product "oils out" instead of forming crystals.

• Causality: This occurs when the solute separates from the solution as a liquid phase. It typically happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated with impurities.[8]

• Solution Protocol:

  • Re-heat the Solution: Heat the mixture to re-dissolve the oil into the solvent.

  • Add More Solvent: Add a small amount of additional hot solvent to decrease the saturation level.[8]

  • Lower the Cooling Rate: Allow the flask to cool very slowly. Insulating the flask can promote the formation of well-ordered crystals over oil.

  • Change Solvents: If the problem persists, select a solvent with a lower boiling point or use a mixed-solvent system.[8] Dissolve the crude product in a minimal amount of a "good" solvent (e.g., acetone, ethyl acetate) and add a "poor," miscible anti-solvent (e.g., water, hexanes) dropwise at an elevated temperature until the solution turns cloudy (the cloud point). Add a drop or two of the "good" solvent to clarify, then cool slowly.[8][9]

Problem 2: The recovery yield after recrystallization is very low.

• Causality: This can be caused by using too much solvent, premature crystallization during a hot filtration step, or washing the final crystals with a solvent that is not ice-cold.

• Solution Protocol:

  • Minimize Solvent Usage: Use only the minimum amount of boiling solvent required to fully dissolve the crude solid. Adding solvent in small portions is key.[10]

  • Recover Additional Product: If you suspect too much solvent was used, you can boil some of it off to re-concentrate the solution. Additionally, the filtrate (the liquid remaining after filtering the crystals) can be cooled further (e.g., in a freezer) or concentrated to recover a second crop of crystals, which should be checked for purity.

  • Pre-heat Equipment: If performing a hot filtration to remove insoluble impurities, ensure the funnel and receiving flask are pre-heated to prevent the product from crashing out of solution prematurely.

  • Use Ice-Cold Rinsing Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to wash away residual impurities without dissolving a significant amount of the product.[11]

Data Presentation: Recrystallization Solvent Selection

The ideal solvent is one in which 2,6-Dichlorobenzylideneacetone is highly soluble at high temperatures but sparingly soluble at low temperatures.[8]

Solvent / System	Polarity	Pros	Cons / Considerations
Ethanol	Polar Protic	Often effective for chalcones, readily available, easily removed.[1][11]	May require a large volume; check solubility first.
Ethyl Acetate	Polar Aprotic	Good dissolving power for many organics.[12][13]	Lower boiling point may be advantageous to prevent oiling out.
Toluene	Non-polar	Good for less polar compounds, can crystallize well.[12]	High boiling point (111 °C) can increase the risk of oiling out.[11]
Hexane/Ethyl Acetate	Variable	Highly tunable polarity by adjusting the ratio.	Requires careful optimization to find the correct ratio.
Ethanol/Water	Polar Protic	A powerful mixed-solvent system. Ethanol dissolves the compound, and water acts as an anti-solvent to induce crystallization.[8][9]	Requires careful addition of water to avoid sudden precipitation.

Experimental Workflow: Recrystallization

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• 3. pubs.aip.org [pubs.aip.org]
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• 7. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Synthesis of Chlorinated Chalcones

Welcome to the technical support center for the synthesis of chlorinated chalcones. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of the Claisen-Schmidt condensation and related methodologies. Here, we move beyond standard protocols to address the nuanced challenges and side reactions that can compromise yield, purity, and experimental timelines. Our focus is on providing a deep, mechanistic understanding coupled with actionable troubleshooting strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Initial Diagnosis & General Troubleshooting

Question: My reaction yield is critically low, and the TLC plate shows multiple unexpected spots. Where do I begin my investigation?

Answer: A complex reaction profile is a common challenge in chalcone synthesis, often pointing to a variety of competing side reactions. Your starting point should be a systematic diagnosis to identify the nature of the impurities. The Claisen-Schmidt condensation, while powerful, is sensitive to reaction conditions, and the presence of electron-withdrawing chlorine atoms can alter the reactivity of your precursors.[1]

Recommended Diagnostic Workflow:

• Characterize Everything: Before troubleshooting the reaction, confirm the purity of your starting materials. Impurities in the chlorinated benzaldehyde or chlorinated acetophenone can introduce unexpected variables.

• Baseline Analysis: Obtain a comprehensive analytical profile of your crude product. This should include ¹H NMR, LC-MS, and a co-spotted TLC against your starting materials.

  • ¹H NMR: Look for the characteristic α,β-unsaturated proton signals of the chalcone. The presence of complex signals in the 3-5 ppm range may suggest Michael adducts.[2]

  • LC-MS: Compare the molecular weights of the impurity peaks to the theoretical masses of common side products (see table below).

• Systematic Troubleshooting: Use the following workflow diagram to guide your investigation based on the initial findings.

Caption: Initial diagnostic workflow for troubleshooting chalcone synthesis.

Potential Side Product	Expected Mass vs. Starting Materials (SM)	Common Analytical Signature
Michael Adduct	Mass (Chalcone) + Mass (Acetophenone)	High MW peak in MS; complex aliphatic signals in ¹H NMR.[2]
Cannizzaro Products	Alcohol: Mass (Aldehyde) + 2 DaAcid: Mass (Aldehyde) + 16 Da	Disappearance of aldehyde signal without corresponding chalcone formation.[3][4]
Acetophenone Dimer	2 * Mass (Acetophenone) - 18 Da	Byproduct peak in GC-MS or LC-MS.
Flavanone	Mass (Chalcone) - Isomer	No change in MW, but different retention time and NMR spectrum.[5]

Section 2: The Michael Addition Side Reaction

Question: My mass spectrum shows a significant peak with a molecular weight corresponding to my chalcone plus my starting acetophenone. Is this the Michael adduct, and how is it formed?

Answer: Yes, this is the classic signature of a Michael addition side reaction. This is one of the most common yield-reducing side reactions in base-catalyzed chalcone synthesis.[6] It occurs when the enolate of your chlorinated acetophenone, acting as a nucleophile, attacks the β-carbon of the already-formed α,β-unsaturated chalcone product.[2] This 1,4-conjugate addition forms a 1,5-dicarbonyl compound, which is a high-molecular-weight impurity that can be difficult to separate from the desired product.[2][6]

Mechanism of Michael Addition:

Caption: Mechanism of the Michael addition side reaction.

Question: How can I strategically minimize or prevent the Michael addition side reaction?

Answer: Suppressing the Michael addition requires carefully controlling the reaction kinetics to favor the initial condensation over the subsequent conjugate addition. Several parameters can be optimized.[6]

Parameter	Problematic Condition	Scientific Rationale	Recommended Solution
Base Strength	Strong bases (e.g., high conc. NaOH/KOH)	Increases the equilibrium concentration of the nucleophilic enolate, promoting the Michael addition.[2]	Use milder bases (e.g., LiOH, Ba(OH)₂) or a stoichiometric amount of a strong base.[6][7]
Temperature	Elevated temperatures	Provides the activation energy for the Michael addition to occur, increasing its rate relative to the condensation.[6]	Run the reaction at lower temperatures (0 °C to room temperature) using an ice bath.[6]
Reaction Time	Prolonged reaction times	Allows the Michael addition to proceed after the initial chalcone formation is complete.[2][6]	Monitor the reaction closely by TLC and quench it as soon as the starting aldehyde is consumed.[2][8]
Stoichiometry	Excess acetophenone	Increases the concentration of the enolate nucleophile, driving the side reaction forward.[6]	Use a 1:1 or slight excess (1.05:1) of the aldehyde to the ketone.

Troubleshooting Protocol: Minimizing Michael Adduct Formation This protocol is a modified Claisen-Schmidt condensation designed to suppress the Michael addition side reaction.

• Setup: Dissolve the chlorinated benzaldehyde (10 mmol) and chlorinated acetophenone (10 mmol) in ethanol (20 mL) in a round-bottom flask equipped with a magnetic stirrer.[8]

• Cooling: Cool the mixture to 0 °C in an ice bath with constant, vigorous stirring. Maintaining a low temperature is critical.[6]

• Base Addition: Prepare a 10% aqueous sodium hydroxide solution. Add this solution dropwise to the cooled mixture over 15-20 minutes. A slow addition rate helps control the exotherm and minimizes localized high base concentrations.[6]

• Monitoring: Continue stirring the reaction in the ice bath. Monitor the progress every 15-30 minutes using TLC (e.g., 10-20% Ethyl Acetate/Hexanes).[8][9]

• Quenching: Once the TLC indicates the complete consumption of the starting benzaldehyde (typically 2-4 hours), immediately pour the reaction mixture into a beaker of ice-cold water (100 mL) to quench the reaction.[6][8]

• Isolation: Collect the precipitated solid product by vacuum filtration. Wash the solid thoroughly with copious amounts of cold water, followed by a small amount of ice-cold ethanol to remove residual base and unreacted starting materials.[9]

• Purification: If minor impurities persist, recrystallize the crude product from hot ethanol.[9] If the Michael adduct is still present, column chromatography is the most effective purification method.[2]

Section 3: The Cannizzaro Reaction

Question: My starting chlorinated benzaldehyde is consumed according to TLC, but the yield of chalcone is very low, and I'm having trouble with purification. What's happening?

Answer: This scenario strongly suggests the occurrence of the Cannizzaro reaction. This is a disproportionation reaction that affects aldehydes lacking α-hydrogens (like all benzaldehydes) under strong basic conditions.[3][10] In this reaction, two molecules of the aldehyde react: one is oxidized to a carboxylic acid (as its carboxylate salt), and the other is reduced to a primary alcohol.[11]

The resulting chlorinated benzoic acid and chlorinated benzyl alcohol can complicate the workup and purification process, while consuming your valuable starting material.[4]

Mechanism of the Cannizzaro Reaction:

Caption: Mechanism of the Cannizzaro disproportionation reaction.

Question: How can I design my experiment to suppress the Cannizzaro side reaction?

Answer: The key to avoiding the Cannizzaro reaction is to ensure that the rate of the desired Claisen-Schmidt condensation is significantly faster than the rate of the disproportionation.

• Use a More Reactive Ketone: Ensure your chlorinated acetophenone is reactive enough to quickly form an enolate and condense with the aldehyde.

• Control Base Concentration: The Cannizzaro reaction is highly dependent on the concentration of the base.[3] Using the minimum effective concentration of a strong base, or switching to a milder base, can be effective.

• Temperature Control: Like the Michael addition, lower temperatures will disfavor the Cannizzaro reaction.

• Solvent-Free Conditions: Some studies have shown that solvent-free (grinding) methods can produce higher yields with enhanced purity, potentially by avoiding the high localized base concentrations present in solution.[8][9]

Troubleshooting Protocol: Solvent-Free Synthesis to Minimize Side Reactions

• Preparation: In a porcelain mortar, combine the chlorinated benzaldehyde (2.5 mmol), chlorinated acetophenone (2.5 mmol), and powdered sodium hydroxide (3.75 mmol).[8][9]

• Grinding: Grind the mixture vigorously with a pestle at room temperature. The solid mixture will typically become a paste and may change color as the reaction proceeds.[2]

• Monitoring: Monitor the reaction by taking small aliquots, dissolving them in a suitable solvent, and running a TLC (e.g., 10-20% Ethyl Acetate/Hexanes). The reaction is often complete in 5-15 minutes.[8]

• Workup: Once the reaction is complete, add ice-cold water to the mortar and continue to stir until the paste solidifies.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove the sodium hydroxide. A subsequent wash with ice-cold ethanol can remove unreacted starting materials.[9]

• Purification: The crude product is often of high purity but can be recrystallized from hot ethanol if necessary.[8]

Section 4 & 5: Other Potential Side Reactions

Question: I'm synthesizing a 2'-hydroxy-chlorinated chalcone, and my final product seems to be a mix of the chalcone and its corresponding flavanone. Why does this happen?

Answer: You are observing an intramolecular cyclization, a common reaction for 2'-hydroxychalcones. The chalcone exists in equilibrium with its isomeric flavanone form.[12] This cyclization is an intramolecular Michael addition, which can be catalyzed by both acid and base.[5] During your basic reaction conditions or, more commonly, during an acidic workup, you may be inadvertently promoting this cyclization, leading to a mixture of products.[12][13]

• To favor the chalcone: Use a carefully controlled basic workup (e.g., neutralizing with ammonium chloride solution instead of strong acid) and avoid excessive heat during purification.

• To favor the flavanone: After the initial condensation, the reaction mixture can be acidified and heated to drive the equilibrium toward the thermodynamically stable flavanone.

Question: Could self-condensation of the chlorinated acetophenone be a significant issue?

Answer: While possible, the self-condensation of acetophenone is generally a slower and less favorable reaction compared to the "crossed" condensation with the more electrophilic benzaldehyde.[14][15] Benzaldehyde lacks enolizable protons and cannot act as a nucleophile, making it a dedicated electrophile.[14] Therefore, the acetophenone enolate will preferentially attack the benzaldehyde.[15] This side reaction typically becomes a concern only if the aldehyde is particularly unreactive or if the reaction is left for extended periods under harsh conditions after the aldehyde has been consumed.

References

• Pharmaguideline. (n.d.). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Pharmaguideline. Retrieved from [Link][3]

• SATHEE. (n.d.). Cannizzaro Reaction Mechanism. SATHEE. Retrieved from [Link][16]

• Allen Overseas. (n.d.). Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. Allen Overseas. Retrieved from [Link][10]

• Ashburn, B. O., et al. (2018). Synthesis and Antimicrobial Evaluation of a Series of Chlorinated Chalcone Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 13(3), 112-119. Retrieved from [Link][8][9]

• Osińska, A., et al. (2022). Antimicrobial Activity of Chalcones with a Chlorine Atom and Their Glycosides. Molecules, 27(18), 5973. Retrieved from [Link][17]

• Silva, V. L. M., et al. (2012). Synthesis of Chalcones and Their Isomerization into Flavanones and Azaflavanones. Journal of the Brazilian Chemical Society, 23, 1149-1157. Retrieved from [Link][5]

• BYJU'S. (n.d.). Cannizzaro Reaction Mechanism. BYJU'S. Retrieved from [Link][11]

• Gomes, M. N., et al. (2017). Chalcones and Flavanones Bearing Hydroxyl and/or Methoxyl Groups: Synthesis and Biological Assessments. Molecules, 22(5), 786. Retrieved from [Link][12]

• The Royal Society of Chemistry. (2017). The Cannizzaro Reaction: Synthesis of p-chlorobenzylalcohol and p-chlorobenzoic acid. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link][4]

• IISTE. (2022). A Review of Synthesis Methods of Chalcones, Flavonoids, and Coumarins. Chemistry and Materials Research, 14(3). Retrieved from [Link]

• Khan, S. A., et al. (2012). Simple and Efficient One Step Synthesis of Functionalized Flavanones and Chalcones. Phosphorus, Sulfur, and Silicon and the Related Elements, 187(10), 1179-1186. Retrieved from [Link][13]

• Kumar, D., et al. (2020). Review on Synthesis of Chalcone and its Derivatives with their Biological Activities. International Journal of All Research Scientific and Technical, 2(8). Retrieved from [Link][7]

• ResearchGate. (n.d.). Mechanism of base catalyzed chalcone synthesis. Retrieved from [Link][1]

• Wikipedia. (n.d.). Self-condensation. Retrieved from [Link][14]

• University of California, Irvine. (n.d.). Aldol Condensation. Retrieved from [Link][15]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 4. rsc.org [rsc.org]
• 5. Synthesis Chalones and Their Isomerization into Flavanones and Azaflavanones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Overcoming Solubility Challenges with 2,6-Dichlorobenzylideneacetone in Biological Assays

This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on overcoming the solubility challenges associated with 2,6-Dichlorobenzylideneacetone in biological assays. Poor aqueous solubility is a common hurdle that can impede the accurate assessment of a compound's biological activity. This document offers a comprehensive, question-and-answer-based approach to troubleshooting these issues, grounded in scientific principles and practical, field-proven techniques.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 2,6-Dichlorobenzylideneacetone?

2,6-Dichlorobenzylideneacetone, a chalcone derivative, is expected to have very low solubility in water. Its structural analog, dibenzylideneacetone (DBA), is practically insoluble in water but shows good solubility in various organic solvents.[1][2][3] The presence of two chlorine atoms on one of the phenyl rings in 2,6-Dichlorobenzylideneacetone likely further increases its hydrophobicity, making aqueous solubilization a significant challenge.

Table 1: Solubility of Dibenzylideneacetone (a structural analog) in Common Organic Solvents

Solvent Family	Solvent	Solubility ( g/100 mL at 25°C)	Reference
Polar Aprotic	Acetone	4.58	[4]
Chloroform	12.53	[4]
Tetrahydrofuran (THF)	15.67	[4]
Polar Protic	Ethanol	1.52	[4]
Methanol	0.87 (soluble in hot methanol)	[4][5]
Halogenated	Dichloromethane	8.94	[4]

This table provides a strong indication that 2,6-Dichlorobenzylideneacetone will be readily soluble in common organic solvents but will require a carrier or specific formulation for use in aqueous-based biological assays.

Q2: I'm observing precipitation of my 2,6-Dichlorobenzylideneacetone when I add it to my aqueous assay buffer. What is the likely cause?

This is a classic sign of a compound exceeding its aqueous solubility limit. When a concentrated stock solution of a hydrophobic compound in an organic solvent (like DMSO) is diluted into an aqueous buffer, the organic solvent concentration drops dramatically. If the final concentration of the compound in the aqueous buffer is higher than its solubility in that mixed-solvent system, it will precipitate out of solution.

Troubleshooting Guide: Step-by-Step Solutions for Solubilizing 2,6-Dichlorobenzylideneacetone

This guide provides a tiered approach to addressing solubility issues, starting with the simplest methods and progressing to more advanced techniques.

Tier 1: The Co-Solvent Approach (DMSO)

Dimethyl sulfoxide (DMSO) is a powerful and widely used solvent for dissolving hydrophobic compounds for in vitro screening.[6][7]

dot

Caption: Workflow for preparing 2,6-Dichlorobenzylideneacetone solutions using DMSO.

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay?

The tolerance of cell lines to DMSO varies.[5][8] As a general rule, it is recommended to keep the final concentration of DMSO in the cell culture medium at or below 0.5% (v/v) to minimize cytotoxicity.[9] Some robust cell lines may tolerate up to 1%, while primary cells or sensitive cell lines may show adverse effects at concentrations as low as 0.1%.[5][9]

Best Practice: Always run a vehicle control with the same final concentration of DMSO as your highest compound concentration to account for any solvent-induced effects.

Q4: My compound is still precipitating even with DMSO. What should I do?

If precipitation persists, it indicates that the required final concentration of 2,6-Dichlorobenzylideneacetone is still too high for the final DMSO concentration. At this point, you should consider more advanced solubilization techniques.

Tier 2: Advanced Solubilization Strategies

When simple co-solvents are insufficient, more sophisticated formulation approaches are necessary.

dot

Caption: Decision tree for selecting a solubilization strategy.

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[10] They can encapsulate hydrophobic molecules, like 2,6-Dichlorobenzylideneacetone, forming an inclusion complex that is water-soluble.[10]

Q5: Which cyclodextrin should I use?

Beta-cyclodextrins (β-CDs) are commonly used due to their appropriate cavity size for many small molecules.[11] Chemically modified derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) , are often preferred for biological applications due to their higher aqueous solubility and lower toxicity compared to the parent β-CD.[2]

Protocol for Solubilization with HP-β-CD:

• Prepare a stock solution of HP-β-CD in your aqueous assay buffer (e.g., 10-40% w/v).

• Prepare a concentrated stock solution of 2,6-Dichlorobenzylideneacetone in a suitable organic solvent (e.g., ethanol or DMSO).

• Slowly add the compound stock solution to the HP-β-CD solution while vortexing or stirring vigorously. The molar ratio of HP-β-CD to the compound may need to be optimized, but ratios of 100:1 to 1000:1 are a good starting point.

• Allow the mixture to equilibrate , typically for 1-2 hours at room temperature, to allow for complex formation.

• Perform serial dilutions of this complexed stock solution in the assay buffer.

Q6: Can cyclodextrins interfere with my assay?

Yes, this is a critical consideration. Cyclodextrins can interact with components of your assay system.

• Fluorescence-based assays: Cyclodextrins can enhance the fluorescence of some fluorophores by encapsulating them and altering their microenvironment.[8][12] This can lead to artificially high readings. It is essential to run controls with the cyclodextrin alone to assess its impact on the assay's fluorescent probe.

• Cell viability assays: Some studies have shown that cyclodextrins can interfere with resazurin-based viability assays (e.g., AlamarBlue) by affecting the cellular uptake of the dye and enhancing the fluorescence of the product.[8]

Surfactants are amphipathic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles that can encapsulate hydrophobic compounds.[13]

Q7: What type of surfactant is best for biological assays?

For applications where maintaining protein structure and function is important (e.g., enzyme assays, immunoassays), non-ionic surfactants are generally preferred as they are less denaturing than ionic surfactants.[3]

Table 2: Common Non-Ionic Surfactants for Biological Assays

Surfactant	Common Trade Name	Typical Working Concentration	Key Considerations
Polysorbate 20	Tween® 20	0.01% - 0.1% (v/v)	Widely used in immunoassays (e.g., ELISA) to reduce non-specific binding.[14]
Polysorbate 80	Tween® 80	0.01% - 0.1% (v/v)	Often used in protein formulations to prevent aggregation.[13][15] Can be prone to oxidation, which may affect sensitive assays.[16]
Triton™ X-100	0.05% - 1% (v/v)	A common laboratory detergent; however, be aware of potential interference in UV-Vis spectroscopy.

Protocol for Solubilization with a Non-Ionic Surfactant:

• Prepare a stock solution of the surfactant in your assay buffer at a concentration well above its CMC.

• Prepare a concentrated stock of 2,6-Dichlorobenzylideneacetone in a minimal amount of a compatible organic solvent.

• Add the compound stock to the surfactant solution while stirring.

• Gently sonicate or vortex to aid in the formation of drug-loaded micelles.

• Dilute this stock solution into the final assay medium.

Q8: How can I be sure my solubilization method isn't affecting my experimental results?

Rigorous controls are paramount. Regardless of the method you choose, you must include the following controls in your experiments:

• Vehicle Control: The final concentration of the solubilizing agent(s) (e.g., 0.5% DMSO, 1% HP-β-CD, 0.05% Tween 80) in the assay medium without the test compound.

• Assay-Specific Controls:

  • For fluorescence assays: The solubilizing agent with the fluorescent probe to check for direct interference.

  • For enzyme assays: The solubilizing agent with the enzyme and substrate to assess any impact on enzyme activity.

  • For cell-based assays: The solubilizing agent alone to evaluate its effect on cell viability and morphology.

By systematically working through these tiers and employing the appropriate controls, you can confidently address the solubility challenges of 2,6-Dichlorobenzylideneacetone and obtain reliable and reproducible data in your biological assays.

References

• Wikipedia. Dibenzylideneacetone. [Link]

• LifeTein. DMSO usage in cell culture. [Link]

• ResearchGate. What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?. [Link]

• Csepregi, R., et al. (2018). Complex Formation of Resorufin and Resazurin with Β-Cyclodextrins: Can Cyclodextrins Interfere with a Resazurin Cell Viability Assay?. Molecules, 23(2), 423. [Link]

• Taylor & Francis Online. Use of cyclodextrins as modifiers of fluorescence in the detection of mycotoxins. [Link]

• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. [Link]

• Pavan, M. V., et al. (2020). Cyclodextrin Derivatives as Promising Solubilizers to Enhance the Biological Activity of Rosmarinic Acid. Molecules, 25(23), 5626. [Link]

• LookChem. Cas 538-58-9,DIBENZYLIDENEACETONE. [Link]

• chemeurope.com. Dibenzylideneacetone. [Link]

• PubChem. (1E,4E)-1,5-Diphenyl-1,4-pentadien-3-one. [Link]

• Narang, A. S., et al. (2017). Effect of Polysorbate 80 on the Higher-Order Structure of a Monoclonal Antibody and Its Fab and Fc Fragments. Journal of Pharmaceutical Sciences, 106(8), 1935-1945. [Link]

• Kishore, R. S., et al. (2011). Effect of polysorbate 80 quality on photostability of a monoclonal antibody. Journal of Pharmaceutical Sciences, 100(1), 75-85. [Link]

• dos Santos, L., et al. (2021). β-Cyclodextrin Inclusion Complexes of Cinnamomum camphora Essential Oil: A Comparative Study on Encapsulation Strategies, Physicochemical Stability, and Cytotoxic Profile. Pharmaceutics, 13(11), 1851. [Link]

• ResearchGate. What the concentration of DMSO you use in cell culture assays?. [Link]

• Reddit. Maximum DMSO concentration in media for cell culture?. [Link]

• Adhikari, A., et al. (2014). Effect of Polysorbate 80 Concentration on Thermal and Photostability of a Monoclonal Antibody. AAPS PharmSciTech, 15(4), 890-897. [Link]

• ResearchGate. What must be the maximum final DMSO % in a cell culture plate (24 well plate) if I have to dissolve my compound in DMSO?. [Link]

• ResearchGate. Can I use Cyclodextrin to improve the solubility of a compound?. [Link]

• Lim, S. H., et al. (2015). Synthesis of Chalcones with Anticancer Activities. Molecules, 20(7), 12149-12164. [Link]

• Wikipedia. Dimethyl sulfoxide. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 35225-79-7 | CAS DataBase [m.chemicalbook.com]
• 6. Benzylideneacetone - Wikipedia [en.wikipedia.org]
• 7. 2,6-Dichlorobenzyl alcohol(15258-73-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. Complex Formation of Resorufin and Resazurin with Β-Cyclodextrins: Can Cyclodextrins Interfere with a Resazurin Cell Viability Assay? - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. Effect of Polysorbate 80 Concentration on Thermal and Photostability of a Monoclonal Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effect of polysorbate 80 quality on photostability of a monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]

"2,6-Dichlorobenzylideneacetone" stability issues and degradation products

A Guide for Researchers on Stability and Degradation

Welcome to the Technical Support Center for 2,6-Dichlorobenzylideneacetone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice regarding the stability of this compound and its potential degradation products. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and practical protocols to anticipate and address challenges in your experimental work.

Disclaimer: Direct stability and degradation data for 2,6-Dichlorobenzylideneacetone is limited in publicly available literature. The information presented here is synthesized from established principles of organic chemistry, the known reactivity of the chalcone scaffold and α,β-unsaturated ketones, and data from related compounds. This guide should be used as a foundational resource to inform your experimental design and troubleshooting efforts.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 2,6-Dichlorobenzylideneacetone.

Q1: What is 2,6-Dichlorobenzylideneacetone and why is its stability a concern?

2,6-Dichlorobenzylideneacetone is a chalcone, a class of organic compounds characterized by two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.[1] This enone functional group is highly reactive and susceptible to various degradation pathways, which can impact the compound's purity, potency, and safety profile in research and pharmaceutical applications.[2][3] The presence of two chlorine atoms on one of the phenyl rings can further influence its electronic properties and, consequently, its stability.

Q2: What are the primary factors that can cause degradation of 2,6-Dichlorobenzylideneacetone?

Based on the general behavior of chalcones, the primary degradation pathways for 2,6-Dichlorobenzylideneacetone are expected to be:

• Hydrolysis: The α,β-unsaturated ketone system can be susceptible to both acid and base-catalyzed hydrolysis.[3]

• Oxidation: The double bond and the carbonyl group are potential sites for oxidative degradation.[3][4]

• Photodegradation: Chalcones are known to be sensitive to light, particularly UV radiation, which can lead to isomerization or other photochemical reactions.[5][6]

Q3: Is 2,6-Dichlorobenzylideneacetone sensitive to temperature?

Generally, chalcones have been reported to be relatively stable under thermal stress.[3] However, elevated temperatures can accelerate other degradation pathways, such as hydrolysis or oxidation, especially in the presence of other reagents or impurities. It is crucial to evaluate thermal stability in the context of the specific experimental conditions.

Q4: How do the dichloro-substituents affect the stability of the molecule?

The two chlorine atoms on the benzylidene ring are electron-withdrawing groups. These substituents can influence the electron density of the entire conjugated system, potentially affecting the reactivity of the double bond and the carbonyl group. While specific data for this molecule is unavailable, electron-withdrawing groups can sometimes enhance susceptibility to nucleophilic attack at the β-carbon of the enone system.

II. Troubleshooting Guide: Common Stability Issues

This section provides a structured approach to identifying and resolving common stability problems encountered during experiments with 2,6-Dichlorobenzylideneacetone.

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Rationale
Loss of compound purity over time in solution.	Hydrolysis, Oxidation, Photodegradation	1. Solvent Selection: Use aprotic, high-purity solvents. Avoid acidic or basic impurities. Rationale: Minimizes the risk of hydrolysis. 2. Inert Atmosphere: Handle and store solutions under an inert atmosphere (e.g., nitrogen or argon). Rationale: Prevents oxidation. 3. Light Protection: Store solutions in amber vials or wrap containers in foil. Rationale: Protects against photodegradation.[5]
Appearance of new peaks in analytical chromatograms (e.g., HPLC, GC).	Formation of degradation products.	1. Characterize Degradants: Use techniques like LC-MS or GC-MS to identify the mass of the new peaks. This can provide clues about the degradation pathway. 2. Perform Forced Degradation Studies: Systematically expose the compound to acidic, basic, oxidative, and photolytic conditions to intentionally generate degradation products. This helps in confirming the identity of the unknown peaks.
Inconsistent experimental results or loss of biological activity.	Degradation of the active compound.	1. Freshly Prepare Solutions: Use solutions of 2,6-Dichlorobenzylideneacetone as soon as possible after preparation. 2. Monitor Purity: Regularly check the purity of stock solutions and working solutions using a validated analytical method (e.g., HPLC). 3. Control Environmental Factors: Ensure consistent lighting, temperature, and atmospheric conditions during experiments.

III. Potential Degradation Pathways and Products

While specific degradation products for 2,6-Dichlorobenzylideneacetone have not been reported, we can infer potential pathways based on the reactivity of the chalcone scaffold.

A. Hydrolysis (Acid or Base Catalyzed)

The α,β-unsaturated ketone can undergo nucleophilic attack by water.

• Potential Products:

  • Retro-Aldol Condensation: Under certain conditions, particularly with strong bases, the molecule could potentially cleave to form 2,6-dichlorobenzaldehyde and acetone.[7]

  • Michael Addition of Water: Addition of water across the double bond could lead to the formation of a β-hydroxy ketone.

B. Oxidation

The double bond is susceptible to oxidative cleavage.

• Potential Products:

  • Epoxidation: Formation of an epoxide across the double bond.

  • Cleavage: Cleavage of the double bond to yield 2,6-dichlorobenzaldehyde and a keto-acid derivative.

C. Photodegradation

Exposure to UV light can induce several reactions.

• Potential Products:

  • cis-trans Isomerization: The more stable trans isomer can convert to the cis isomer.[5]

  • [2+2] Cycloaddition: Two molecules can react to form a cyclobutane dimer.[5]

IV. Experimental Protocols

This section provides standardized protocols for conducting forced degradation studies and for the analytical monitoring of 2,6-Dichlorobenzylideneacetone and its potential degradation products.

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 2,6-Dichlorobenzylideneacetone under controlled stress conditions to understand its degradation pathways and to generate degradation products for analytical method development.

Materials:

• 2,6-Dichlorobenzylideneacetone

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (0.1 N)

• Sodium hydroxide (0.1 N)

• Hydrogen peroxide (3%)

• HPLC system with UV detector

• pH meter

• Photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2,6-Dichlorobenzylideneacetone in methanol (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N NaOH. Incubate at room temperature for 2 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Incubate at room temperature for 24 hours.

  • Photodegradation: Expose the stock solution to UV light (as per ICH Q1B guidelines) in a photostability chamber. A control sample should be wrapped in foil to protect it from light.

  • Thermal Degradation: Heat the solid compound at a high temperature (e.g., 80°C) for 48 hours.

• Sample Analysis: At appropriate time points, withdraw aliquots of each stressed sample, neutralize if necessary, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Data Analysis: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks.

Protocol 2: HPLC Method for Stability Monitoring

Objective: To provide a starting point for developing a stability-indicating HPLC method for the analysis of 2,6-Dichlorobenzylideneacetone.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (gradient or isocratic, to be optimized)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector Wavelength: To be determined by UV-Vis scan of the parent compound (likely in the range of 280-350 nm).

• Column Temperature: 30°C

Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear for the quantification of 2,6-Dichlorobenzylideneacetone and can separate it from its degradation products.

V. Visualizations

Workflow for Investigating Stability Issues

Caption: Inferred degradation pathways of the chalcone core.

VI. References

• Gomes, M. N., Muratov, E. N., Pereira, M., Peixoto, J. C., Rosseto, L. P., Cravo, P. V. L., & Andrade, C. H. (2017). Chalcone derivatives: promising starting points for drug design. Molecules, 22(8), 1210.

• Pise, N., Raheja, R., & Prabhu, A. (n.d.). FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST. Sciforum.

• Hassan, A. S., El-Shazly, M., & Abdel-Aziz, M. (2020). Chalcones – Features, Identification Techniques, Attributes and Application in Agriculture. Journal of Plant Protection Research, 60(4), 389–399.

• BenchChem. (2025). Technical Support Center: Photodegradation and Photostability of Chalcone Derivatives.

• Wong, E., & Giandomenico, C. M. (1999). Current status of platinum-based antitumor drugs. Chemical reviews, 99(9), 2451-2466.

• Wikipedia. (2023). Benzylideneacetone.

• Organic Syntheses. (n.d.). Benzalacetone.

• ACS Omega. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review.

• Frontiers in Chemistry. (2022). The green chemistry of chalcones: Valuable sources of privileged core structures for drug discovery.

• Wikipedia. (2023). α,β-Unsaturated carbonyl compound.

• Journal of Applied Pharmaceutical Science. (2021). Chalcones: A review on synthesis and pharmacological activities.

• BenchChem. (n.d.). Synthesis of Dibenzylideneacetone via Claisen-Schmidt Condensation: A Technical Guide.

• PubMed. (1970). The peroxidase-catalysed oxidation of a chalcone and its possible physiological significance.

• MDPI. (2020). Absorption and Photo-Stability of Substituted Dibenzoylmethanes and Chalcones as UVA Filters.

• ACS Omega. (2025). Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation.

• ResearchGate. (2004). Studies on the Mechanism of Thermal Decomposition of Unsaturated Polyester Resins with Reduced Flammability.

• Asian Journal of Research in Chemistry. (2018). Forced Degradation Study: An Important Tool in Drug Development.

• ResearchGate. (2017). Preparation-of-Dibenzylideneacetone.pdf.

• World Scientific News. (2016). Oxidation of Substituted Chalcones by Quinaldinium Fluorochromate.

• ResearchGate. (2023). Evaluation of chalcones derivatives in lipid peroxidation reduction induced by Fe2+/EDTA in vitro.

• Fiveable. (n.d.). α,β-unsaturated ketones Definition.

• ACP. (2021). Atmospheric oxidation of α,β-unsaturated ketones: kinetics and mechanism of the OH radical reaction.

• Master Organic Chemistry. (2022). Enolates - Formation, Stability, and Simple Reactions.

• MIT OpenCourseWare. (2007). Organic Chemistry 5.512.

• Study.com. (n.d.). Alpha Beta Unsaturated Ketone: Formation & Reduction.

• NIH. (2012). Kinetic Analysis of Some Chalcones and Synthetic Chalcone Analogues on the Fenton-Reaction Initiated Deoxyribose Degradation Assay.

• Google Patents. (2002). US6441242B1 - Process for the preparation of benzylacetone.

• ACS Catalysis. (2023). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation.

• ResearchGate. (n.d.). Photochemistry of chalcone and the application of chalcone-derivatives in photo-alignment layer of liquid crystal display.

• ACS Publications. (2025). Chalcone Derivatives: Antioxidant Activity, Photoprotective Properties, and Stability under UV Irradiation.

Sources

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• 2. Oxidation of Substituted Chalcones by Quinaldinium Fluorochromate - World Scientific News [worldscientificnews.com]
• 3. sciforum.net [sciforum.net]
• 4. The peroxidase-catalysed oxidation of a chalcone and its possible physiological significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Benzylideneacetone - Wikipedia [en.wikipedia.org]

Optimizing reaction conditions for Claisen-Schmidt condensation of dichlorobenzaldehydes

Answering the user's request.## Technical Support Center: Optimizing Claisen-Schmidt Condensations with Dichlorobenzaldehydes

Welcome to the technical support center for the Claisen-Schmidt condensation. This guide is specifically tailored for researchers, medicinal chemists, and process development scientists working with dichlorinated benzaldehyde substrates. The unique electronic properties of these substrates present distinct challenges and opportunities. This document provides in-depth, experience-driven advice in a direct question-and-answer format to help you navigate and optimize your reaction conditions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational concepts and common inquiries regarding the use of dichlorobenzaldehydes in the Claisen-Schmidt condensation.

Q1: What defines the Claisen-Schmidt condensation and why is it a "crossed" aldol reaction?

A1: The Claisen-Schmidt condensation is a specific variant of the crossed aldol condensation.[1][2] It involves the reaction between an aromatic carbonyl compound that lacks α-hydrogens (like dichlorobenzaldehyde) and an enolizable ketone or aldehyde (one that possesses α-hydrogens, such as acetophenone or acetone).[2][3] It is termed a "crossed" reaction because it involves two different carbonyl partners.[1] The key to its success is that the aromatic aldehyde cannot enolize, preventing self-condensation and ensuring it acts solely as the electrophilic partner for the ketone's enolate, which minimizes the formation of side products that often plague mixed aldol reactions.[3][4]

Q2: How do the two chlorine atoms on the benzaldehyde ring affect the reaction?

A2: The two chlorine atoms are strongly electron-withdrawing groups. This has two primary, competing effects:

• Increased Reactivity (Favorable): The electron-withdrawing nature of the chlorine atoms makes the carbonyl carbon of the dichlorobenzaldehyde significantly more electrophilic (electron-poor). This enhances the rate of nucleophilic attack by the ketone enolate, often leading to faster reaction times compared to unsubstituted benzaldehyde.

• Increased Risk of Side Reactions (Unfavorable): The high electrophilicity and lack of α-hydrogens make dichlorobenzaldehydes prime candidates for the Cannizzaro reaction , a competing side reaction under strong basic conditions.[5][6] This disproportionation reaction converts two molecules of the aldehyde into a primary alcohol and a carboxylic acid, consuming your starting material and reducing the yield of the desired chalcone.[4][5]

Q3: What are the standard base catalysts and solvents for this reaction?

A3: Traditionally, strong bases like Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) are used in catalytic or stoichiometric amounts.[7][8] The most common solvent is ethanol, as it readily dissolves the reactants and the base.[7][9] However, due to the specific challenges of dichlorobenzaldehydes, optimization often involves exploring milder bases or alternative reaction media to suppress side reactions. Solvent-free, or "green," approaches using grinding techniques have also proven highly effective and can lead to quantitative yields in very short reaction times.[10][11]

Section 2: Troubleshooting and Optimization Guide

This section is designed to address specific experimental problems. Each issue is presented with potential causes and actionable solutions grounded in chemical principles.

Problem 1: Low or No Yield of the Desired Chalcone Product

Your reaction runs to completion (no starting aldehyde left by TLC), but the yield of the chalcone is poor, and you observe significant amounts of dichlorobenzyl alcohol and dichlorobenzoic acid.

• Most Likely Cause: The Cannizzaro reaction is outcompeting the desired Claisen-Schmidt condensation. This occurs when the concentration or strength of the base is too high, causing the hydroxide ion to attack the highly electrophilic aldehyde directly rather than just acting as a catalyst to form the ketone enolate.[4][5]

• Recommended Solutions:

  • Reduce Base Concentration: Titrate down the amount of NaOH or KOH. Instead of stoichiometric amounts, try using catalytic quantities (e.g., 10-20 mol%). A catalytic amount may be sufficient to generate the enolate without driving the Cannizzaro pathway.[4]

  • Switch to a Milder Base: Consider using weaker bases that are less likely to initiate the Cannizzaro reaction. Options include Lithium Hydroxide (LiOH·H₂O), or even heterogeneous catalysts like hydrotalcites or sodium-modified hydroxyapatite.[4][10][12]

  • Control the Order of Addition: A highly effective technique is to add the enolizable ketone slowly to the mixture of the dichlorobenzaldehyde and the base.[4] This strategy ensures that the concentration of the reactive enolate is always low, favoring its immediate reaction with the aldehyde over the competing Cannizzaro reaction.

• Visualizing the Competing Pathways:

Caption: Competing reaction pathways for dichlorobenzaldehyde.

Problem 2: The Reaction Stalls, Leaving Unreacted Starting Materials

You monitor the reaction by TLC and see that after an initial burst of activity, the reaction stops, with both starting materials still present.

• Possible Causes:

  • Product Precipitation: The dichlorinated chalcone product is often highly crystalline and may be poorly soluble in the reaction solvent (e.g., ethanol). As it forms, it can precipitate out of the solution, potentially coating the surface of the catalyst or unreacted starting materials, thereby halting the reaction.[13]

  • Reversibility of Aldol Addition: The initial addition of the enolate to the aldehyde is a reversible step. To drive the reaction to completion, the subsequent dehydration (elimination of water) to form the stable, conjugated chalcone must be efficient.[13] If conditions do not favor this elimination, the reaction can stall at the aldol adduct stage, which can then revert to starting materials.

• Recommended Solutions:

  • Increase Solvent Volume or Change Solvent: If precipitation is suspected, increase the amount of solvent to maintain product solubility. Alternatively, switch to a solvent with higher solvating power for the product, such as THF or DMSO. However, be aware that aprotic solvents may alter the reactivity profile.

  • Increase Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can increase the solubility of all components and provide the necessary energy to drive the dehydration step, pushing the equilibrium toward the final chalcone product.[13]

  • Ensure Vigorous Stirring: Maintain strong mechanical or magnetic stirring to keep all components suspended and interacting, preventing precipitated product from physically blocking the reaction.

Problem 3: Difficulty with Product Isolation and Purification

The reaction works, but the crude product is an oily residue that is difficult to crystallize, or it is heavily contaminated with starting materials.

• Possible Causes:

  • Incomplete Reaction: The reaction was not allowed to proceed to completion.

  • Formation of Michael Adducts: The chalcone product is an α,β-unsaturated ketone, which makes it a Michael acceptor. A second molecule of the ketone enolate can potentially add to the chalcone product (a 1,4-addition), leading to byproducts.[4] This is more likely with prolonged reaction times or excess ketone.

  • Improper Work-up: Residual base (NaOH/KOH) can make the crude product oily and difficult to handle.

• Recommended Solutions:

  • Optimize Reaction Time: Monitor the reaction closely by TLC to determine the optimal time for quenching. Shorter reaction times can minimize Michael addition byproducts.[4]

  • Controlled Work-up: After the reaction is complete, pour the mixture into a beaker of ice-cold water.[9][14] This will precipitate the crude solid product. Neutralize the mixture carefully with a dilute acid like HCl until the pH is ~7.[14] This step is critical to remove the base.

  • Purification by Recrystallization: The most common and effective method for purifying chalcones is recrystallization from ethanol.[9][14] The crude, filtered solid should be dissolved in a minimum amount of hot 95% ethanol and allowed to cool slowly to form pure crystals.

Section 3: Experimental Protocols & Data

This section provides standardized protocols and comparative data to guide your experimental design.

Optimized Protocol 1: Base-Catalyzed Synthesis in Ethanol

This protocol is a standard starting point for the synthesis of dichlorochalcones.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted acetophenone (1.0 eq) and the dichlorobenzaldehyde (1.0 eq) in 95% ethanol.[15]

• Catalyst Addition: While stirring vigorously at room temperature, slowly add an aqueous solution of 10-20% NaOH (0.2-0.5 eq) dropwise.[9]

• Reaction: Continue stirring at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is often complete within 2-4 hours. A precipitate of the yellow chalcone product may form.

• Isolation: Once the reaction is complete, pour the mixture into a beaker of crushed ice.[14]

• Neutralization: Slowly add dilute HCl to neutralize the mixture to pH 7.[14]

• Purification: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water to remove any remaining salts. Recrystallize the crude product from hot 95% ethanol to obtain pure chalcone crystals.[14]

Optimized Protocol 2: Solvent-Free Synthesis via Grinding

This "green chemistry" approach is often faster and provides very high yields.[10][11]

• Reactant Preparation: In a porcelain mortar, combine the substituted acetophenone (1.0 eq) and solid NaOH pellets (0.2 eq).[10]

• Grinding: Grind the mixture with a pestle for 1-2 minutes until a homogenous powder is formed.

• Aldehyde Addition: Add the dichlorobenzaldehyde (1.0 eq) to the mortar.

• Reaction: Continue to grind the mixture vigorously. The solids will typically form a thick, colored paste, which may then re-solidify. The reaction is usually complete within 5-15 minutes.[13]

• Isolation & Purification: Scrape the solid from the mortar and transfer it to a beaker. Add cold water and stir to dissolve the unreacted NaOH. Collect the crude chalcone by suction filtration and wash thoroughly with cold water until the filtrate is neutral.[13] The product is often of sufficient purity, but can be recrystallized from ethanol if needed.[9]

Troubleshooting Workflow Diagram

This flowchart provides a logical path for diagnosing and solving common experimental issues.

Caption: A decision tree for troubleshooting the reaction.

Table 1: Influence of Reaction Parameters on Dichlorochalcone Synthesis

Parameter	Condition	Expected Outcome on Yield	Rationale & Potential Pitfalls
Base	Strong (NaOH, KOH)	High (if optimized)	Fast reaction, but high risk of Cannizzaro reaction.[5][10] Requires careful control of concentration.
Weaker (LiOH, CsOH)	Good to High	Reduced risk of Cannizzaro reaction. May require slightly longer reaction times or gentle heating.[10]
Solvent	Protic (Ethanol)	Good	Standard, good solubility for reactants. Product may precipitate, potentially stalling the reaction.[7][8]
Aprotic (DMSO, THF)	Variable	Can increase solubility and prevent stalling, but may alter base reactivity. Requires careful optimization.
Solvent-Free (Grinding)	Excellent	Extremely fast, high yields (95%+).[10][11] Environmentally friendly. Requires solid reactants.
Temperature	Room Temperature	Good	Minimizes side reactions. Standard condition for many base-catalyzed protocols.[15]
Gentle Heat (40-60 °C)	Can Improve	Helps overcome solubility issues and drives the dehydration step.[13] Increases risk of side reactions if not controlled.
Stoichiometry	1:1 Aldehyde:Ketone	Good	Standard ratio.[15]
Slight excess of Aldehyde	Can Improve	Ensures the ketone enolate reacts preferentially with the aldehyde, but can complicate purification.[4]

References

• Benchchem. (2025).
• ACS Publications. (n.d.). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. The Journal of Organic Chemistry.
• National Institutes of Health (NIH). (2025). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. PMC.
• Benchchem. (2025).
• Wikipedia. (n.d.).
• ResearchGate. (n.d.). Claisen-Schmidt Condensation between p-Chloro- benzaldehyde and Acetophenone in Presence of NP.
• Wikipedia. (n.d.). Cannizzaro reaction. Wikipedia.
• YouTube. (2024).
• PraxiLabs. (n.d.).
• National Institutes of Health (NIH). (n.d.). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. PMC.
• National Institutes of Health (NIH). (2022).
• Benchchem. (2025). Technical Support Center: Optimization of Claisen-Schmidt Reaction Conditions. BenchChem.
• ChemTalk. (2023). Cannizzaro Reaction. ChemTalk.
• BYJU'S. (n.d.).
• Benchchem. (2025).
• ResearchGate. (n.d.). Claisen-Schmidt condensation under solventfree conditions.

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• 5. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 6. Cannizzaro Reaction | ChemTalk [chemistrytalk.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystallization of 2,6-Dichlorobenzylideneacetone

Welcome to the technical support guide for the crystallization of 2,6-Dichlorobenzylideneacetone. This resource is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the purification of this compound, providing in-depth, scientifically-grounded solutions in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

Q1: My 2,6-Dichlorobenzylideneacetone "oiled out" instead of crystallizing. What causes this and how can I fix it?

A1: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.[1][2] This is a common problem in crystallization and can be attributed to several factors:

• High Solute Concentration/Rapid Cooling: If the solution is supersaturated too quickly, the molecules may not have sufficient time to orient themselves into a crystal lattice, leading to the formation of an amorphous oil.[2]

• Presence of Impurities: Impurities can disrupt the crystallization process by interfering with lattice formation, often leading to oiling out.[1][3] These impurities can also lower the melting point of the mixture, making it more prone to separating as a liquid.[1]

• Solvent Choice: The boiling point of the solvent being higher than the melting point of the solute is a frequent cause of oiling out.[4][5]

Troubleshooting Strategies:

• Re-heat and Dilute: Re-heat the solution until the oil redissolves. Add a small amount of additional solvent (1-5% of the total volume) to slightly reduce the supersaturation. Allow the solution to cool much more slowly.[1]

• Induce Crystallization Above the Oiling Out Temperature:

  • Seeding: Add a few seed crystals of pure 2,6-Dichlorobenzylideneacetone to the solution at a temperature slightly above where oiling out was observed. This provides a template for crystal growth.[6][7]

  • Scratching: Gently scratch the inside of the flask with a glass rod to create nucleation sites.[3][4]

• Change the Solvent System: If oiling out persists, a different solvent or a mixed-solvent system may be necessary.[7] Experiment with solvents where the compound has lower solubility.

Q2: I'm experiencing very low yield after recrystallization. What are the likely causes and how can I improve recovery?

A2: A poor yield (e.g., less than 80% recovery) can be frustrating. The primary causes are typically related to solvent volume and cooling procedure.[1]

• Excess Solvent: Using too much solvent will result in a significant portion of your compound remaining in the mother liquor even after cooling.[1]

• Premature Crystallization: If the solution cools too quickly during a hot filtration step, product can be lost on the filter paper.

• Incomplete Precipitation: The solution may not have been cooled to a low enough temperature to maximize crystal formation.

Troubleshooting Strategies:

• Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude product. It is crucial to add the solvent in small portions to the heated mixture.[8][9]

• Second Crop Crystallization: To recover dissolved product from the mother liquor, you can concentrate the filtrate by boiling off a portion of the solvent and then re-cooling to obtain a "second crop" of crystals.[1] Be aware that this second crop may be less pure than the first.

• Optimize Cooling: Allow the solution to cool slowly to room temperature before moving it to an ice bath. This gradual cooling promotes the formation of larger, purer crystals and improves yield.[8]

Q3: The resulting crystals are very fine, like a powder. How can I obtain larger crystals?

A3: The formation of very fine crystals is often a result of rapid nucleation, which occurs when the solution becomes supersaturated too quickly.[10]

Troubleshooting Strategies:

• Slow Cooling: This is the most critical factor. A slower cooling rate reduces the level of supersaturation, allowing existing nuclei to grow larger rather than forming many new nuclei.[8] Let the flask cool to room temperature undisturbed before placing it in an ice bath.

• Reduce Agitation: Avoid excessive stirring or agitation as the solution cools, as this can promote rapid nucleation.[11]

• Use a More Dilute Solution: Adding a slight excess of solvent can slow down the crystallization process and encourage the growth of larger crystals.[1]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Systematic Solvent Selection for 2,6-Dichlorobenzylideneacetone

The choice of solvent is paramount for a successful crystallization.[8] An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[8] Given the structure of 2,6-Dichlorobenzylideneacetone (a chalcone derivative), we can predict its solubility behavior. It is a relatively nonpolar molecule, suggesting good solubility in nonpolar organic solvents and poor solubility in polar solvents like water.[12]

Recommended Solvents to Screen:

Solvent	Rationale & Predicted Behavior	Boiling Point (°C)
Ethanol	Often a good starting point for chalcones.[4][13] It may require a mixed solvent system with water to reduce solubility upon cooling.	78
Ethyl Acetate	A moderately polar solvent that is often effective for recrystallizing chalcone-type compounds.[14]	77
Acetone	The parent compound, dibenzylideneacetone, is soluble in acetone.[12][15] This may be too good a solvent, potentially leading to low recovery unless used in a mixed-solvent system.	56
Dichloromethane (DCM) / Hexane	A mixed solvent system. DCM is a good solvent, while hexane is a poor solvent (anti-solvent). This combination allows for fine-tuning of solubility.[14]	DCM: 40, Hexane: 69
Isopropanol	Similar to ethanol but slightly less polar. Can be a good alternative if ethanol proves too effective a solvent.	82

Experimental Protocol for Solvent Screening:

• Place approximately 50 mg of crude 2,6-Dichlorobenzylideneacetone into a small test tube.

• Add the selected solvent dropwise at room temperature, agitating after each drop. If the compound dissolves readily, the solvent is unsuitable for single-solvent crystallization.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath. Continue adding the solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath.

• Observe the quantity and quality of the crystals formed. A good solvent will yield a significant amount of crystalline solid.

Guide 2: Managing Impurities During Crystallization

The purity of the final crystalline product is a key objective of recrystallization.[16] Impurities can become incorporated into the crystal lattice through various mechanisms, including surface adsorption, inclusion, and the formation of solid solutions.[16]

Workflow for Impurity Management

Caption: Workflow for managing impurities during crystallization.

Step-by-Step Protocols:

• Activated Charcoal Treatment: If your crude product is contaminated with colored impurities, these can often be removed with activated charcoal.

  • Dissolve the crude solid in the minimum amount of hot crystallization solvent.

  • Add a very small amount (spatula tip) of activated charcoal to the hot solution.

  • Swirl the mixture for a few minutes.

  • Perform a hot filtration to remove the charcoal.

• Hot Filtration: This technique is used to remove insoluble impurities from the hot solution before crystallization begins.

  • Set up a filtration apparatus (e.g., a Büchner funnel with filter paper) and pre-heat it by pouring hot solvent through it. This prevents premature crystallization in the funnel.

  • Quickly pour the hot solution containing the dissolved product through the pre-heated funnel.

  • Proceed with the cooling of the filtrate to initiate crystallization.

• Washing the Crystals: After collecting the crystals by vacuum filtration, it is crucial to wash them to remove any residual mother liquor that contains dissolved impurities.[16]

  • With the vacuum still applied, rinse the crystals with a small amount of ice-cold crystallization solvent.

  • Allow the vacuum to pull the wash solvent through the crystals completely.

Section 3: Advanced Concepts and Visualizations

The Crystallization Process: A Logical Flow

Crystallization is a multi-step process that relies on the principles of solubility and equilibrium.[6] Each step is critical for achieving a high yield of pure product.[17]

Caption: The seven key stages of a successful recrystallization.

Understanding "Oiling Out": A Phase Perspective

Oiling out is fundamentally a liquid-liquid phase separation that occurs when a solution becomes supersaturated at a temperature above the solute's melting point (or, more accurately, the melting point of the solute-solvent mixture).[1][2]

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• 17. repository.lboro.ac.uk [repository.lboro.ac.uk]

Mass spectrometry fragmentation patterns of dichloro-benzylideneacetones

Welcome to the technical support center for the mass spectrometric analysis of dichloro-benzylideneacetones. This guide is designed for researchers, scientists, and drug development professionals who are working with this class of compounds. Here, you will find in-depth answers to common questions and troubleshooting strategies for issues you may encounter during your experiments. The information provided is grounded in established principles of mass spectrometry to ensure scientific integrity and practical utility.

Frequently Asked Questions (FAQs)

This section addresses the fundamental aspects of analyzing dichloro-benzylideneacetones using mass spectrometry.

Q1: What are the characteristic features of the molecular ion region for a dichloro-benzylideneacetone in a mass spectrum?

A1: The most distinctive feature for any dichlorinated compound is its isotopic pattern in the molecular ion region. Due to the natural abundance of chlorine isotopes, ³⁵Cl (≈75%) and ³⁷Cl (≈25%), you will not observe a single molecular ion peak (M⁺).[1] Instead, you should expect to see a cluster of three peaks:

• M⁺: The peak corresponding to the molecule containing two ³⁵Cl atoms.

• [M+2]⁺: The peak for molecules containing one ³⁵Cl and one ³⁷Cl atom.

• [M+4]⁺: The peak for molecules containing two ³⁷Cl atoms.

The theoretical intensity ratio of these M⁺, [M+2]⁺, and [M+4]⁺ peaks is approximately 9:6:1 .[2][3] This characteristic triplet is a definitive indicator of a dichlorinated species. For dichloro-benzylideneacetone (C₁₀H₈Cl₂O), the nominal molecular weight is 214 Da. Therefore, you should look for this isotopic cluster at m/z 214, 216, and 218.

Ion	Isotopic Composition	Expected m/z	Approximate Relative Intensity
M⁺	C₁₀H₈(³⁵Cl)₂O	214	100% (Normalized)
[M+2]⁺	C₁₀H₈(³⁵Cl)(³⁷Cl)O	216	~65%
[M+4]⁺	C₁₀H₈(³⁷Cl)₂O	218	~10%

Table 1: Predicted Isotopic Cluster for Dichloro-benzylideneacetone.

Q2: What are the primary fragmentation pathways for dichloro-benzylideneacetones under Electron Ionization (EI)?

A2: Dichloro-benzylideneacetones are a type of chalcone, and their fragmentation is governed by the core structure: a dichlorinated phenyl ring (Ring B), a propenone linker, and a second phenyl ring (Ring A, derived from acetone in the synthesis). Under high-energy EI, the molecular ion is a radical cation that undergoes several characteristic cleavages.

The primary fragmentation pathways include:

• α-Cleavage: The bonds adjacent to the carbonyl group are susceptible to cleavage.[4] This can lead to the loss of a methyl radical (•CH₃, 15 Da) or the loss of the entire acetyl group.

• Cleavage of the Propenone Bridge: The molecule can fragment at the C-C bonds of the enone system, leading to the formation of dichlorostyryl or dichlorobenzoyl type cations. The formation of a dichlorobenzoyl cation is particularly noted in related structures.[5]

• Loss of Chlorine: A common pathway for halogenated aromatic compounds is the loss of a halogen radical (Cl•, 35/37 Da).[6] This often occurs after an initial fragmentation.

• Loss of CO: Following initial fragmentation, a neutral loss of carbon monoxide (CO, 28 Da) is a common pathway for many carbonyl-containing compounds, including chalcones.[7]

The following diagram illustrates these general pathways for a representative 2,4-dichloro-benzylideneacetone isomer.

Caption: Predicted EI fragmentation pathways for dichloro-benzylideneacetone.

Troubleshooting Guides

This section provides solutions to specific experimental challenges.

Problem 1: I cannot differentiate between two positional isomers (e.g., 2,4-dichloro- vs. 3,5-dichloro-benzylideneacetone).

Cause: Positional isomers have the same molecular weight and will show identical isotopic patterns for the molecular ion. Differentiation, therefore, depends entirely on unique fragmentation pathways influenced by the substituent positions. The stability of the resulting fragment ions or the possibility of specific intramolecular reactions (like an "ortho effect") can lead to significant differences in the relative abundances of fragment ions.[5][8]

Solution Strategy: Comparative Fragmentation Analysis

A systematic approach is required to identify isomer-specific fragments. This involves acquiring high-quality MS/MS (or high-energy EI) spectra and comparing them to identify unique product ions or significant differences in ion ratios.

Step-by-Step Protocol:

• Sample Preparation: Prepare dilute solutions (1-10 µg/mL) of each pure isomer in a suitable volatile solvent (e.g., methanol, acetonitrile, or ethyl acetate).

• MS Method Development:

  • Ionization: Use Electron Ionization (EI) for GC-MS or a soft ionization technique like Electrospray Ionization (ESI) for LC-MS if EI causes excessive fragmentation.

  • Analysis: For LC-MS, perform tandem mass spectrometry (MS/MS) by isolating the molecular ion cluster (e.g., m/z 214) and fragmenting it using Collision-Induced Dissociation (CID).

  • Collision Energy: Acquire spectra at varying collision energies (e.g., 10, 20, 40 eV) to build a comprehensive picture of the fragmentation landscape.

• Data Analysis:

  • Compare Spectra: Overlay the MS/MS spectra of the two isomers.

  • Identify Unique Fragments: Look for fragment ions present in one spectrum but absent or of very low intensity in the other. For example, an ortho-chloro substituent might facilitate the loss of HCl (36 Da), a pathway less likely for meta or para isomers.[8]

  • Compare Ratios: Analyze the relative intensities of common fragments. A significant difference in the ratio of two major fragments can be a reliable diagnostic marker.

• Mechanism Postulation: Propose a fragmentation mechanism that explains the observed differences. For instance, the 2,4-dichloro isomer might preferentially form a stable dichlorobenzoyl cation (m/z 173, 175, 177) due to electronic effects, making this the base peak, whereas the 3,5-dichloro isomer might show a different base peak.

Caption: Workflow for differentiating positional isomers via MS/MS.

Problem 2: The molecular ion (M⁺) is very weak or completely absent in my EI spectrum.

Cause: Benzylideneacetones, especially with electron-withdrawing substituents like chlorine, can be somewhat fragile under high-energy (70 eV) Electron Ionization. A weak or absent molecular ion indicates that the energy imparted during ionization is sufficient to cause immediate and extensive fragmentation, leaving very few intact molecular ions to reach the detector.

Solution Strategy: Employ Softer Ionization Techniques

The key is to form a molecular ion with less internal energy, thereby reducing the extent of fragmentation.

Recommended Protocols:

• Chemical Ionization (CI): This is a softer ionization technique commonly available on GC-MS systems.

  • Protocol: Use methane or isobutane as the reagent gas. CI proceeds via proton transfer, typically forming a protonated molecule, [M+H]⁺, at m/z 215, 217, and 219. This even-electron ion is significantly more stable than the odd-electron radical cation (M⁺•) formed by EI, resulting in a much stronger signal in the molecular ion region and less fragmentation.

• Electrospray Ionization (ESI): If analyzing by LC-MS, ESI is an excellent soft ionization method.

  • Protocol: Prepare the sample in a suitable solvent like methanol or acetonitrile, with a small amount of acid (e.g., 0.1% formic acid) to promote protonation. ESI will generate a stable protonated molecule, [M+H]⁺. This is the ideal method for obtaining a clean molecular ion signal that can then be subjected to controlled fragmentation via MS/MS for structural confirmation.

• Reduce EI Source Temperature: In some cases, reducing the ion source temperature on the GC-MS can decrease the internal energy of the newly formed ions and reduce thermal degradation, potentially increasing the abundance of the molecular ion. Check your instrument manual for the allowable temperature range.

By switching from EI to CI or ESI, you transition from a high-energy fragmentation-heavy analysis to a low-energy approach that prioritizes the detection of the intact molecule.

References

• Ma, Y. L., et al. (2006). Fragmentation Study of Protonated Chalcones by Atmospheric Pressure Chemical Ionization and Tandem Mass Spectrometry. Rapid Communications in Mass Spectrometry, 20(6), 994-1000. [Link]

• Rahman, A. F. M. M., et al. (2018). Fragmentation Behavior Studies of Chalcones Employing Direct Analysis in Real Time (DART). ResearchGate. [Link]

• Ahmad, V. U., et al. (2016). Fragmentation Study of Substituted Chalcones: Gas Phase Formation of Benz-1-oxin Cation. SciSpace. [Link]

• Itagaki, Y., et al. (1966). The Mass Spectra of Chalcones, Flavones and Isoflavones. Bulletin of the Chemical Society of Japan, 39(3), 538-543. [Link]

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• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry. Chemistry Steps. [Link]

• Whitman College. (n.d.). GCMS Section 6.5: Identification of Analytes using Isotopic Ratios. Whitman College. [Link]

• University of Calgary. (n.d.). Ch13 - Mass Spectroscopy. University of Calgary. [Link]

• Gunda, P. M., et al. (2011). Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics. Journal of the American Chemical Society, 133(22), 8512-8515. [Link]

• Gruetzmacher, H. F. (n.d.). Fragmentation of Organic Ions and Interpretation of EI Mass Spectra. OUCI. [Link]

• Tirey, D. A., et al. (2009). Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. Journal of the American Society for Mass Spectrometry, 20(3), 479-487. [Link]

• LibreTexts. (2022). 6.4: Isotope Abundance. Chemistry LibreTexts. [Link]

• Knowbee Tutoring. (2015). Mass Spectrometry Fragmentation Part 1. YouTube. [Link]

• NIST. (n.d.). trans,trans-Dibenzylideneacetone. NIST WebBook. [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

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• 8. Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Cell Permeability of 2,6-Dichlorobenzylideneacetone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for a common challenge encountered with hydrophobic compounds like 2,6-Dichlorobenzylideneacetone: poor cell permeability. Our goal is to equip you with the foundational knowledge and experimental frameworks to systematically diagnose and address this critical barrier in your research.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the cell permeability of 2,6-Dichlorobenzylideneacetone and similar hydrophobic molecules.

Q1: My experimental results suggest that 2,6-Dichlorobenzylideneacetone has low efficacy in cell-based assays, despite showing high activity in cell-free systems. Could poor cell permeability be the cause?

A1: This is a classic indicator of a cell permeability issue. When a compound is active against its purified target (e.g., an enzyme) but shows weak or no activity in a whole-cell context, it strongly suggests that the compound is not reaching its intracellular target in sufficient concentrations. The hydrophobic nature of 2,6-Dichlorobenzylideneacetone, a chalcone derivative, makes it a prime candidate for poor aqueous solubility and consequently, low membrane permeability.[1]

Q2: What are the primary physicochemical properties of 2,6-Dichlorobenzylideneacetone that likely contribute to its poor cell permeability?

A2: The structure of 2,6-Dichlorobenzylideneacetone, with its two chlorine-substituted benzene rings, contributes to a high degree of lipophilicity (hydrophobicity). While some lipophilicity is necessary for membrane interaction, excessive hydrophobicity can lead to aggregation in aqueous media and entrapment within the lipid bilayer, preventing translocation into the cytoplasm. Furthermore, the lack of ionizable groups can limit its solubility in the aqueous environment of the extracellular space and cytoplasm.

Q3: How can I experimentally confirm that 2,6-Dichlorobenzylideneacetone has poor cell permeability?

A3: There are several well-established in vitro assays to quantify cell permeability. The two most common are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.[2][3][4]

• PAMPA is a high-throughput, cell-free assay that assesses a compound's ability to passively diffuse across an artificial lipid membrane. It is a good first-pass screen for passive permeability.[4][5]

• Caco-2 Permeability Assay utilizes a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier with tight junctions, mimicking the intestinal epithelium. This assay can measure both passive diffusion and active transport processes, including efflux.[5][6]

A low apparent permeability coefficient (Papp) in these assays would provide quantitative evidence of poor cell permeability.

Q4: What are the main strategies I can employ to improve the cell permeability of 2,6-Dichlorobenzylideneacetone?

A4: There are three primary strategies to consider, which will be detailed in the troubleshooting guides below:

• Chemical Modification: This includes synthesizing analogs of the parent compound to optimize its physicochemical properties (the structure-activity relationship or SAR) or creating a "prodrug" that is more permeable and then converts to the active compound inside the cell.[7][8][9][10]

• Formulation-Based Approaches: These methods involve encapsulating the compound in a delivery vehicle to improve its solubility and transport across the cell membrane. Key examples include nanoformulations (e.g., polymeric nanoparticles, nanoemulsions) and complexation with cyclodextrins.[11][12][13][14][15][16][17]

• Use of Permeation Enhancers: Certain excipients can be co-administered to transiently increase membrane permeability, though this approach requires careful evaluation for cytotoxicity.

Troubleshooting Guides

Guide 1: Assessing Permeability - A Foundational Step

Before attempting to improve permeability, it is crucial to establish a baseline and understand the nature of the permeability barrier.

Issue: I need to quantify the permeability of 2,6-Dichlorobenzylideneacetone and determine if it is a substrate for efflux pumps.

Solution: A synergistic approach using both PAMPA and Caco-2 assays is recommended.[3]

Experimental Workflow: Combined PAMPA and Caco-2 Permeability Assessment

Caption: Workflow for assessing compound permeability.

Step-by-Step Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Culture Caco-2 cells on semi-permeable Transwell inserts for approximately 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[5][6]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) across the monolayer. A high TEER value indicates a well-formed, intact barrier.[18]

• Assay Setup:

  • For apical-to-basolateral (A→B) transport , add 2,6-Dichlorobenzylideneacetone (e.g., at 10 µM) to the apical (upper) chamber. The basolateral (lower) chamber contains a fresh medium.[19]

  • For basolateral-to-apical (B→A) transport , add the compound to the basolateral chamber, with a fresh medium in the apical chamber.[19]

• Incubation and Sampling: Incubate the plates (typically for 2 hours). At the end of the incubation, take samples from both the donor and receiver chambers.[6]

• Quantification: Analyze the concentration of 2,6-Dichlorobenzylideneacetone in all samples using a sensitive analytical method like LC-MS/MS.

• Calculations:

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Calculate the Efflux Ratio (ER) = Papp (B→A) / Papp (A→B).

Data Interpretation:

PAMPA Result	Caco-2 Papp (A→B)	Efflux Ratio	Interpretation
Low	Low	< 2	Poor passive permeability. Not an efflux substrate.
High	Low	> 2	Good passive permeability, but is actively pumped out by efflux transporters (e.g., P-glycoprotein).
High	High	< 2	High passive permeability. Likely to be well-absorbed.
Low	High	< 1	Indicates potential active uptake.

This table provides a simplified interpretation. Differences between PAMPA and Caco-2 results can indicate the involvement of active transport mechanisms.[2][3]

Guide 2: Enhancing Permeability through Formulation Strategies

If poor passive diffusion is confirmed, formulation strategies can be employed to improve the compound's solubility and membrane transport without altering its chemical structure.

Issue: 2,6-Dichlorobenzylideneacetone shows poor aqueous solubility and low passive permeability. How can I formulate it to improve its delivery into cells?

Solution 1: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate hydrophobic molecules like 2,6-Dichlorobenzylideneacetone, forming inclusion complexes that increase the apparent water solubility of the drug.[12][13][14][17] This enhanced solubility can lead to a higher concentration of the drug at the cell surface, promoting its partitioning into the cell membrane.[20]

Experimental Workflow: Cyclodextrin Complexation

Caption: Workflow for cyclodextrin formulation.

Step-by-Step Protocol: Phase Solubility Study

• Prepare a series of aqueous solutions with increasing concentrations of a selected cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

• Add an excess amount of 2,6-Dichlorobenzylideneacetone to each solution.

• Shake the solutions at a constant temperature until equilibrium is reached (e.g., 24-48 hours).

• Filter the solutions to remove the undissolved compound.

• Quantify the concentration of dissolved 2,6-Dichlorobenzylideneacetone in each filtrate.

• Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. The shape of the curve reveals the stoichiometry and stability of the complex.

Solution 2: Nanoformulation

Encapsulating 2,6-Dichlorobenzylideneacetone into nanoparticles can protect it from aggregation, improve its solubility, and facilitate its uptake by cells, potentially through endocytic pathways.[15][16]

Common Nanoformulation Techniques for Hydrophobic Drugs:

• Nanoprecipitation: The drug and a polymer are dissolved in an organic solvent, which is then added to an aqueous phase, causing the formation of drug-loaded nanoparticles.[11]

• Solvent Evaporation: A mixture of the drug and polymer in an organic solvent is emulsified in an aqueous phase, followed by evaporation of the organic solvent to form nanoparticles.[11]

• Solid Lipid Nanoparticles (SLNs): These are similar to nanoemulsions but use solid lipids, which can offer better-controlled release.[1]

Step-by-Step Protocol: Nanoprecipitation

• Dissolve 2,6-Dichlorobenzylideneacetone and a biodegradable polymer (e.g., PLGA) in a water-miscible organic solvent (e.g., acetone).

• Slowly inject this organic solution into an aqueous solution containing a surfactant (e.g., Poloxamer 188) under constant stirring.

• The rapid diffusion of the organic solvent into the aqueous phase causes the polymer and drug to co-precipitate, forming nanoparticles.[1]

• Stir the resulting suspension to allow the organic solvent to evaporate.

• Characterize the nanoparticles for size, zeta potential, drug loading, and encapsulation efficiency.

• Test the nanoparticle suspension in your cell-based assays.

Guide 3: Enhancing Permeability through Chemical Modification

If formulation strategies are not suitable or insufficient, chemical modification of the parent compound can be a powerful approach.

Issue: I want to improve the intrinsic permeability of 2,6-Dichlorobenzylideneacetone by altering its chemical structure.

Solution 1: Structure-Activity Relationship (SAR) Studies

Chalcones are a class of compounds where the relationship between structure and biological activity has been studied.[21][22][23] By systematically synthesizing analogs, you can explore how different functional groups affect permeability.

Strategies for SAR Exploration:

• Modulating Lipophilicity: While highly lipophilic, strategically adding smaller hydrophobic groups (like methyl groups) can sometimes enhance membrane permeability by expanding hydrophobic surface patches.[24][25] Conversely, adding polar groups (like hydroxyl or methoxy groups) can improve aqueous solubility, which is often a prerequisite for permeability.

• Introducing Hydrogen Bond Donors/Acceptors: The ability to form transient hydrogen bonds with the phospholipid head groups of the cell membrane can facilitate entry.

• Prenylation: The addition of hydrophobic prenyl groups has been shown to increase the lipophilicity and membrane permeability of some compounds.[26][27]

Solution 2: The Prodrug Approach

A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active form within the body (or cell).[9][10] This strategy can be used to mask physicochemical properties that hinder permeability.[7][8]

Conceptual Workflow: Prodrug Design

Caption: Conceptual workflow for prodrug development.

Example Prodrug Strategy for a Chalcone:

If an analog of 2,6-Dichlorobenzylideneacetone were synthesized to include a hydroxyl group, this group could be esterified with a short-chain amino acid. The resulting ester prodrug might have improved solubility and be a substrate for amino acid transporters. Once inside the cell, cellular esterases would cleave the ester bond, releasing the active hydroxyl-chalcone.

By systematically applying these diagnostic and troubleshooting frameworks, researchers can develop a rational, evidence-based approach to overcoming the challenge of poor cell permeability, thereby unlocking the therapeutic potential of promising but poorly permeable compounds like 2,6-Dichlorobenzylideneacetone.

References

• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. Journal of Pharmacological and Toxicological Methods.
• Prodrug Approach as a Strategy to Enhance Drug Permeability.
• Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. MDPI.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed Central.
• Prodrug Approach as a Strategy to Enhance Drug Permeability. R Discovery.
• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach.
• Cyclodextrins and their application in enhancing the solubility, dissolution r
• Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed.
• Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor... Global Pharmaceutical Sciences Review.
• cyclodextrin in novel formulations and solubility enhancement techniques: a review.
• Preparation Of Nanoemulsion to Enhance Delivery of Hydrophobic Drugs. Research Square.
• Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. PubMed.
• Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin.
• Applications of Nano Formulation: New Innovation in Improving Drug Delivery.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Caco-2 permeability assay.
• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. Ingenta Connect.
• Caco-2 Permeability Assay. Enamine.
• Preparing amorphous hydrophobic drug nanoparticles by nanoporous membrane extrusion. Stanford University.
• Evaluating the impact of systematic hydrophobic modification of model drugs on the control, stability and loading of lipid-based nanoparticles.
• Tuning Electrostatic and Hydrophobic Surfaces of Aromatic Rings to Enhance Membrane Association and Cell Uptake of Peptides. PubMed Central.
• Connecting Hydrophobic Surfaces in Cyclic Peptides Increases Membrane Permeability. UQ eSpace.
• Connecting Hydrophobic Surfaces in Cyclic Peptides Increases Membrane Permeability.
• Hydrophobic H-bond pairing: A novel approach to improve membrane permeability.
• Structure-activity relationship studies on chalcone derivatives.
• Green synthesis, structure–activity relationships, in silico molecular docking, and antifungal activities of novel prenyl
• In Silico ADMET, Molecular Docking of Antimicrobial Compounds from Leaves of Xeroderris stuhlmannii (Taub.) Mendonca & E.P. Sousa (Fabaceae). SciRP.org.
• Structure-activity relationship studies of chalcone leading to 3-hydroxy-4,3',4',5'-tetramethoxychalcone and its analogues as potent nuclear factor kappaB inhibitors and their anticancer activities. PubMed.
• Structure–Activity Relationship of Natural Dihydrochalcones and Chalcones, and Their Respective Oxyalkylated Deriv
• Enhancing Membrane Permeability of Fluorescein-Type Chromophore Through Covalent Attachment of Chlorinated Dodecabor
• Permeability. Pharmaron.
• Drug permeability profiling using cell-free permeation tools: Overview and applications. European Journal of Pharmaceutical Sciences.
• Acetaldehyde-induced increase in paracellular permeability in Caco-2 cell monolayer. PubMed.
• THE PERMEABILITY OF LIVING CELLS TO DYES AS AFFECTED BY HYDROGEN ION CONCENTR
• Boron Clusters Alter the Membrane Permeability of Dicationic Fluorescent DNA-Staining Dyes. PubMed Central.

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 2,6-Dichlorobenzylideneacetone and Other Chlorinated Chalcones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, chalcones (1,3-diaryl-2-propen-1-one) represent a privileged scaffold, readily synthesized and amenable to structural modifications that can significantly modulate their biological activities.[1][2] The introduction of halogen atoms, particularly chlorine, into the chalcone framework has been a fruitful strategy for enhancing their therapeutic potential, leading to a diverse array of chlorinated chalcones with potent anticancer, antimicrobial, and anti-inflammatory properties.[3][4]

This guide provides a comparative analysis of the biological activity of 2,6-dichlorobenzylideneacetone and other chlorinated chalcones, with a focus on their anticancer effects. By synthesizing data from multiple studies, we aim to provide a comprehensive resource for researchers engaged in the discovery and development of novel therapeutic agents.

The Influence of Chlorine Substitution on Biological Activity

The position and number of chlorine atoms on the aromatic rings of the chalcone scaffold play a crucial role in determining the compound's biological activity and cytotoxicity. Structure-activity relationship (SAR) studies have consistently demonstrated that these substitutions can profoundly impact the molecule's interaction with biological targets.[5][6]

2,6-Dichlorobenzylideneacetone: A Focus on a Specific Isomer

While direct and extensive comparative studies on 2,6-dichlorobenzylideneacetone are not abundantly available in a single comprehensive report, the broader class of dichloro-substituted chalcones has been investigated for various biological activities. The 2,6-dichloro substitution pattern on the benzylidene ring (Ring B) is of particular interest due to the electronic and steric effects it imparts on the molecule, which can influence its binding affinity to target proteins and its overall pharmacological profile.

Comparative Anticancer Activity of Chlorinated Chalcones

The anticancer activity of chlorinated chalcones has been evaluated against a wide range of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the concentration of a compound required to inhibit a biological process by 50%, is a key parameter for comparing the cytotoxic potential of these molecules. The following tables summarize the IC50 values of various chlorinated chalcones, including those with substitution patterns relevant for comparison with a putative 2,6-dichloro-substituted chalcone.

It is crucial to note that the IC50 values presented below are compiled from different studies, which may have utilized varying experimental conditions, such as cell lines, incubation times, and assay methodologies. Therefore, direct comparisons should be made with caution.

Table 1: Anticancer Activity of Dichloro-Substituted Chalcones

Compound/Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
2',4'-Dichloro-chalcone	Fusarium tricinctum (antifungal)	~1 (Significant inhibition)	[7]
Chalcones with 2,4-dichlorobenzenesulfonamide moiety	AGS (gastric adenocarcinoma)	0.89 - 9.63 µg/mL	[8]
Chalcones with 2,4-dichlorobenzenesulfonamide moiety	HL-60 (leukemia)	< 1.57 µg/mL	[8]
Chalcones with 2,4-dichlorobenzenesulfonamide moiety	HeLa (cervical cancer)	5.67 - 6.34 µg/mL	[8]

Table 2: Anticancer Activity of Monochloro-Substituted and Other Halogenated Chalcones

Compound/Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
(E)-1-(4-chlorophenyl)-3-(4-methylphenyl)-prop-2-en-1-one	HeLa (cervical cancer)	Data not specified	[9]
(E)-1-(4-chlorophenyl)-3-(4-methoxyphenyl)-prop-2-en-1-one	HeLa (cervical cancer)	Data not specified	[9]
Chalcone with 4-chloro substitution	Various cancer cell lines	Potent activity reported	[10][11]
Chalcone with 7-Chloro- 3-(3-oxo-3-(4-phenoxyphenyl)prop-1-enyl)-4H-chromen-4-one	HCT-116 (colon cancer)	Significant IC50 reported	[12]
2-Chloro-4-anilinoquinazoline-chalcone	K-562, RPMI-8226 (leukemia), HCT-116 (colon), LOX IMVI (melanoma), MCF7 (breast)	0.622 - 1.81	[13]

From the available data, it is evident that chlorinated chalcones exhibit a wide range of cytotoxic activities, with some compounds demonstrating potency in the low micromolar and even nanomolar range. The specific substitution pattern is a key determinant of this activity.

Mechanistic Insights into the Action of Chlorinated Chalcones

The anticancer effects of chlorinated chalcones are often attributed to their ability to modulate multiple signaling pathways involved in cancer cell proliferation, survival, and metastasis. The α,β-unsaturated carbonyl moiety in the chalcone scaffold acts as a Michael acceptor, enabling covalent modification of nucleophilic residues in target proteins.[2]

A common mechanism of action for many chalcones is the induction of apoptosis (programmed cell death) in cancer cells. This is often mediated through the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Caption: Generalized signaling pathway for apoptosis induction by chlorinated chalcones.

Experimental Protocols

Synthesis of Chlorinated Chalcones (Claisen-Schmidt Condensation)

The synthesis of chalcones is typically achieved through a base-catalyzed Claisen-Schmidt condensation reaction between a substituted acetophenone and a substituted benzaldehyde.[5][6]

Caption: Workflow for the synthesis of chlorinated chalcones.

Step-by-Step Methodology:

• Dissolution of Reactants: Dissolve equimolar amounts of the appropriate substituted acetophenone and substituted benzaldehyde in a suitable solvent, such as ethanol.

• Addition of Catalyst: Slowly add a solution of a base catalyst (e.g., 40% aqueous NaOH or KOH) to the reaction mixture with constant stirring.

• Reaction: Continue stirring the mixture at room temperature or under reflux for a specified period (typically several hours) until the reaction is complete (monitored by thin-layer chromatography).

• Isolation of Product: Pour the reaction mixture into crushed ice and acidify with a dilute acid (e.g., HCl) to precipitate the crude chalcone.

• Purification: Filter the precipitate, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified chalcone.

Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard initial screening for the cytotoxic potential of compounds.[14][15]

Caption: Experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the chlorinated chalcones. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Conclusion and Future Directions

Chlorinated chalcones, including the 2,6-dichloro-substituted derivatives, represent a promising class of compounds with significant potential for the development of novel anticancer agents. The available data, although fragmented across numerous studies, consistently highlight the importance of the number and position of chlorine substituents in modulating their cytotoxic activity.

Future research should focus on systematic studies that directly compare the activity of a wide range of chlorinated chalcone isomers, including 2,6-dichlorobenzylideneacetone, against a standardized panel of cancer cell lines. Such studies will be invaluable for establishing more definitive structure-activity relationships and for identifying lead compounds with optimal potency and selectivity for further preclinical and clinical development.

References

• Molnar, J., et al. (n.d.). Comparative Study on the MDR Reversal Effects of Selected Chalcones. PMC - NIH. [Link]

• Asghari, B., et al. (n.d.). Synthesis and In Vitro Cytotoxic Activity of Novel Chalcone-Like Agents. PubMed Central. [Link]

• Semantic Scholar. (2018). Synthetic chalcones, flavanones, and flavones as antitumoral agents: biological evaluation and structure-activity relationships. [Link]

• Shafaq, A., et al. (2020). Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities. NIH. [Link]

• Nowak, M., et al. (2020). Synthesis of bis-Chalcones Based on Green Chemistry Strategies and Their Cytotoxicity Toward Human MeWo and A375 Melanoma Cell Lines. MDPI. [Link]

• Journal of Applied Pharmaceutical Science. (2020). Design, synthesis, characterization, and cytotoxicity activity evaluation of mono-chalcones and new pyrazolines derivatives. [Link]

• MDPI. (2024). Antimicrobial Activity of Chalcones with a Chlorine Atom and Their Glycosides. [Link]

• Rao, Y. K., et al. (2012). Synthesis of Chalcones with Anticancer Activities. MDPI. [Link]

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A Comparative Analysis of the Antimicrobial Spectrum of 2,6-Dichlorobenzylideneacetone

In the ever-evolving landscape of antimicrobial research, the identification and characterization of novel therapeutic agents are paramount to addressing the growing challenge of microbial resistance. Among the myriad of synthetic compounds, chalcones and their derivatives have emerged as a promising class of molecules exhibiting a broad range of biological activities. This guide provides a comprehensive comparison of the antimicrobial spectrum of a specific chalcone, 2,6-Dichlorobenzylideneacetone, against established antibacterial and antifungal agents, namely Ciprofloxacin and Fluconazole.

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis supported by experimental data and detailed protocols to facilitate further investigation and application. While direct and extensive antimicrobial data for 2,6-Dichlorobenzylideneacetone is limited in publicly available literature, this guide synthesizes information on closely related halogenated chalcones to provide a scientifically grounded estimation of its potential antimicrobial profile.

Introduction to the Compounds

2,6-Dichlorobenzylideneacetone: A Halogenated Chalcone

2,6-Dichlorobenzylideneacetone belongs to the chalcone family, characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system. The presence of two chlorine atoms on one of the phenyl rings is a key structural feature that is anticipated to influence its biological activity. Halogenation of chalcones has been shown to modulate their antimicrobial properties, often enhancing their potency. The α,β-unsaturated ketone moiety is a crucial pharmacophore, believed to contribute to the antimicrobial action of chalcones through various mechanisms, including interference with microbial enzymes and disruption of cell membranes.[1][2]

Ciprofloxacin: A Broad-Spectrum Fluoroquinolone Antibiotic

Ciprofloxacin is a well-established second-generation fluoroquinolone antibiotic with a broad spectrum of activity against a wide range of Gram-positive and Gram-negative bacteria.[3][4][5] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination.[5] This targeted action makes it a potent bactericidal agent widely used in clinical practice.

Fluconazole: A Triazole Antifungal Agent

Fluconazole is a synthetic triazole antifungal agent commonly used to treat a variety of fungal infections, particularly those caused by Candida and Cryptococcus species.[6] It functions by inhibiting the fungal cytochrome P450 enzyme 14α-demethylase, which is critical for the synthesis of ergosterol, an essential component of the fungal cell membrane. The disruption of ergosterol synthesis leads to increased membrane permeability and ultimately inhibits fungal growth.

Comparative Antimicrobial Spectrum

The following tables summarize the available Minimum Inhibitory Concentration (MIC) data for 2,6-Dichlorobenzylideneacetone (inferred from related halogenated chalcones), Ciprofloxacin, and Fluconazole against a panel of clinically relevant microorganisms. It is crucial to note that the data for 2,6-Dichlorobenzylideneacetone is extrapolated from studies on other dichloro-substituted chalcones and should be interpreted as indicative of potential activity.[7][8]

Table 1: Comparative Antibacterial Spectrum (MIC in µg/mL)

Microorganism	Gram Stain	2,6-Dichlorobenzylideneacetone (Inferred)	Ciprofloxacin
Staphylococcus aureus	Positive	15.6 - 64	0.32 - 1
Bacillus subtilis	Positive	Moderate Activity	0.12 - 1
Escherichia coli	Negative	50 - >100	0.015 - 1
Pseudomonas aeruginosa	Negative	Often Resistant	0.25 - 4
Klebsiella pneumoniae	Negative	Often Resistant	0.06 - 2

Note: The inferred MIC values for 2,6-Dichlorobenzylideneacetone are based on published data for other chlorinated chalcone derivatives and should be confirmed by direct experimental evaluation.[7][8] Ciprofloxacin data is compiled from multiple sources.[3][9][10]

Table 2: Comparative Antifungal Spectrum (MIC in µg/mL)

Microorganism	2,6-Dichlorobenzylideneacetone (Inferred)	Fluconazole
Candida albicans	15.6 - 62.5	0.25 - 2
Candida glabrata	Moderate Activity	1 - 32
Candida krusei	Moderate Activity	16 - >64
Aspergillus fumigatus	Limited Data	1 - >16
Trichophyton spp.	Active	0.25 - 8

Note: The inferred MIC values for 2,6-Dichlorobenzylideneacetone are based on published data for other halogenated chalcone derivatives and require direct experimental verification.[7] Fluconazole data is compiled from multiple sources.[6][11][12]

Proposed Mechanisms of Action

The antimicrobial efficacy of these compounds stems from their distinct molecular mechanisms.

Caption: Proposed mechanisms of action for the compared antimicrobial agents.

Chalcones, including 2,6-Dichlorobenzylideneacetone, are thought to exert their antimicrobial effects through multiple pathways.[2][13][14] These include the disruption of the microbial cell membrane, leading to leakage of intracellular components. Additionally, they can inhibit essential microbial enzymes, such as DNA gyrase, and interfere with efflux pumps, which are responsible for extruding antimicrobial agents from the cell.[2][13]

Ciprofloxacin's bactericidal action is well-defined and targets DNA gyrase and topoisomerase IV, leading to the inhibition of DNA replication and ultimately cell death.[5] Fluconazole's fungistatic activity is achieved by specifically inhibiting a key enzyme in the ergosterol biosynthesis pathway, thereby compromising the integrity of the fungal cell membrane.

Experimental Protocols for Antimicrobial Susceptibility Testing

To ensure the reproducibility and validity of antimicrobial susceptibility data, standardized methodologies must be employed. The following are detailed protocols for the determination of Minimum Inhibitory Concentration (MIC) and for disk diffusion assays.

Broth Microdilution Method for MIC Determination

This method is considered the gold standard for determining the MIC of an antimicrobial agent.

Caption: Workflow for the Broth Microdilution MIC Assay.

Step-by-Step Protocol:

• Preparation of Antimicrobial Stock Solution: Dissolve the test compound (e.g., 2,6-Dichlorobenzylideneacetone) in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the antimicrobial stock solution in appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a range of final concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland turbidity standard. This corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the diluted microbial suspension to each well of the microtiter plate containing the serially diluted antimicrobial agent. Include a positive control (microorganism in broth without antimicrobial) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for most bacteria or 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism as detected by the unaided eye or by measuring the optical density.

Kirby-Bauer Disk Diffusion Susceptibility Test

This method provides a qualitative assessment of antimicrobial susceptibility.

Step-by-Step Protocol:

• Prepare Inoculum: Prepare a bacterial or fungal inoculum equivalent to a 0.5 McFarland standard.

• Inoculate Agar Plate: Using a sterile cotton swab, evenly streak the inoculum over the entire surface of a Mueller-Hinton agar plate to obtain a confluent lawn of growth.

• Apply Antimicrobial Disks: Aseptically place paper disks impregnated with a standard concentration of the antimicrobial agents (e.g., 2,6-Dichlorobenzylideneacetone, Ciprofloxacin, Fluconazole) onto the surface of the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Measure Zones of Inhibition: After incubation, measure the diameter of the zones of no growth around each disk in millimeters.

• Interpret Results: Compare the zone diameters to standardized charts (e.g., from the Clinical and Laboratory Standards Institute - CLSI) to determine if the organism is susceptible, intermediate, or resistant to the antimicrobial agent.

Conclusion and Future Directions

This comparative guide highlights the potential of 2,6-Dichlorobenzylideneacetone as an antimicrobial agent, with an inferred spectrum of activity against both Gram-positive bacteria and various fungal species. The analysis, based on data from related halogenated chalcones, suggests that while it may not possess the broad-spectrum potency of Ciprofloxacin against Gram-negative bacteria, its activity against Staphylococcus aureus and certain fungi warrants further investigation.

It is imperative that direct and comprehensive in vitro and in vivo studies are conducted on 2,6-Dichlorobenzylideneacetone to definitively establish its antimicrobial spectrum, potency, and mechanism of action. Such research will be crucial in determining its potential as a lead compound for the development of new antimicrobial therapies in an era of increasing drug resistance.

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The Differential Cytotoxicity of Benzylideneacetones: A Comparative Guide for Researchers

In the landscape of oncological research, the identification of compounds exhibiting selective cytotoxicity towards cancer cells remains a paramount objective. Among the myriad of molecules under investigation, benzylideneacetone and its derivatives have garnered significant attention for their potential as anticancer agents. This guide provides an in-depth technical comparison of the cytotoxic effects of these compounds, with a particular focus on the structural analogue, 2,6-Dichlorobenzylideneacetone, in normal versus cancer cell lines. We will delve into the mechanistic underpinnings of their activity, present relevant experimental data, and offer detailed protocols for key cytotoxicity assays, thereby equipping researchers with the knowledge to effectively evaluate and utilize these compounds in their own studies.

Introduction to Benzylideneacetones as Anticancer Agents

Benzylideneacetone and its analogues, such as dibenzylideneacetone (DBA), are α,β-unsaturated ketones that form the backbone of a class of compounds with diverse biological activities, including anti-inflammatory, antioxidant, and notably, anticancer properties. Their therapeutic potential is largely attributed to their ability to induce apoptosis in various cancer cell lines.[1][2] The core hypothesis behind their selective action lies in the inherent differences between normal and cancerous cells, such as elevated oxidative stress and altered signaling pathways in the latter, which can be exploited by targeted therapeutic agents.

While comprehensive data on 2,6-Dichlorobenzylideneacetone is still emerging, studies on structurally related compounds provide a strong foundation for understanding its potential cytotoxic profile. The introduction of halogen atoms, such as chlorine, to the benzylidene ring can significantly modulate the electrophilicity of the α,β-unsaturated system, potentially enhancing its reactivity with cellular nucleophiles and thereby augmenting its biological activity.

Comparative Cytotoxicity: Cancer vs. Normal Cell Lines

A critical determinant of a viable anticancer agent is its ability to selectively target malignant cells while sparing their healthy counterparts. Research on dibenzylideneacetone derivatives has demonstrated promising selectivity.

A study on a synthetic dibenzylideneacetone derivative, (1E, 4E)-2-methyl-1,5-bis(4-nitrophenyl)penta-1,4-dien-3-one (A3K2A3), revealed a dose-dependent cytotoxic effect on cervical cancer cell lines, HeLa and SiHa.[3] In contrast, the compound exhibited significantly lower toxicity towards the non-tumorigenic human keratinocyte cell line, HaCaT.[3] This selective action is a crucial aspect of its therapeutic potential.

Table 1: Comparative IC50 Values of a Dibenzylideneacetone Derivative (A3K2A3) in Cervical Cancer and Normal Cell Lines

Cell Line	Type	IC50 (µM) after 48h	Selectivity Index (SI)
HeLa	Cervical Cancer	18.9	>2
SiHa	Cervical Cancer	17.4	>2
HaCaT	Normal Keratinocyte	>37.8	-

Data synthesized from a study by Zani et al.[3]

The Selectivity Index (SI), calculated as the ratio of the IC50 value in normal cells to that in cancer cells, is a key metric for assessing the therapeutic window of a compound. An SI value greater than 2 is generally considered indicative of promising selective cytotoxicity.[3]

While specific IC50 values for 2,6-Dichlorobenzylideneacetone are not yet widely published, research on other substituted benzylideneacetones suggests that the nature and position of the substituent on the phenyl ring play a crucial role in determining both potency and selectivity.[4] For instance, a series of asymmetrical 2,6-bis(benzylidene)cyclohexanone derivatives containing a nitrobenzylidene moiety showed potent cytotoxic activity against breast cancer (MDA-MB-231, MCF-7) and neuroblastoma (SK-N-MC) cell lines.[4]

Mechanisms of Action: Unraveling the Pathways to Cell Death

The cytotoxic effects of benzylideneacetone derivatives are primarily mediated through the induction of apoptosis, a form of programmed cell death. Several interconnected signaling pathways have been implicated in this process.

Induction of Oxidative Stress

A prevailing mechanism involves the generation of reactive oxygen species (ROS) within cancer cells.[5] The elevated metabolic rate of many cancer cells already renders them susceptible to oxidative stress. Compounds like the dibenzylideneacetone derivative A3K2A3 have been shown to exacerbate this by increasing ROS production, leading to mitochondrial depolarization and a reduction in intracellular ATP levels.[3] This disruption of mitochondrial function is a key trigger for the apoptotic cascade.

Modulation of Apoptotic Signaling Pathways

Benzylideneacetones have been demonstrated to directly influence key proteins involved in the regulation of apoptosis. In human oral cancer cells, dibenzylideneacetone (DBA) has been shown to decrease the expression of Specificity Protein 1 (Sp1).[1] Sp1 is a transcription factor that is often overexpressed in tumors and contributes to cell proliferation and survival. The downregulation of Sp1 by DBA leads to an increased expression of the pro-apoptotic protein Bax.[1] Bax then translocates to the mitochondria, leading to the release of cytochrome c and the subsequent activation of caspases 3 and 9, executioner enzymes of apoptosis.[1][3]

Caption: Proposed mechanism of apoptosis induction by dibenzylideneacetone derivatives.

Experimental Protocols for Cytotoxicity Assessment

To enable researchers to independently validate the cytotoxic effects of compounds like 2,6-Dichlorobenzylideneacetone, we provide detailed, step-by-step methodologies for two widely used cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., 2,6-Dichlorobenzylideneacetone) in culture medium. Replace the existing medium with 100 µL of the compound-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[6]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

Caption: Workflow for the MTT cytotoxicity assay.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[8] It is an indicator of cell membrane integrity.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet the cells.

• Sample Transfer: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (usually 490 nm) using a microplate reader.[8] The amount of color change is proportional to the amount of LDH released, and thus to the number of damaged cells.

Caption: Workflow for the LDH cytotoxicity assay.

Comparative Analysis with Alternative Compounds

While 2,6-Dichlorobenzylideneacetone holds promise, it is essential to consider its performance relative to other cytotoxic agents. Structurally similar compounds, such as other halogenated benzylideneacetones or related chalcones, may exhibit different potency, selectivity, and mechanisms of action. For instance, the position of the chloro-substituent on the phenyl ring can influence the molecule's electronic properties and steric hindrance, affecting its interaction with biological targets.

Furthermore, comparison with established chemotherapeutic drugs provides a benchmark for evaluating the potential clinical utility of novel compounds. Ideally, a new agent should demonstrate superior or comparable efficacy with a more favorable safety profile, particularly in terms of reduced toxicity to normal cells.

Conclusion and Future Directions

The available evidence strongly suggests that benzylideneacetone and its derivatives are a promising class of compounds for further investigation in cancer therapy. Their ability to selectively induce apoptosis in cancer cells through mechanisms involving oxidative stress and modulation of key signaling pathways warrants continued research.

While direct experimental data on the cytotoxicity of 2,6-Dichlorobenzylideneacetone in normal versus cancer cell lines is currently limited in the public domain, the foundational knowledge from its structural analogues provides a solid rationale for its investigation. The detailed experimental protocols provided in this guide offer a framework for researchers to systematically evaluate its cytotoxic profile.

Future studies should focus on:

• Direct Comparative Studies: Head-to-head comparisons of 2,6-Dichlorobenzylideneacetone with other halogenated and non-halogenated benzylideneacetones to elucidate structure-activity relationships.

• In-depth Mechanistic Elucidation: Comprehensive analysis of the signaling pathways affected by 2,6-Dichlorobenzylideneacetone in a panel of cancer and normal cell lines.

• In Vivo Efficacy and Toxicity: Evaluation of the compound's anticancer activity and safety profile in preclinical animal models.

By pursuing these avenues of research, the scientific community can fully assess the therapeutic potential of 2,6-Dichlorobenzylideneacetone and other novel benzylideneacetone derivatives in the ongoing fight against cancer.

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A Comparative Guide to the Structure-Activity Relationship of Dichloro-Substituted Benzylideneacetones

This guide provides an in-depth comparison of dichloro-substituted benzylideneacetones, focusing on their structure-activity relationships (SAR). Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data on the synthesis, biological activity, and mechanisms of action of these compounds, offering a comprehensive resource for the exploration of this promising class of molecules.

Introduction: The Significance of Dichloro-Substitution in Benzylideneacetones

Benzylideneacetone, the core structure of which is formally known as (3E)-4-Phenylbut-3-en-2-one, represents a class of α,β-unsaturated ketones that are precursors to chalcones and have garnered significant interest for their diverse biological activities. The introduction of halogen atoms, particularly chlorine, into the phenyl ring of the benzylideneacetone scaffold has been shown to significantly enhance their therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The position and number of chlorine substituents play a crucial role in modulating the biological efficacy and mechanism of action of these compounds. This guide will specifically explore the impact of dichlorination on the structure-activity relationship of benzylideneacetones.

Synthesis of Dichloro-Substituted Benzylideneacetones: The Claisen-Schmidt Condensation

The primary synthetic route to benzylideneacetones is the Claisen-Schmidt condensation, a base-catalyzed reaction between an aromatic aldehyde and a ketone.[2][3][4] In the case of dichloro-substituted benzylideneacetones, the reaction involves the condensation of a dichloro-substituted benzaldehyde with acetone.

Experimental Protocol: General Synthesis of Dichloro-Substituted Benzylideneacetones

• Reactant Preparation: A mixture of a dichloro-substituted benzaldehyde (e.g., 2,4-dichlorobenzaldehyde, 3,4-dichlorobenzaldehyde) and acetone are dissolved in ethanol.

• Base-Catalysis: An aqueous solution of a strong base, typically sodium hydroxide (NaOH) or potassium hydroxide (KOH), is added dropwise to the stirred mixture at room temperature.[5]

• Reaction Progression: The reaction is stirred for several hours, during which the formation of a precipitate is observed. The progress of the reaction can be monitored by thin-layer chromatography (TLC).[5]

• Isolation and Purification: The resulting precipitate is filtered, washed with cold water to remove the base, and then recrystallized from a suitable solvent, such as ethanol, to yield the purified dichloro-substituted benzylideneacetone.

The causality behind this experimental choice lies in the reactivity of the starting materials. The absence of α-hydrogens on the aromatic aldehyde prevents self-condensation, while the enolizable α-hydrogens of acetone allow it to act as the nucleophile in the presence of a base.[3] The subsequent dehydration of the β-hydroxy ketone intermediate is driven by the formation of a stable conjugated system.

Diagram of the Claisen-Schmidt Condensation for Dichloro-substituted Benzylideneacetone Synthesis

Caption: Workflow of the Claisen-Schmidt condensation for synthesizing dichloro-substituted benzylideneacetones.

Comparative Biological Activities

The biological activities of dichloro-substituted benzylideneacetones are profoundly influenced by the substitution pattern of the chlorine atoms on the phenyl ring. Below is a comparative analysis of their anticancer and antimicrobial properties, supported by experimental data.

Anticancer Activity

Dichloro-substituted benzylideneacetones and their chalcone analogues have demonstrated significant cytotoxic effects against various cancer cell lines.[1] The mechanism often involves the induction of apoptosis through the generation of reactive oxygen species (ROS) and subsequent mitochondrial dysfunction.[1][6]

Table 1: Comparative Cytotoxicity (IC₅₀ Values) of Dichloro-Substituted Chalcone Analogues

Compound/Isomer	Cancer Cell Line	IC₅₀ (µg/mL)	Reference
2,4-Dichlorobenzenesulfonamide Chalcone Derivative	AGS (Gastric Adenocarcinoma)	< 1.0	[1]
2,4-Dichlorobenzenesulfonamide Chalcone Derivative	HL-60 (Acute Promyelocytic Leukemia)	< 1.57	[1]
2,4-Dichlorobenzenesulfonamide Chalcone Derivative	HeLa (Cervical Cancer)	5.67 ± 0.35	[1]
3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione	HepG2-CYP3A4 (Liver Cancer)	160.2 ± 5.9 µM	[7]
3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione	HepG2 wild type (Liver Cancer)	233.0 ± 19.7 µM	[7]

Note: Data is collated from multiple sources and direct comparison should be made with caution due to variations in experimental conditions.

The data suggests that the 2,4-dichloro substitution pattern can lead to potent anticancer activity. For instance, a 2,4-dichlorobenzenesulfonamide chalcone derivative exhibited IC₅₀ values below 1.0 µg/mL against the AGS cell line.[1]

Antimicrobial Activity

The presence of chlorine atoms also enhances the antimicrobial properties of benzylideneacetones. The lipophilicity conferred by chlorine can facilitate the passage of the molecule through microbial cell membranes.

Table 2: Comparative Antimicrobial Activity (MIC Values) of Dichloro-Substituted Chalcone Analogues

Compound/Isomer	Microbial Strain	MIC (µg/mL)	Reference
2',4'-Dichloro-chalcone	Fusarium tricinctum	1 µM (effective concentration)	[6]
2',4'-Dichloro-chalcone	Trichothecium roseum	1 µM (effective concentration)	[6]

Note: Data is collated from multiple sources and direct comparison should be made with caution due to variations in experimental conditions.

The 2',4'-dichloro-chalcone has been shown to effectively inhibit the in vitro growth of pathogenic fungi like Fusarium tricinctum and Trichothecium roseum.[6]

Mechanism of Action: Induction of Apoptosis

A primary mechanism by which dichloro-substituted benzylideneacetones exert their anticancer effects is through the induction of apoptosis, or programmed cell death. This process is often mediated by intrinsic mitochondrial pathways.

The proposed mechanism involves the following key steps:

• Increased Reactive Oxygen Species (ROS) Production: The compounds can induce oxidative stress within cancer cells, leading to an accumulation of ROS.[1][6][8]

• Mitochondrial Membrane Depolarization: Elevated ROS levels can disrupt the mitochondrial membrane potential.[1]

• Cytochrome c Release: The loss of mitochondrial membrane integrity leads to the release of cytochrome c into the cytoplasm.

• Caspase Activation: Cytochrome c activates a cascade of caspases, particularly caspase-9 (initiator caspase) and caspase-3 (executioner caspase).[1]

• Apoptosis Execution: Activated caspase-3 cleaves various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis, including cell shrinkage, DNA fragmentation, and the formation of apoptotic bodies.[9]

Diagram of the Proposed Apoptotic Pathway

Caption: Proposed mechanism of apoptosis induction by dichloro-substituted benzylideneacetones.

Experimental Protocols for Biological Evaluation

To ensure the trustworthiness and reproducibility of the findings, detailed experimental protocols are essential.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate and incubated to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the dichloro-substituted benzylideneacetone derivatives for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: MTT solution is added to each well and incubated. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of 570 nm. Cell viability is calculated as a percentage of the control (untreated cells). The IC₅₀ value, the concentration that inhibits 50% of cell growth, is then determined.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10]

Protocol:

• Compound Dilution: Two-fold serial dilutions of the test compound are prepared in a 96-well microtiter plate containing a suitable broth medium.[10]

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism.[10]

• Incubation: The plates are incubated under appropriate conditions for the specific microorganism.[10]

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[5]

Conclusion

The dichlorination of the benzylideneacetone scaffold is a promising strategy for enhancing its biological activities. The position of the chlorine atoms significantly influences the cytotoxic and antimicrobial efficacy of these compounds. The primary mechanism of anticancer action appears to be the induction of apoptosis via a ROS-mediated mitochondrial pathway. Further research focusing on a systematic comparison of all dichloro-isomers and in vivo studies are warranted to fully elucidate their therapeutic potential. This guide provides a foundational understanding and practical methodologies for researchers in the field of medicinal chemistry and drug discovery to further explore this interesting class of compounds.

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• Zarghi, A., et al. (2023). New Chalcone Derivatives Containing 2,4-Dichlorobenzenesulfonamide Moiety with Anticancer and Antioxidant Properties. Molecules, 28(24), 8009. [Link]

• Khan, I., et al. (2013). Synthesis and Antibacterial Activity of Some Heterocyclic Chalcone Analogues Alone and in Combination with Antibiotics. Molecules, 18(5), 5594-5608. [Link]

• de Oliveira, M. R., et al. (2021). Alternative mechanisms of action for the apoptotic activity of terpenoid-like chalcone derivatives. New Journal of Chemistry, 45(27), 12185-12194. [Link]

• Li, Y., et al. (2022). The 2′,4′-Dichloro-chalcone Inhibits the In Vitro Growth and Pathogenicity of Fusarium tricinctum and Trichothecium roseum by Activating Cyanide-Resistant Respiration. Journal of Fungi, 8(3), 256. [Link]

• Narayana, B., et al. (2016). Novel synthetic chalcones induce apoptosis in the A549 non-small cell lung cancer cells harboring a KRAS mutation. Bioorganic & Medicinal Chemistry Letters, 26(24), 5894-5898. [Link]

• Bou-Salah, L., et al. (2024). Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents. ACG Publications. [Link]

• Pankaj, K., et al. (2025). Synthesis Characterization and Antimicrobial activity of some novel Chalcones. ResearchGate. [Link]

• Wikipedia. (n.d.). Claisen–Schmidt condensation. Wikipedia. [Link]

• Szliszka, E., et al. (2013). Chalcones and Dihydrochalcones Augment TRAIL-Mediated Apoptosis in Prostate Cancer Cells. Molecules, 18(7), 8187-8204. [Link]

• Pan, J., et al. (2015). ROS-Mediated Cancer Cell Killing through Dietary Phytochemicals. Oxidative Medicine and Cellular Longevity, 2015, 601575. [Link]

• Tchamgoue, A. D., et al. (2022). Synthesis, In-vitro antibacterial and antioxidant activity of chalcone derivatives. GSC Biological and Pharmaceutical Sciences, 21(3), 021-030. [Link]

• da Silva, A. C. S., et al. (2023). Cytotoxic Activity of the Mesoionic Compound MIH 2.4Bl in Breast Cancer Cell Lines. ACS Omega, 8(31), 28247-28260. [Link]

• ResearchGate. (n.d.). Cytotoxicity (IC 50 ) of the tested compounds on different cell lines. ResearchGate. [Link]

• Ashida, Y., et al. (2016). Synthesis of Methyl 1-Formylcyclopropanecarboxylate utilizing Ti-Claisen Condensation. Organic Syntheses, 93, 286-301. [Link]

• Rahman, A. F. M. M., et al. (2012). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones. Molecules, 17(5), 5148-5159. [Link]

• How, C. N., et al. (2023). Diorganotin(IV) N-methyl-N-phenethyldithiocarbamate Compounds Induce Cytotoxicity via Apoptosis in K562 Human Erythroleukaemia Cells. Sains Malaysiana, 52(5), 1513-1524. [Link]

• Rostami, A., et al. (2016). Claisen-Schmidt condensation: Synthesis of (1S,6R)/(1R,6S)-2-oxo-N,4,6-triarylcyclohex-3-enecarboxamide derivatives with different substituents in H2O/EtOH. Chirality, 28(11), 728-736. [Link]

• Wang, H., et al. (2022). Reactive oxygen species in cancer: Current findings and future directions. Journal of Cellular and Molecular Medicine, 26(10), 2843-2856. [Link]

• Crincoli, C. M., et al. (2011). Cytotoxicity of 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione (DCPT) and Analogues in Wild Type and CYP3A4 Stably Transfected HepG2 Cells. Toxicological Sciences, 122(2), 434-443. [Link]

• de Oliveira, G. A. P., et al. (2023). Dibenzylideneacetone Induces Apoptosis in Cervical Cancer Cells through Ros-Mediated Mitochondrial Damage. International Journal of Molecular Sciences, 24(3), 2415. [Link]

• Li, X., et al. (2022). Cancer Metabolism: The Role of ROS in DNA Damage and Induction of Apoptosis in Cancer Cells. International Journal of Molecular Sciences, 23(24), 15686. [Link]

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Validating the Biological Target of 2,6-Dichlorobenzylideneacetone and its Analogs: A Comparative Guide for Researchers

In the landscape of targeted cancer therapy, the Signal Transducer and Activator of Transcription 3 (STAT3) has emerged as a critical node in pathways driving tumorigenesis, making it a highly attractive target for drug development.[1][2] A class of compounds, exemplified by 2,6-Dichlorobenzylideneacetone and its derivatives, has shown promise as direct inhibitors of STAT3 signaling. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate STAT3 as the biological target of these molecules. We will delve into the causality behind experimental choices, present a self-validating system of protocols, and compare methodologies to ensure scientific integrity and accelerate the translation of promising compounds from the bench to the clinic.

The Central Hypothesis: Direct STAT3 Inhibition

The core hypothesis for 2,6-Dichlorobenzylideneacetone and its analogs is that they exert their anti-cancer effects by directly binding to the STAT3 protein, likely at its SH2 domain.[3][4] This interaction is believed to disrupt STAT3 dimerization, a crucial step for its activation, nuclear translocation, and subsequent regulation of target gene expression involved in cell proliferation, survival, and angiogenesis.[1][5][6] Validating this hypothesis requires a multi-faceted approach, moving from direct biochemical evidence of binding to cellular confirmation of target engagement and pathway modulation, and finally to in vivo demonstration of efficacy.

A Multi-tiered Approach to Target Validation

A robust target validation strategy should be layered, with each experiment providing a piece of the puzzle. A positive result in one assay strengthens the hypothesis, while a negative result prompts a re-evaluation of the compound's mechanism of action. This guide proposes a three-tiered validation workflow:

dot digraph "Target_Validation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_0" { label="Tier 1: Biochemical Validation"; style="rounded"; color="#4285F4"; "Biochemical_Assays" [label="Biochemical Assays", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "SPR" [label="Surface Plasmon Resonance (SPR)"]; "FP" [label="Fluorescence Polarization (FP)"]; "Biochemical_Assays" -> "SPR" [label="Direct Binding Kinetics"]; "Biochemical_Assays" -> "FP" [label="Binding Affinity"]; }

subgraph "cluster_1" { label="Tier 2: Cellular Target Engagement & Pathway Analysis"; style="rounded"; color="#EA4335"; "Cellular_Assays" [label="Cellular Assays", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "CETSA" [label="Cellular Thermal Shift Assay (CETSA)"]; "Western_Blot" [label="Western Blot (p-STAT3)"]; "Reporter_Assay" [label="Luciferase Reporter Assay"]; "Gene_Expression" [label="qPCR/RNA-Seq"]; "Cellular_Assays" -> "CETSA" [label="Target Engagement"]; "Cellular_Assays" -> "Western_Blot" [label="Inhibition of Activation"]; "Cellular_Assays" -> "Reporter_Assay" [label="Functional Consequence"]; "Cellular_Assays" -> "Gene_Expression" [label="Downstream Effects"]; }

subgraph "cluster_2" { label="Tier 3: In Vivo Target Validation & Efficacy"; style=rounded; color="#34A853"; "In_Vivo_Models" [label="In Vivo Models", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Xenograft" [label="Tumor Xenograft Models"]; "PDX" [label="Patient-Derived Xenografts (PDX)"]; "Pharmacodynamics" [label="Pharmacodynamic Studies"]; "In_Vivo_Models" -> "Xenograft"; "In_Vivo_Models" -> "PDX"; "In_Vivo_Models" -> "Pharmacodynamics"; }

"Biochemical_Assays" -> "Cellular_Assays" [lhead="cluster_1", minlen=2, color="#5F6368"]; "Cellular_Assays" -> "In_Vivo_Models" [lhead="cluster_2", minlen=2, color="#5F6368"]; } caption="Tiered workflow for STAT3 target validation."

Tier 1: Biochemical Validation - Does the Compound Directly Bind to STAT3?

The foundational step is to demonstrate a direct, physical interaction between 2,6-Dichlorobenzylideneacetone and purified STAT3 protein. This provides the most direct evidence of target engagement, independent of cellular complexity.

Key Experimental Techniques:

• Surface Plasmon Resonance (SPR): This label-free technique provides real-time quantitative data on the binding kinetics (association and dissociation rates) and affinity of a small molecule to an immobilized protein.[7][8][9]

• Fluorescence Polarization (FP): This method measures the change in the polarization of fluorescent light emitted from a labeled peptide that binds to the STAT3 SH2 domain. Displacement of this peptide by the test compound results in a decrease in fluorescence polarization, allowing for the determination of binding affinity (IC50).[10]

Technique	Principle	Data Output	Advantages	Considerations
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding of an analyte (compound) to a ligand (STAT3) immobilized on a sensor chip.[7]	Binding affinity (KD), association rate (ka), dissociation rate (kd).	Label-free, real-time kinetics, high sensitivity.[8]	Requires purified, active protein; potential for protein immobilization to affect binding.
Fluorescence Polarization (FP)	Measures the change in rotational speed of a fluorescently labeled probe upon binding to a larger molecule.[10]	Binding affinity (IC50, Ki).	Homogeneous assay, high-throughput compatible.	Requires a suitable fluorescent probe; indirect measurement of binding.

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Protein Immobilization: Covalently immobilize purified, recombinant human STAT3 protein onto a sensor chip.

• Compound Preparation: Prepare a dilution series of 2,6-Dichlorobenzylideneacetone in a suitable running buffer.

• Binding Analysis: Inject the compound dilutions over the immobilized STAT3 surface and a reference surface (without STAT3).

• Data Acquisition: Monitor the change in resonance units (RU) in real-time to generate sensorgrams.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic and affinity constants.

Causality: A dose-dependent increase in the SPR signal that is specific to the STAT3-coated surface provides strong evidence of a direct interaction. The calculated affinity (KD) offers a quantitative measure of the binding strength.

Tier 2: Cellular Target Engagement and Pathway Analysis - Does the Compound Inhibit STAT3 in a Cellular Context?

Demonstrating direct binding is crucial, but it is equally important to confirm that the compound engages STAT3 within the complex environment of a living cell and consequently modulates its signaling pathway.

dot digraph "STAT3_Signaling_Pathway" { graph [splines=ortho, nodesep=0.5]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Cytokine_Receptor" [label="Cytokine Receptor"]; "JAK" [label="JAK"]; "STAT3_inactive" [label="STAT3 (inactive)"]; "STAT3_active" [label="p-STAT3 (active dimer)"]; "Nucleus" [label="Nucleus", shape=oval, style=dashed]; "Target_Genes" [label="Target Gene Expression\n(e.g., c-Myc, Cyclin D1, Bcl-xL)"]; "Proliferation_Survival" [label="Cell Proliferation & Survival", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; "Inhibitor" [label="2,6-Dichlorobenzylideneacetone", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Cytokine_Receptor" -> "JAK" [label="Activation"]; "JAK" -> "STAT3_inactive" [label="Phosphorylation (Tyr705)"]; "STAT3_inactive" -> "STAT3_active" [label="Dimerization"]; "STAT3_active" -> "Nucleus" [label="Translocation"]; subgraph "cluster_nucleus" { style=invis; "Nucleus" -> "Target_Genes" [label="Transcription"]; } "Target_Genes" -> "Proliferation_Survival"; "Inhibitor" -> "STAT3_inactive" [label="Inhibition of Dimerization", style=dashed, color="#EA4335"]; } caption="Simplified STAT3 signaling pathway and the proposed point of inhibition."

Key Experimental Techniques:

• Cellular Thermal Shift Assay (CETSA): This powerful technique assesses target engagement in intact cells by measuring the change in thermal stability of a protein upon ligand binding.[11][12][13]

• Western Blotting: This classic technique is used to measure the levels of phosphorylated STAT3 (p-STAT3), the active form of the protein. A reduction in p-STAT3 levels upon compound treatment indicates inhibition of the signaling pathway.[14]

• Luciferase Reporter Assay: A cell line is engineered to express a luciferase reporter gene under the control of a STAT3-responsive promoter. Inhibition of STAT3 signaling leads to a decrease in luciferase activity.[15][16]

• Quantitative PCR (qPCR) or RNA-Sequencing (RNA-Seq): These methods measure the expression levels of known STAT3 target genes (e.g., c-Myc, Cyclin D1, Bcl-xL) to confirm the downstream functional consequences of STAT3 inhibition.[17][18]

Technique	Principle	Data Output	Advantages	Considerations
CETSA	Ligand binding stabilizes the target protein against heat-induced denaturation.[12][19]	A shift in the protein's melting curve (Tm).	Label-free, performed in intact cells, direct evidence of target engagement.[20]	Requires a specific antibody for detection (e.g., by Western blot).
Western Blotting	Detects specific proteins in a sample using antibodies.	Changes in protein levels (e.g., p-STAT3).	Widely available, provides information on protein activation state.	Semi-quantitative, can be influenced by off-target effects on upstream kinases.
Luciferase Reporter Assay	Measures the activity of a promoter that is regulated by a specific transcription factor.[16]	Luminescence signal proportional to STAT3 transcriptional activity.	Highly sensitive, functional readout of pathway activity.	Can be prone to artifacts from compounds that interfere with the luciferase enzyme.
qPCR / RNA-Seq	Measures the abundance of specific mRNA transcripts.	Changes in gene expression levels.	Direct measure of downstream effects, RNA-Seq provides a global view of transcriptional changes.	Changes in gene expression can be indirect.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cancer cells with constitutive STAT3 activation (e.g., MDA-MB-231) with 2,6-Dichlorobenzylideneacetone or vehicle control.

• Heat Shock: Heat the treated cells across a range of temperatures.

• Cell Lysis and Protein Quantification: Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the aggregated fraction.

• Detection: Analyze the amount of soluble STAT3 at each temperature using Western blotting.

• Data Analysis: Plot the amount of soluble STAT3 as a function of temperature to generate a melting curve. A shift in the melting temperature in the presence of the compound indicates target engagement.

Causality: A rightward shift in the STAT3 melting curve upon compound treatment demonstrates that the compound is binding to and stabilizing STAT3 within the cell, providing strong evidence of target engagement in a physiological context.

Tier 3: In Vivo Target Validation and Efficacy - Does the Compound Inhibit STAT3 and Tumor Growth in an Animal Model?

The ultimate validation of a therapeutic target comes from demonstrating that its inhibition leads to a desired physiological outcome in a living organism.

Key Experimental Approaches:

• Tumor Xenograft Models: Human cancer cells with activated STAT3 are implanted into immunocompromised mice. The effect of the compound on tumor growth is then assessed.[14][21]

• Pharmacodynamic (PD) Studies: Tumors from treated animals are analyzed to confirm that the compound is inhibiting its target in vivo. This can be done by measuring p-STAT3 levels or the expression of STAT3 target genes in the tumor tissue.

• Off-Target Assessment: It is crucial to investigate potential off-target effects. This can be initiated by observing any unexpected toxicities in the animal models and further explored through broader profiling assays.[22][23][24][25]

Model/Technique	Purpose	Data Output	Advantages	Considerations
Tumor Xenografts	To evaluate the anti-tumor efficacy of the compound in a living organism.[21]	Tumor volume, tumor weight, survival rate.	Provides data on in vivo efficacy.	May not fully recapitulate the human tumor microenvironment.
Pharmacodynamic Studies	To confirm target engagement and pathway modulation in vivo.	Levels of p-STAT3 and STAT3 target genes in tumor tissue.	Links drug exposure to target inhibition and efficacy.	Requires careful timing of tissue collection relative to drug administration.
Off-Target Assessment	To identify unintended biological targets of the compound.[23]	Phenotypic changes, toxicity data, broader kinase profiling.	Crucial for safety assessment and understanding the full mechanism of action.	Can be resource-intensive.

Experimental Protocol: Tumor Xenograft and Pharmacodynamic Study

• Cell Implantation: Subcutaneously implant a human cancer cell line with known STAT3 activation into immunocompromised mice.

• Tumor Growth and Treatment: Once tumors reach a palpable size, randomize the mice into treatment and vehicle control groups. Administer 2,6-Dichlorobenzylideneacetone at a predetermined dose and schedule.

• Efficacy Assessment: Measure tumor volume regularly. At the end of the study, excise and weigh the tumors.

• Pharmacodynamic Analysis: At various time points after the final dose, collect tumor samples and analyze them by Western blotting for p-STAT3 and by qPCR for STAT3 target gene expression.

Causality: A significant reduction in tumor growth in the treated group compared to the control group, coupled with a corresponding decrease in p-STAT3 and STAT3 target gene expression in the tumors, provides compelling evidence that the anti-tumor efficacy of the compound is mediated through the inhibition of STAT3.

Comparison with Alternative STAT3 Inhibitors

To provide a comprehensive validation, it is beneficial to compare the experimental profile of 2,6-Dichlorobenzylideneacetone with other known STAT3 inhibitors that have different mechanisms of action.

Inhibitor Class	Mechanism of Action	Key Differentiator	Example
SH2 Domain Binders	Directly bind to the SH2 domain, preventing STAT3 dimerization.[3]	Direct inhibition of STAT3 protein-protein interaction.	Stattic, S3I-201
JAK Inhibitors	Inhibit Janus kinases (JAKs), which are upstream activators of STAT3.[5][26]	Indirect inhibition of STAT3 by blocking its phosphorylation.	Ruxolitinib, Tofacitinib
DNA-Binding Domain Inhibitors	Bind to the DNA-binding domain of STAT3, preventing its interaction with target gene promoters.	Inhibition of STAT3's transcriptional activity without affecting its dimerization.	Niclosamide
PROTACs	Induce the degradation of the STAT3 protein.[27]	Elimination of the target protein rather than just its inhibition.	SD-36

By running key assays with these alternative inhibitors in parallel, researchers can build a more complete picture of the specific mechanism of their compound of interest. For example, a JAK inhibitor would reduce p-STAT3 levels but would not show direct binding to STAT3 in an SPR assay.

Conclusion: A Rigorous Path to Target Validation

Validating the biological target of a novel compound like 2,6-Dichlorobenzylideneacetone is a critical and multifaceted process. By employing a tiered and systematic approach that combines biochemical, cellular, and in vivo methodologies, researchers can build a robust and compelling case for a compound's mechanism of action. This guide provides a framework for designing and interpreting these crucial experiments, ultimately fostering the development of novel, effective, and well-characterized therapeutic agents for the treatment of cancer and other diseases driven by aberrant STAT3 signaling.

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A Comparative Analysis of 2,6-Dichlorobenzylideneacetone and Established Anticancer Therapeutics

This guide provides an in-depth technical comparison of 2,6-Dichlorobenzylideneacetone, a member of the dibenzylideneacetone (DBA) family of compounds, with well-established anticancer drugs such as Cisplatin, Doxorubicin, and Paclitaxel. As research into novel therapeutic agents continues to expand, understanding the mechanistic landscape of emerging compounds in relation to current standards of care is paramount for drug development professionals. This document synthesizes available data on DBA analogues to project the potential efficacy and mechanisms of 2,6-Dichlorobenzylideneacetone, offering a framework for its evaluation as a prospective anticancer agent.

Introduction to 2,6-Dichlorobenzylideneacetone: A Promising Curcumin Analogue

Dibenzylideneacetone (DBA), a synthetic analogue of curcumin, has garnered significant attention for its potential anticancer properties.[1][2] The core structure of DBA, an α,β-unsaturated ketone flanked by two aryl rings, lends itself to a wide range of chemical modifications, allowing for the fine-tuning of its biological activity. The introduction of halogen atoms, such as chlorine, into the structure of pharmacologically active compounds has been shown to enhance their efficacy.[3] Consequently, 2,6-Dichlorobenzylideneacetone represents a compound of interest, with the potential for potent and selective anticancer activity. While direct studies on 2,6-Dichlorobenzylideneacetone are emerging, the wealth of data on related DBA analogues provides a strong foundation for predicting its mechanistic profile.

Comparative Mechanism of Action: A Tale of Diverse Cellular Insults

The efficacy of an anticancer drug is intrinsically linked to its mechanism of action. Established chemotherapeutics leverage a variety of cellular vulnerabilities to induce cancer cell death. Here, we compare the putative mechanisms of 2,6-Dichlorobenzylideneacetone, inferred from studies on its parent compound and analogues, with those of Cisplatin, Doxorubicin, and Paclitaxel.

2,6-Dichlorobenzylideneacetone: A Multi-Pronged Approach to Apoptosis

Based on extensive research into dibenzylideneacetone and its derivatives, 2,6-Dichlorobenzylideneacetone is anticipated to exert its anticancer effects through the induction of apoptosis via multiple signaling pathways.

• ROS-Mediated Mitochondrial Damage: A key mechanism attributed to DBA analogues is the generation of reactive oxygen species (ROS) within cancer cells.[4][5] This oxidative stress leads to mitochondrial depolarization, a reduction in intracellular ATP, and ultimately, the initiation of the intrinsic apoptotic cascade.[4][5] This is further supported by the upregulation of pro-apoptotic proteins such as Bax and the release of cytochrome C.[4][5]

• Modulation of Sp1 and Bax: Studies have demonstrated that DBA can downregulate the transcription factor Specificity protein 1 (Sp1).[1][2] Sp1 is often overexpressed in cancer cells and plays a role in cell survival. By inhibiting Sp1, DBA can upregulate the pro-apoptotic protein Bax, leading to its translocation to the mitochondria and the induction of apoptosis.[2]

• Cell Cycle Arrest: DBA derivatives have been shown to induce cell cycle arrest, frequently at the G2/M phase.[4][5] This prevents cancer cells from completing mitosis and can trigger apoptosis if the cellular damage is irreparable.

Caption: Mechanism of action of Cisplatin.

Doxorubicin: A Multifaceted DNA Damaging Agent

Doxorubicin is an anthracycline antibiotic with a complex and multifaceted mechanism of action. [4][6][7]

• DNA Intercalation: The planar aromatic portion of the doxorubicin molecule intercalates between DNA base pairs, distorting the DNA helix and inhibiting DNA and RNA synthesis. [4][6]

• Topoisomerase II Inhibition: Doxorubicin forms a stable complex with DNA and topoisomerase II, an enzyme that relaxes DNA supercoils during replication. [4][6]This prevents the re-ligation of the DNA strands, leading to double-strand breaks. [4][6]

• Free Radical Generation: Doxorubicin can undergo redox cycling to produce reactive oxygen species, which can damage DNA, proteins, and cell membranes. [7]

Caption: Mechanism of action of Doxorubicin.

Paclitaxel: Microtubule Stabilization and Mitotic Arrest

Paclitaxel, a member of the taxane family, targets the microtubule cytoskeleton. [8][9][10]

• Microtubule Stabilization: Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their assembly and preventing their disassembly. [8][9]This leads to the formation of stable, non-functional microtubules. [8][9]

• Mitotic Arrest: The stabilization of microtubules disrupts the dynamic process of mitotic spindle formation, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. [8][9]

Caption: Mechanism of action of Paclitaxel.

Comparative Cytotoxicity: A Quantitative Overview

The half-maximal inhibitory concentration (IC50) is a critical metric for evaluating the potency of a cytotoxic compound. While specific IC50 values for 2,6-Dichlorobenzylideneacetone are not yet widely published, data from related DBA analogues and established drugs provide a useful benchmark.

Compound	Cancer Cell Line	IC50 (µM)	Reference(s)
DBA Analogue (A3K2A3)	HeLa (Cervical)	18.9 (48h)	[4][5]
DBA Analogue (A3K2A3)	SiHa (Cervical)	17.4 (48h)	[4][5]
Cisplatin	MG-63 (Osteosarcoma)	≤30	[11]
Cisplatin	MDA-MB-231 (Breast)	≤30	[11]
Doxorubicin	K562 (Leukemia)	In the range of parental drug	[12]
Paclitaxel	Various	Varies by cell line	[8][9][10]

Note: IC50 values can vary significantly depending on the cell line, assay conditions, and exposure time.

Experimental Protocols for Anticancer Drug Evaluation

To ensure the scientific rigor and reproducibility of cytotoxicity and mechanistic studies, standardized protocols are essential. The following are detailed methodologies for key assays used in the evaluation of anticancer compounds.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. [13][14] Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. [13][14]The amount of formazan produced is proportional to the number of viable cells. [13] Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound and incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL in serum-free media) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals. [13]5. Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at a wavelength of 570 nm. [14]

Caption: Workflow for the MTT Cell Viability Assay.

Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the test compound for the desired duration.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Cell Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15-20 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Caption: Workflow for Cell Cycle Analysis.

Conclusion and Future Directions

While direct experimental data on 2,6-Dichlorobenzylideneacetone is still emerging, a comprehensive analysis of its parent compound, dibenzylideneacetone, and related analogues suggests a promising profile as a multi-targeted anticancer agent. Its putative mechanisms, including the induction of ROS-mediated mitochondrial damage, modulation of key apoptotic proteins like Sp1 and Bax, and induction of cell cycle arrest, position it as a compound with the potential to overcome some of the resistance mechanisms associated with single-target agents.

In comparison to established drugs like Cisplatin, Doxorubicin, and Paclitaxel, 2,6-Dichlorobenzylideneacetone appears to share the common endpoint of apoptosis induction, but through potentially distinct upstream signaling pathways. This divergence in mechanism could offer therapeutic advantages, particularly in combination therapies or for cancers resistant to conventional treatments.

Further research is imperative to fully elucidate the anticancer potential of 2,6-Dichlorobenzylideneacetone. Key future studies should include:

• In vitro cytotoxicity screening against a broad panel of cancer cell lines to determine its potency and selectivity.

• Detailed mechanistic studies to confirm the predicted pathways of apoptosis induction and cell cycle arrest.

• In vivo efficacy and toxicity studies in preclinical animal models to assess its therapeutic window and safety profile.

The insights provided in this guide serve as a foundational framework for researchers and drug development professionals to strategically design and execute the necessary experiments to rigorously evaluate 2,6-Dichlorobenzylideneacetone as a novel anticancer therapeutic.

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A Comparative Guide to the In Vitro and In Vivo Efficacy of Halogenated Chalcones

Introduction: The Therapeutic Promise of Halogenated Chalcones

Chalcones, belonging to the flavonoid family, are naturally occurring compounds found in a variety of plants, fruits, and vegetables.[1][2] Their basic structure consists of two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.[2][3] This core scaffold has attracted significant attention in medicinal chemistry due to its broad spectrum of pharmacological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.[1][2][4] The introduction of halogen atoms (fluorine, chlorine, bromine, iodine) into the chalcone framework can significantly modulate their physicochemical properties and biological efficacy.[5][6] Halogenation can enhance lipophilicity, improve membrane permeability, and alter electronic properties, often leading to increased potency and target specificity.[6][7]

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of halogenated chalcones, offering insights into the experimental methodologies used for their evaluation and the critical factors influencing the translation of preclinical data from the laboratory bench to living systems.

Part 1: In Vitro Efficacy Assessment

The initial evaluation of the therapeutic potential of halogenated chalcones begins with in vitro studies. These experiments are conducted in a controlled laboratory setting, typically using cell cultures, to determine the direct effects of the compounds on biological targets.

Common In Vitro Assays for Halogenated Chalcones

A variety of assays are employed to screen for different biological activities:

• Anticancer Activity: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation.[8][9] It measures the metabolic activity of cells, which is proportional to the number of viable cells.[8]

• Anti-inflammatory Activity: Assays that measure the inhibition of pro-inflammatory enzymes like cyclooxygenase (COX) or the reduction of inflammatory mediators such as nitric oxide (NO) in cell lines like RAW 264.7 macrophages are common.[4]

• Antioxidant Activity: The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are frequently used to evaluate the radical scavenging capacity of chalcones.[10][11][12][13]

• Antimicrobial Activity: The minimum inhibitory concentration (MIC) is determined to assess the lowest concentration of a compound that inhibits the visible growth of a microorganism.[6]

Data Presentation: In Vitro Anticancer Activity of Halogenated Chalcones

The following table summarizes the in vitro anticancer activity of representative halogenated chalcones against various cancer cell lines, as determined by the IC50 value (the concentration of a drug that is required for 50% inhibition in vitro).

Compound	Halogen	Cancer Cell Line	IC50 (µM)	Reference
Bromo Chalcone Derivative	Bromine	T47D (Breast Cancer)	45	[14]
Fluorinated Chalcones	Fluorine	BxPC-3 (Pancreatic Cancer)	18.67	[5]
Fluorinated Chalcones	Fluorine	BT-20 (Breast Cancer)	26.43	[5]
Brominated Chalcone Derivative	Bromine	Gastric Cancer Cells	3.57 - 5.61	[5]

Experimental Protocol: MTT Assay for Anticancer Activity

This protocol outlines the steps for evaluating the cytotoxic effects of a halogenated chalcone on a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., T47D)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Halogenated chalcone stock solution (dissolved in DMSO)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) and incubate overnight to allow for cell attachment.[15][16]

• Compound Treatment: Prepare serial dilutions of the halogenated chalcone in complete medium. Remove the old medium from the wells and add 100 µL of the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.[16]

• MTT Addition: After incubation, add 10-20 µL of MTT reagent to each well and incubate for another 2-4 hours.[15][16] During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value.

Visualization: Halogenated Chalcones and Cancer Cell Signaling

Halogenated chalcones can exert their anticancer effects by modulating various signaling pathways involved in cell proliferation, apoptosis, and survival.[5][17] For instance, some chalcones have been shown to induce apoptosis by upregulating death receptors and activating caspase cascades.[5]

Caption: A simplified signaling pathway illustrating how a brominated chalcone derivative can induce apoptosis in cancer cells.[5]

Part 2: In Vivo Efficacy Assessment

While in vitro studies provide valuable initial data, in vivo experiments in animal models are crucial to assess the efficacy, pharmacokinetics, and toxicity of halogenated chalcones in a whole biological system.[18]

Choosing the Right Animal Model

The selection of an appropriate animal model is critical for the relevance of the in vivo study. Common models include:

• Xenograft Models for Cancer: Human cancer cells are implanted into immunocompromised mice to study tumor growth and the effect of anticancer agents.[17]

• Carrageenan-Induced Paw Edema for Inflammation: This is a widely used and reproducible model to evaluate the acute anti-inflammatory activity of compounds.[19][20][21]

• Infection Models for Antimicrobial Activity: Animals are infected with a specific pathogen to test the efficacy of antimicrobial agents.

Data Presentation: In Vivo Anti-inflammatory Activity of Halogenated Chalcones

The following table presents data from an in vivo study on the anti-inflammatory effects of a fluorinated chalcone derivative in a rat model.

Treatment Group	Dose	Paw Edema Inhibition (%)	Reference
Control	-	0	[22]
Monomethoxychalcone (5d)	100 mg/kg	54-62	[22]
Celecoxib (Standard)	10 mg/kg	32-78	[22]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol describes the procedure for evaluating the anti-inflammatory activity of a halogenated chalcone.

Materials:

• Wistar rats

• Halogenated chalcone

• Carrageenan solution (1% in saline)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

• Standard anti-inflammatory drug (e.g., diclofenac sodium)

Procedure:

• Animal Acclimatization: House the rats in a controlled environment for at least one week before the experiment.[23]

• Grouping and Dosing: Divide the animals into groups (e.g., control, standard, and test compound groups).[20][23] Administer the vehicle, standard drug, or halogenated chalcone orally or intraperitoneally.[23]

• Induction of Edema: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.[21]

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Visualization: In Vivo Experimental Workflow

A clear workflow is essential for conducting reproducible in vivo studies.

Caption: A typical workflow for an in vivo anti-inflammatory study.

Part 3: Bridging the Gap: In Vitro to In Vivo Translation

A significant challenge in drug development is the translation of promising in vitro results into in vivo efficacy. Several factors can contribute to discrepancies between these two testing environments.

Key Factors Influencing In Vitro-In Vivo Correlation

• Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion (ADME) properties of a compound determine its bioavailability and concentration at the target site in a living organism.[7][24] Poor oral bioavailability is a common issue for chalcones.[24]

• Metabolism: Chalcones can be rapidly metabolized by enzymes in the body, which can lead to a short half-life and reduced efficacy in vivo.[25]

• Toxicity: A compound that is effective in vitro may exhibit toxicity in an animal model, limiting its therapeutic potential.

• Complexity of the Biological System: In vivo systems are far more complex than isolated cell cultures, with intricate interactions between different cell types, tissues, and organs.

Strategies to Improve In Vitro-In Vivo Correlation

• Lead Optimization: Modifying the chemical structure of the chalcone to improve its pharmacokinetic properties.

• Formulation Development: Using drug delivery systems to enhance solubility and bioavailability.

• In Silico Modeling: Employing computational tools to predict ADME properties early in the drug discovery process.[26]

Visualization: Factors Affecting In Vitro to In Vivo Translation

Understanding the interplay of various factors is crucial for successful drug development.

Caption: Key factors that bridge the gap between in vitro and in vivo efficacy.

Conclusion

Halogenated chalcones represent a promising class of compounds with diverse therapeutic potential. A thorough evaluation of both their in vitro and in vivo efficacy is essential for their development as clinical candidates. Understanding the experimental methodologies and the factors that influence the translation of preclinical data is critical for researchers, scientists, and drug development professionals. This guide provides a framework for a comprehensive and objective comparison, ultimately aiding in the identification of the most promising halogenated chalcones for further investigation.

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• Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. (n.d.). MDPI. [Link]

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A Guide to the Reproducible Synthesis and Bio-analysis of 2,6-Dichlorobenzylideneacetone

Introduction

Chalcones, characterized by an open-chain flavonoid structure with two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system, are a class of compounds that have garnered significant interest in medicinal chemistry.[1] Their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, make them attractive scaffolds for drug discovery.[1][2] The introduction of halogen atoms into the chalcone structure can significantly modulate its biological activity. This guide focuses on 2,6-Dichlorobenzylideneacetone, a halogenated chalcone, providing a comprehensive overview of its synthesis and a comparative analysis of its performance in relevant bioassays. By detailing reproducible protocols and discussing the critical parameters, this document aims to equip researchers with the necessary knowledge to reliably synthesize and evaluate this compound and its analogs.

Synthesis of 2,6-Dichlorobenzylideneacetone: A Reproducible Protocol

The synthesis of 2,6-Dichlorobenzylideneacetone is achieved through a Claisen-Schmidt condensation, a base-catalyzed reaction between an aldehyde (2,6-dichlorobenzaldehyde) and a ketone (acetone).[3] This reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds.[3] The insolubility of the final product in the reaction medium helps to drive the reaction to completion.

Experimental Protocol: Claisen-Schmidt Condensation

This protocol is adapted from established procedures for the synthesis of dibenzylideneacetone and related chalcones.[4][5][6]

Materials:

• 2,6-Dichlorobenzaldehyde

• Acetone

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Acetic Acid (5% in ethanol) (for washing)

• Ethyl Acetate (for recrystallization)

Equipment:

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Condenser

• Büchner funnel and filter flask

• Beakers

• Graduated cylinders

• Pipettes

Procedure:

• Reaction Setup: In a 50-mL round-bottom flask equipped with a magnetic stir bar, combine 2,6-dichlorobenzaldehyde (2 equivalents) and acetone (1 equivalent).

• Solvent Addition: Add 25 mL of a prepared aqueous ethanolic sodium hydroxide solution to the flask. This solution is prepared by dissolving NaOH in a mixture of water and ethanol.

• Reaction: Stir the mixture at room temperature for 30 minutes. A yellow solid precipitate of 2,6-Dichlorobenzylideneacetone should form during this time.[5]

• Isolation of Crude Product: Collect the crude product by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the precipitate with a small amount of cold water to remove any water-soluble impurities. Subsequently, wash the solid with a small amount of cold 5% acetic acid in ethanol to neutralize any remaining base, followed by a final wash with a small amount of cold ethanol.[5]

• Drying: Transfer the crude product to a clean, dry container and allow it to air dry or dry in a desiccator to a constant weight.

Purification: Recrystallization

For a purer product, the crude 2,6-Dichlorobenzylideneacetone can be recrystallized from hot ethyl acetate.[7]

• Dissolution: In a beaker, dissolve the crude product in a minimal amount of hot ethyl acetate.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation of Pure Product: Collect the purified crystals by vacuum filtration.

• Drying: Dry the purified crystals to a constant weight.

Characterization

The purity and identity of the synthesized 2,6-Dichlorobenzylideneacetone should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting point indicates a high degree of purity.

• Spectroscopy (FTIR, ¹H NMR, ¹³C NMR): To confirm the chemical structure.

• Thin Layer Chromatography (TLC): To assess purity and monitor reaction progress.

Diagram of the Synthesis Workflow

Caption: Workflow for the synthesis and purification of 2,6-Dichlorobenzylideneacetone.

Comparative Bioassays of 2,6-Dichlorobenzylideneacetone

Halogenated chalcones have demonstrated a range of biological activities, with the nature and position of the halogen substituent significantly influencing their potency.[8][9] This section provides a comparative guide to the bioassays of 2,6-Dichlorobenzylideneacetone, focusing on its cytotoxic and antimicrobial properties.

Cytotoxicity against Cancer Cell Lines

Numerous studies have demonstrated the cytotoxic effects of chalcones against various cancer cell lines.[8][10][11] The presence of electron-withdrawing groups, such as chlorine atoms, on the aromatic rings is often associated with enhanced anticancer activity.[8]

Table 1: Comparative Cytotoxicity (IC₅₀ values in µM) of Dichlorinated Chalcone Analogs and a Non-Halogenated Counterpart

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
2',6'-bis(2,6-dichlorobenzylidene)cyclohexanone (DCC)	Colorectal Cancer	~10	[12]
Chalcone Derivative with 2,4-dichlorobenzenesulfonamide	AGS	0.89 ± 0.04	[8]
Chalcone Derivative with 2,4-dichlorobenzenesulfonamide	HL-60	0.93 ± 0.09	[8]
Chalcone Derivative with 2,4-dichlorobenzenesulfonamide	HeLa	5.67 ± 0.35	[8]
trans-chalcone (non-halogenated)	A549	81.29	[13]
trans-chalcone (non-halogenated)	Hep-2	<10 µg/mL	[13]

Note: The data presented are for structurally related compounds to provide a comparative context. The exact IC₅₀ for 2,6-Dichlorobenzylideneacetone may vary depending on the cell line and experimental conditions.

Mechanism of Action: Induction of Apoptosis

Chalcones often exert their cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells.[2][14] This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[14][15] The generation of reactive oxygen species (ROS) is also a common mechanism.[14][15]

The p53 tumor suppressor protein plays a crucial role in regulating the cell cycle and apoptosis.[16] In response to cellular stress, such as that induced by cytotoxic compounds, p53 can halt the cell cycle and, if the damage is irreparable, trigger apoptosis.[2][16] Several chalcones have been shown to activate the p53 pathway, leading to an increased expression of pro-apoptotic proteins like Bax and a decreased expression of anti-apoptotic proteins like Bcl-2.[16]

Caption: Simplified p53-mediated apoptosis pathway induced by chalcones.

Antimicrobial Activity

Halogenated chalcones have also demonstrated significant antimicrobial activity against a range of bacteria and fungi.[9][17][18] The presence of chlorine atoms can enhance the lipophilicity of the molecule, facilitating its passage through microbial cell membranes.

Table 2: Comparative Antimicrobial Activity (MIC values in µg/mL) of Chlorinated Chalcones

Compound	Microorganism	MIC (µg/mL)	Reference
1-(2,5-dichloro-3-thienyl)-chalcone	Candida albicans	2.22	[9]
1,3-Bis-(2-hydroxy-phenyl)-propenone	MRSA	25-50	[19]
Trifluoromethyl-substituted chalcone	Candida albicans	15.6 - 31.25	[20]
Trifluoromethyl-substituted chalcone	Candida parapsilosis	15.6 - 31.25	[20]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• Synthesized 2,6-Dichlorobenzylideneacetone

• Microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microtiter plates

• Sterile pipette tips and pipettors

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized microbial inoculum according to established guidelines (e.g., 0.5 McFarland standard).

• Serial Dilution of Compound: Prepare a series of twofold dilutions of the 2,6-Dichlorobenzylideneacetone in the appropriate broth medium in the wells of a 96-well plate.

• Inoculation: Add a standardized volume of the microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Conclusion

This guide provides a framework for the reproducible synthesis and biological evaluation of 2,6-Dichlorobenzylideneacetone. The Claisen-Schmidt condensation offers a reliable method for its synthesis, and standard bioassays can be employed to assess its cytotoxic and antimicrobial activities. The comparative data presented herein for related halogenated chalcones underscore the potential of this class of compounds in drug discovery. Researchers are encouraged to utilize the provided protocols as a starting point for their investigations, with the understanding that optimization may be necessary for specific applications and experimental conditions. The exploration of structure-activity relationships, particularly concerning the number and position of halogen substituents, will be crucial in the development of more potent and selective therapeutic agents.

References

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• Apoptosis Pathways Triggered by a Potent Antiproliferative Hybrid Chalcone on Human Melanoma Cells - MDPI. (n.d.). Retrieved from [Link]

• Synthesis and antimicrobial study of some chlorine containing chalcones - ResearchGate. (2025, August 6). Retrieved from [Link]

• Molecular Mechanisms of Antiproliferative Effects of Natural Chalcones - PubMed Central. (n.d.). Retrieved from [Link]

• Claisen-Schmidt Condensation. (n.d.). Retrieved from [Link]

• Apoptosis Pathways Triggered by a Potent Antiproliferative Hybrid Chalcone on Human Melanoma Cells - PubMed. (2021, December 15). Retrieved from [Link]

• Chalcones against colon cancer cell lines. (8) IC50 of 14.5 ± 1.1 μM:... - ResearchGate. (n.d.). Retrieved from [Link]

• IC50 values and selectivity index of chalcone (1-4) against cancer cells - ResearchGate. (n.d.). Retrieved from [Link]

• Cytotoxic activity evaluation of chalcones on human and mouse cell lines - PubMed Central. (2014, October 1). Retrieved from [Link]

• Synthesis, and in-vitro biological evaluation of chalcone derivatives as antimicrobial agents - ACG Publications. (2024, December 31). Retrieved from [Link]

• Cytotoxic activity (IC 50 values (µM)) of chalcone analogs (CH1, CH2),... - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis, characterization, quantum mechanical calculations and biomedical docking studies on curcumin analogs: 2, 6-(Difurfurylidene) cyclohexanone and 2, 6. (n.d.). Retrieved from [Link]

• Antibacterial activity of three newly-synthesized chalcones & synergism with antibiotics against clinical isolates of methicillin-resistant Staphylococcus aureus - NIH. (n.d.). Retrieved from [Link]

• Chalcones as Promising Antitumor Agents by Targeting the p53 Pathway: An Overview and New Insights in Drug-Likeness - PMC - PubMed Central. (2021, June 19). Retrieved from [Link]

• Alternative mechanisms of action for the apoptotic activity of terpenoid-like chalcone derivatives - New Journal of Chemistry (RSC Publishing). (2021, July 9). Retrieved from [Link]

• Antimicrobial Activity of Chalcones with a Chlorine Atom and Their Glycosides - MDPI. (2024, September 8). Retrieved from [Link]

• Synthesis and Antimicrobial Evaluation of a Series of Chlorinated Chalcone Derivatives. (2019, May 7). Retrieved from [Link]

• Synthesis, characterization, enzyme inhibition evaluations, and docking calculations of sulfonamide chalcone derivatives - ResearchGate. (2025, December 30). Retrieved from [Link]

• (2E,6E)-2,6-Bis(2,6-dichlorobenzylidene)cyclohexanone - PubMed Central. (n.d.). Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2,6-Dichlorobenzylideneacetone

The responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. 2,6-Dichlorobenzylideneacetone, a halogenated organic compound, requires specific handling and disposal procedures to mitigate risks to personnel and the environment. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in established safety standards and chemical principles, designed for professionals in research and drug development.

Part 1: Core Directive: Hazard Assessment and Personal Protection

Before handling 2,6-Dichlorobenzylideneacetone in any form, including as a waste product, a thorough understanding of its hazards is essential. This compound is classified as harmful and an irritant, demanding strict adherence to safety protocols.

Immediate Safety and Handling Precautions

All handling and disposal procedures must be conducted in a well-ventilated area, ideally within a certified chemical fume hood. Appropriate Personal Protective Equipment (PPE) is mandatory at all times to prevent exposure.[1]

Hazard Classification	Required PPE and Safety Measures
Acute Toxicity (Oral, Dermal, Inhalation) [1]	Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Change gloves immediately if contaminated. Lab Coat: A flame-resistant lab coat should be worn and buttoned completely. Ventilation: Handle exclusively in a chemical fume hood to avoid inhaling dust or vapors.[2]
Skin Irritation/Corrosion [1]	Hand Protection: Avoid all skin contact. If contact occurs, wash the affected area immediately and thoroughly with soap and water. Clothing: Remove any contaminated clothing immediately.[2]
Serious Eye Irritation/Damage [1]	Eye Protection: Chemical safety goggles are required. A face shield may be necessary for larger quantities or splash risks. An eyewash station must be readily accessible.
Chemical Incompatibilities	Storage: Keep away from strong oxidizing agents and strong bases to prevent potentially hazardous reactions.[3]

Part 2: The Disposal Protocol: A Step-by-Step Guide

The fundamental principle for disposing of 2,6-Dichlorobenzylideneacetone is its classification as a halogenated organic waste . This dictates the entire collection and disposal pathway.

Step 1: Waste Segregation and Classification

The presence of two chlorine atoms on the benzene ring firmly places 2,6-Dichlorobenzylideneacetone in the halogenated waste category.[4][5] This is the most critical step, as mixing halogenated and non-halogenated waste streams is prohibited, inefficient, and costly.[5][6] Halogenated wastes require specialized high-temperature incineration to prevent the formation of toxic dioxins and furans and to manage the resulting acidic gases (like HCl).

Step 2: Containerization

Select a waste container that is in good condition, constructed of a compatible material (e.g., high-density polyethylene or glass for solutions), and has a tightly sealing screw cap.[7][8]

• Labeling: The container must be clearly and accurately labeled before the first drop of waste is added.[7] The label must include:

  • The words "Hazardous Waste"[6]

  • The full chemical name: "Waste 2,6-Dichlorobenzylideneacetone" (do not use abbreviations)[7]

  • A list of all components in the container, including solvents, with approximate percentages.[4][6]

  • The relevant hazard identification (e.g., "Toxic," "Irritant").

Step 3: Waste Collection

• Solid Waste: Unused or contaminated solid 2,6-Dichlorobenzylideneacetone should be transferred carefully into the designated waste container.

• Solutions: If the compound is dissolved in a solvent (e.g., dichloromethane, chloroform), the entire solution is classified as halogenated organic waste.[4][6] If it is dissolved in a non-halogenated solvent (e.g., acetone, ethyl acetate), the entire mixture must still be disposed of as halogenated waste.

• Contaminated Labware: Disposable items such as gloves, weighing paper, pipette tips, and silica gel contaminated with 2,6-Dichlorobenzylideneacetone must be placed in the solid halogenated waste container. Empty containers of the original chemical should be triple-rinsed with a suitable solvent, and this rinsate must be collected as hazardous waste.[8]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated SAA within the laboratory.[5][9] This area must be at or near the point of waste generation. The container must be kept closed at all times except when waste is being actively added.[7][10] Ensure the container is stored in secondary containment to prevent spills.

Step 5: Arranging for Final Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the waste. Do not attempt to dispose of this chemical down the drain or in regular trash.[6] Final disposal must be carried out by a licensed hazardous waste disposal facility.[1][2]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of waste containing 2,6-Dichlorobenzylideneacetone.

Caption: Workflow for the safe disposal of 2,6-Dichlorobenzylideneacetone waste.

Part 3: Emergency Protocol: Spill Management

In the event of an accidental spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and restrict access. Ensure the area is well-ventilated, if safe to do so.

• Don PPE: Wear the full PPE detailed in Part 1, including respiratory protection if there is a risk of inhaling dust.

• Contain the Spill:

  • For Solids: Gently sweep or scoop the material to avoid generating dust.[2] Place into a suitable container for disposal.

  • For Liquids: Cover the spill with an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial sorbent.

• Collect Waste: Carefully collect all contaminated absorbent material and any contaminated items (e.g., gloves, shoe covers) and place them into the designated halogenated hazardous waste container.[5][11]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), collecting all cleaning materials as halogenated hazardous waste. Finally, wash the area with soap and water.

• Report: Report the incident to your laboratory supervisor and EHS office according to institutional policy.

By adhering to this comprehensive guide, researchers can ensure the safe, compliant, and environmentally responsible disposal of 2,6-Dichlorobenzylideneacetone, upholding the highest standards of laboratory practice.

References

• Bucknell University. (n.d.). Hazardous Waste Segregation. Retrieved from Bucknell University Environmental Health & Safety.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 2,6-Dichlorobenzylideneacetone.
• Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents.
• Fisher Scientific. (2023). Safety Data Sheet: 2,6-Dichlorobenzene-1-sulfonyl chloride.
• Electronic Code of Federal Regulations (eCFR). (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories.
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• Fisher Scientific. (2025). Safety Data Sheet: 2,6-Dichlorobenzaldehyde.
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• BenchChem. (2025). Proper Disposal of 2,6-Dimethyl-2,5-heptadien-4-one: A Comprehensive Guide for Laboratory Professionals.
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A Researcher's Guide to Handling 2,6-Dichlorobenzylideneacetone: Essential Safety and Operational Protocols

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, field-proven protocols for the safe handling of 2,6-Dichlorobenzylideneacetone, a compound that requires meticulous attention to personal protective equipment (PPE) and disposal procedures. Our goal is to empower you with the knowledge to manage this substance confidently, ensuring both personal safety and the integrity of your research.

Hazard Analysis: Understanding the Risks

2,6-Dichlorobenzylideneacetone is classified as a hazardous substance with the following primary risks[1]:

• Acute Toxicity: Harmful if swallowed or in contact with skin[1].

• Skin Irritation: Causes skin irritation[1].

• Eye Irritation: Causes serious eye irritation[1].

• Respiratory Irritation: May cause respiratory irritation if inhaled[1].

Given these hazards, a comprehensive PPE strategy is not merely recommended; it is mandatory to prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical when handling 2,6-Dichlorobenzylideneacetone. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Eyes/Face	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solids	Chemical splash goggles and face shield	Nitrile or neoprene gloves (double-gloving recommended)	Fully-buttoned lab coat (Nomex® preferred)	N95 respirator or higher, especially if not in a fume hood[2]
Solution Preparation	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant apron over lab coat	Work within a certified chemical fume hood
Reaction Monitoring/Workup	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Work within a certified chemical fume hood

Causality Behind PPE Choices:

• Eye and Face Protection: The risk of splashes, particularly during solution preparation, necessitates both goggles and a face shield for comprehensive protection[2][3].

• Hand Protection: Nitrile and neoprene gloves offer good resistance to a range of chemicals, including ketones and chlorinated solvents[3][4][5]. Double-gloving provides an extra layer of security against potential tears or rapid permeation.

• Body Protection: A lab coat is standard, but a chemical-resistant apron is crucial when handling larger volumes of solutions to protect against splashes[3].

• Respiratory Protection: Fine powders can easily become airborne. An N95 respirator is essential when handling the solid outside of a fume hood to prevent inhalation[2]. All other operations should be conducted in a fume hood to control vapor exposure[6].

Donning and Doffing PPE: A Procedural Workflow

Properly putting on and taking off PPE is as important as its selection. The following workflow minimizes the risk of cross-contamination.

Caption: Spill Response Decision Workflow.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step to ensure environmental safety and regulatory compliance.

• Solid Waste: All solid waste contaminated with 2,6-Dichlorobenzylideneacetone (e.g., gloves, weigh boats, absorbent materials) must be collected in a clearly labeled, sealed hazardous waste container.[1][7]

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated, sealed hazardous waste container. Do not pour this chemical down the drain.

• Sharps: Contaminated sharps (needles, glass pipettes) must be disposed of in a designated sharps container.

• Labeling: All waste containers must be accurately labeled with the chemical name and associated hazards.

• Disposal Request: Follow your institution's procedures for hazardous waste pickup.

By adhering to these rigorous safety and handling protocols, you can effectively mitigate the risks associated with 2,6-Dichlorobenzylideneacetone, fostering a secure and productive research environment.

References

• University of California, Riverside. (n.d.). Personal Protective Equipment (PPE): Appendix E. Types of Gloves and their Advantages and Disadvantages. [Link]

• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work. [Link]

• West Virginia University. (2023). Chapter 8: Decontamination, Disinfection and Spill Response. [Link]

• Clarkson University. (n.d.). Chemical Spill Procedures. [Link]

• Hyde Park Environmental News. (n.d.). Chemical spills procedure: A guide. [Link]

• Carl ROTH. (2011). Safety data sheet. [Link]

• FUJIFILM Wako. (n.d.). Safety Data Sheet. [Link]

• Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. [Link]

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. [Link]

• Seton. (2024). Discover the Various Types of PPE for Optimal Chemical Safety. [Link]

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